2-(Hydroxyamino)propan-2-ol

• CAS: 61558-18-7

Core Science & Biosynthesis

In-Depth Structural Characterization of 2-(Hydroxyamino)propan-2-ol via NMR Spectroscopy: Probing Transient Tetrahedral Intermediates

Executive Summary

The structural characterization of transient reaction intermediates is a critical bottleneck in understanding reaction mechanisms, designing covalent inhibitors, and optimizing bioconjugation protocols. 2-(Hydroxyamino)propan-2-ol —the tetrahedral carbinolamine intermediate formed during the condensation of acetone and hydroxylamine—represents a classic kinetic challenge. Because its half-life is typically on the order of milliseconds to seconds at physiological pH, it evades detection by conventional Nuclear Magnetic Resonance (NMR) spectroscopy.

This whitepaper provides an in-depth technical guide for researchers and drug development professionals on how to isolate, stabilize, and structurally characterize this elusive intermediate. By synthesizing principles of physical organic chemistry with advanced Flow NMR spectroscopy , we establish a self-validating experimental framework to observe 2-(Hydroxyamino)propan-2-ol in real time.

Mechanistic Context: The Tetrahedral Carbinolamine

The formation of an oxime from a ketone and hydroxylamine is not a concerted process; it proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Addition ( kadd​ ): Hydroxylamine attacks the electrophilic carbonyl carbon of acetone, forming the tetrahedral carbinolamine intermediate, 2-(hydroxyamino)propan-2-ol.

• Dehydration ( kdehy​ ): The intermediate undergoes elimination of water to form the final C=N double bond of acetone oxime.

Kinetic pathway of oxime formation highlighting the transient carbinolamine intermediate.

The fundamental challenge in observing 2-(hydroxyamino)propan-2-ol lies in the relative rates of these two steps. As established by [2], the dehydration step is heavily acid-catalyzed. At an acidic pH (e.g., pH 4.5), kdehy​≫kadd​ , meaning the intermediate is consumed the moment it is formed. To observe the intermediate, we must invert this kinetic relationship.

Experimental Design: Overcoming the Kinetic Hurdle

To successfully characterize 2-(hydroxyamino)propan-2-ol, the experimental design must address two factors: pH control and observation time .

Causality of pH Selection

By shifting the reaction environment to a slightly basic pH (pH 7.5–8.0), we intentionally deprive the system of the protons required to catalyze the dehydration step. Under these conditions, the addition step becomes faster than the elimination step ( kadd​>kdehy​ ), allowing the carbinolamine to accumulate.

Causality of Flow NMR over Conventional NMR

Even at pH 7.5, the intermediate is transient. Conventional NMR acquisition takes seconds to minutes, during which the carbinolamine would fully dehydrate into the oxime, yielding only time-averaged signals of the final product. As demonstrated by [1], Flow NMR solves this by continuously mixing the reactants just milliseconds before they enter the active volume of the NMR probe. This dynamic replenishment achieves a steady-state concentration of the intermediate, permitting high-resolution signal averaging without temporal degradation.

Schematic of a continuous-flow NMR setup for real-time observation of transient species.

Step-by-Step Methodology: Flow NMR Protocol

This protocol is designed as a self-validating system. By controlling the flow rate, you control the "age" of the reaction being observed in the probe.

Step 1: Reagent Preparation

• Solution A: Prepare 0.5 M Acetone in D2​O . Buffer the solution using 0.1 M sodium phosphate and adjust to an apparent pH (pD) of 7.5 using NaOD . Causality: D2​O is used to prevent massive solvent suppression artifacts that would obscure the aliphatic signals of the intermediate.

• Solution B: Prepare 0.5 M Hydroxylamine hydrochloride ( NH2​OH⋅HCl ) in the same 0.1 M phosphate-buffered D2​O , carefully adjusting the final pD to 7.5.

Step 2: System Equilibration & Validation

• Purge the Flow NMR system with plain buffered D2​O .

• Lock the spectrometer to the deuterium signal and perform rigorous 3D shimming.

• Self-Validation: Pump only Solution A through the probe. Acquire a 1H spectrum to verify the exact chemical shift of the acetone starting material (singlet at 2.22 ppm) and ensure optimal shim quality (linewidth <1 Hz).

Step 3: Continuous Flow Mixing

• Initiate dual-syringe pumps, driving Solution A and Solution B at an equal flow rate of 2.0 mL/s into the T-mixer located immediately above the NMR probe.

• Calculate the residence time ( τ ) based on the dead volume between the mixer and the center of the RF coil. At 2.0 mL/s, τ is typically ∼50 milliseconds.

Step 4: Data Acquisition

• Acquire 1H NMR spectra using a single-pulse excitation (e.g., 30° flip angle) with presaturation of the residual HOD signal.

• Collect data in block sizes of 16 transients. Causality: Small block sizes maximize the signal-to-noise ratio while minimizing any artifacts caused by micro-fluctuations in the flow rate.

Step 5: Kinetic Profiling

• Systematically decrease the flow rate from 2.0 mL/s down to 0.1 mL/s. As the flow rate decreases, the residence time increases, allowing you to observe the decay of the intermediate and the rise of the oxime product, effectively mapping the kinetic trajectory of the reaction.

Data Presentation & Spectral Analysis

The structural transformation from an sp2 hybridized ketone to an sp3 hybridized tetrahedral intermediate, and finally to an sp2 hybridized oxime, results in distinct, quantifiable NMR chemical shifts.

Table 1: Kinetic Parameters of Acetone Oxime Formation

Summarizing the causality of pH on the observability of the intermediate.

pH	kadd​ ( M−1s−1 )	kdehy​ ( s−1 )	Dominant Rate-Limiting Step	Intermediate Accumulation
4.0	High	Very High	Addition	Negligible (Unobservable)
7.5	Moderate	Low	Dehydration	Significant (Observable)
10.0	Low	Very Low	Addition	Moderate

Table 2: Representative 1H and 13C NMR Chemical Shifts (in D2​O , 298 K)

Quantitative tracking of the structural evolution during the reaction.

Compound	Hybridization	1H Shift (ppm)	13C Shift (ppm)	Assignment
Acetone	sp2	2.22 (s, 6H)	206.0 ( C=O ), 30.5 ( CH3​ )	Carbonyl & Equivalent Methyls
2-(Hydroxyamino)propan-2-ol	sp3	1.35 (s, 6H)	85.2 ( C−OH ), 27.1 ( CH3​ )	Tetrahedral C & Equivalent Methyls
Acetone Oxime	sp2	1.88 (s, 3H), 1.94 (s, 3H)	155.0 ( C=N ), 21.0, 15.2	Imine C & Inequivalent Methyls ( E/Z )

Spectral Interpretation: Upon mixing, the acetone singlet at 2.22 ppm rapidly depletes, replaced by a new, highly shielded singlet at 1.35 ppm . This upfield shift is the hallmark of the sp2→sp3 conversion; the methyl protons are no longer deshielded by the magnetic anisotropy of the carbonyl π -system. Because the tetrahedral carbinolamine is symmetric (with rapid rotation around the C−N bond), the two methyl groups remain magnetically equivalent. As the reaction progresses (observed by slowing the flow rate), the 1.35 ppm signal decays, and two distinct singlets emerge at 1.88 ppm and 1.94 ppm, corresponding to the inequivalent methyl groups locked in the E and Z geometries of the final C=N oxime bond.

Implications for Drug Design & Bioconjugation

Understanding and characterizing tetrahedral intermediates like 2-(hydroxyamino)propan-2-ol is not merely an academic exercise. In modern drug development, oxime ligation is a premier bioconjugation strategy for Antibody-Drug Conjugates (ADCs) and peptide therapeutics.

Recent advancements, such as the use of boronic acid catalysts to accelerate oxime condensations at neutral pH [3], rely entirely on manipulating the stability of this exact carbinolamine intermediate. By utilizing the Flow NMR protocols outlined in this guide, researchers can directly screen catalysts, map structure-activity relationships (SAR) of covalent warheads, and rationally design reaction conditions that trap or accelerate transient species in complex biological matrices.

References

• Title: Flow nuclear magnetic resonance study of the rapid addition of hydroxylamine to acetone and the rate-determining dehydration of the carbinolamine Source: Journal of the American Chemical Society (1976), 98(23), 7371-7377. URL: [Link]

• Title: Studies on the Mechanism of Oxime and Semicarbazone Formation Source: Journal of the American Chemical Society (1959), 81(2), 475-481. URL: [Link]

• Title: Boronic acids facilitate rapid oxime condensations at neutral pH Source: Chemical Science (2015), 6(5), 2752-2758. URL: [Link]

An In-depth Technical Guide on the Thermodynamic Stability of 2-(Hydroxyamino)propan-2-ol in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

2-(Hydroxyamino)propan-2-ol is a molecule of interest in various chemical and pharmaceutical contexts due to its unique combination of a hydroxylamine and a tertiary alcohol functional group. However, the inherent reactivity of the hydroxylamine moiety raises significant concerns about its stability in aqueous solutions, a critical factor for its practical application, particularly in drug development where formulation and shelf-life are paramount. This guide provides a comprehensive technical overview of the anticipated thermodynamic stability of 2-(hydroxyamino)propan-2-ol in aqueous environments. Drawing upon established principles of physical organic chemistry and data from analogous structures, we will explore its probable synthesis, predict decomposition pathways, and outline robust experimental protocols for its stability assessment. This document is intended to serve as a foundational resource for researchers initiating work with this compound, enabling a proactive approach to formulation development and stability testing.

Introduction: The Structural and Chemical Landscape of 2-(Hydroxyamino)propan-2-ol

2-(Hydroxyamino)propan-2-ol, a structurally simple yet chemically intriguing molecule, possesses a tertiary alcohol and a hydroxylamine functional group. This unique arrangement suggests a complex reactivity profile. The hydroxylamine group, in particular, is known for its nucleophilic character and its susceptibility to oxidation and reduction, which often translates to limited stability in aqueous media.[1][2] Understanding the thermodynamic and kinetic stability of this compound is a prerequisite for any potential application, from its use as a synthetic intermediate to its development as a pharmaceutical agent.

The stability of hydroxylamine and its derivatives is markedly influenced by the solution's pH, with greater stability generally observed near neutral pH.[3] The presence of metal ions and dissolved oxygen can also significantly accelerate decomposition.[2] For 2-(hydroxyamino)propan-2-ol, the tertiary alcohol group may also participate in or influence degradation pathways, potentially through intramolecular interactions or by affecting the electronic properties of the hydroxylamine moiety.

This guide will systematically deconstruct the factors governing the stability of 2-(hydroxyamino)propan-2-ol, providing a theoretical framework and practical experimental designs to rigorously evaluate its behavior in aqueous solutions.

Proposed Synthesis of 2-(Hydroxyamino)propan-2-ol

A plausible and efficient synthesis of 2-(hydroxyamino)propan-2-ol can be envisioned through the nucleophilic addition of hydroxylamine to 2,2-dimethyloxirane (isobutylene oxide). This approach is analogous to the synthesis of other N-substituted hydroxylamines via epoxide ring-opening.[4]

The reaction would proceed via a nucleophilic attack of the nitrogen atom of hydroxylamine on one of the sterically hindered carbon atoms of the epoxide ring. The reaction is typically carried out in a protic solvent, such as water or methanol, which facilitates the ring-opening.

Figure 1: Proposed synthesis of 2-(Hydroxyamino)propan-2-ol.

Predicted Decomposition Pathways in Aqueous Solutions

The inherent instability of the hydroxylamine functional group suggests that 2-(hydroxyamino)propan-2-ol is susceptible to several degradation pathways in aqueous solution. The primary routes of decomposition are anticipated to be oxidation and disproportionation, potentially influenced by the presence of the tertiary alcohol.

Oxidative Degradation

In the presence of dissolved oxygen or oxidizing agents, the hydroxylamine moiety can be readily oxidized. This process is often catalyzed by trace metal ions. The oxidation can lead to the formation of a nitroso compound, which may undergo further reactions.

Disproportionation

Hydroxylamine itself is known to undergo disproportionation to form ammonia and nitrogen or nitrogen oxides.[2] A similar pathway may be accessible to 2-(hydroxyamino)propan-2-ol, leading to the formation of 2-aminopropan-2-ol and other oxidized species.

Potential Influence of the Tertiary Alcohol

The tertiary alcohol group is generally stable to oxidation under mild conditions. However, under more forcing conditions or in the presence of specific catalysts, it could undergo dehydration to form an alkene.[5] It is also possible that intramolecular interactions between the hydroxyl and hydroxylamino groups could influence the stability and decomposition pathways.

Figure 2: Predicted major decomposition pathways.

Key Factors Influencing Stability

The rate and extent of decomposition of 2-(hydroxyamino)propan-2-ol in aqueous solutions are expected to be highly dependent on several environmental factors.

Factor	Anticipated Effect on Stability	Rationale
pH	Decreased stability at high and low pH. Optimal stability is expected near neutral pH.	Hydroxylamine derivatives show pH-dependent stability, with acid and base catalysis of decomposition being common.[3]
Temperature	Decreased stability with increasing temperature.	Decomposition reactions are typically accelerated by heat, following the Arrhenius equation.
Metal Ions (e.g., Fe²⁺, Cu²⁺)	Significant decrease in stability.	Metal ions can catalyze the oxidation and decomposition of hydroxylamines.[2]
Dissolved Oxygen	Decreased stability.	Oxygen is a primary oxidant for the hydroxylamine functional group.
Ionic Strength	May have a minor effect on stability.	The effect will depend on the specific decomposition mechanism and the nature of the ions present.
Light	Potential for photodegradation.	The N-O bond in hydroxylamines may be susceptible to photolytic cleavage.

Experimental Protocols for Stability Assessment

A thorough investigation into the stability of 2-(hydroxyamino)propan-2-ol requires a multi-faceted experimental approach. The following protocols provide a framework for a comprehensive stability study.

Kinetic Stability Study Design

The core of the stability assessment is a well-designed kinetic study to determine the rate of degradation under various conditions.

Objective: To determine the degradation kinetics of 2-(hydroxyamino)propan-2-ol in aqueous solution as a function of pH, temperature, and in the presence of potential catalysts.

Methodology:

• Preparation of Buffer Solutions: Prepare a series of aqueous buffer solutions covering a pH range of 3 to 9 (e.g., citrate, phosphate, borate buffers).

• Sample Preparation: Prepare stock solutions of 2-(hydroxyamino)propan-2-ol in a suitable solvent (e.g., water or methanol). For each experimental condition, dilute the stock solution into the appropriate buffer to a final concentration suitable for analysis.

• Incubation: Incubate the samples at a minimum of three different temperatures (e.g., 25°C, 40°C, and 60°C) in temperature-controlled chambers. Protect samples from light.

• Time-Point Sampling: At predetermined time intervals, withdraw aliquots from each sample. The frequency of sampling should be adjusted based on the expected rate of degradation.

• Sample Analysis: Immediately analyze the withdrawn aliquots using a validated analytical method (see Section 5.2) to determine the concentration of remaining 2-(hydroxyamino)propan-2-ol.

• Data Analysis: Plot the concentration of 2-(hydroxyamino)propan-2-ol versus time for each condition. Determine the order of the reaction and the rate constant (k) from the integrated rate laws. Use the Arrhenius equation to calculate the activation energy for the decomposition.

Figure 3: Workflow for the kinetic stability study.

Analytical Method Development and Validation

Accurate quantification of 2-(hydroxyamino)propan-2-ol is crucial for the stability study. Due to its polar nature and lack of a strong chromophore, direct analysis by HPLC-UV may be challenging. Therefore, a derivatization approach is recommended.

Recommended Method: HPLC with Pre-column Derivatization and UV or Fluorescence Detection

• Derivatization Agent Selection: Choose a derivatizing agent that reacts specifically with the hydroxylamine or the secondary amine that could be formed upon decomposition.

• Derivatization Protocol:

  • To a known volume of the sample aliquot, add the derivatizing agent and a catalyst if required.

  • Heat the mixture for a specific time at a controlled temperature to ensure complete derivatization.

  • Quench the reaction if necessary.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is a suitable starting point.

  • Mobile Phase: A gradient of acetonitrile and water (with a modifier like formic acid or ammonium acetate) is likely to provide good separation.

  • Detection: UV or fluorescence detection at the wavelength of maximum absorbance/emission of the derivative.

• Method Validation: The analytical method must be validated according to ICH guidelines or other relevant standards.[6] This includes assessing:

  • Specificity: The ability to differentiate the analyte from degradation products and matrix components.

  • Linearity: The linear relationship between detector response and analyte concentration over a defined range.

  • Accuracy: The closeness of the measured value to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified.

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile degradation products, GC-MS can be a powerful tool. Derivatization to increase the volatility of 2-(hydroxyamino)propan-2-ol would likely be necessary.[7]

Identification of Degradation Products

Identifying the products of decomposition is essential for elucidating the degradation pathways.

Recommended Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Sample Preparation: Analyze samples from the kinetic study that show significant degradation.

• LC-MS/MS Analysis:

  • Use an LC method similar to the one developed for quantification.

  • Couple the LC to a tandem mass spectrometer (e.g., a quadrupole time-of-flight or triple quadrupole instrument).

  • Acquire full scan MS data to identify the molecular ions of potential degradation products.

  • Perform MS/MS fragmentation of the parent ions to obtain structural information.

• Data Interpretation: Compare the measured masses and fragmentation patterns with the predicted structures of degradation products from the proposed pathways.

Data Presentation and Interpretation

The results of the stability studies should be presented clearly and concisely to facilitate interpretation.

Parameter	Data Presentation	Interpretation
Degradation Kinetics	Plot of ln[A] vs. time for first-order reactions or 1/[A] vs. time for second-order reactions.	The slope of the line gives the rate constant (k).
pH-Rate Profile	Plot of log(k) vs. pH.	Identifies the pH of maximum stability and regions of acid/base catalysis.
Temperature Dependence	Arrhenius plot (ln(k) vs. 1/T).	The slope is used to calculate the activation energy (Ea), which provides insight into the temperature sensitivity of the decomposition.
Degradation Products	Table of identified degradation products with their mass spectral data.	Confirms the proposed degradation pathways and may reveal unexpected reactions.

Conclusion

While 2-(hydroxyamino)propan-2-ol presents an interesting chemical structure, its inherent hydroxylamine functionality strongly suggests a predisposition to instability in aqueous solutions. A thorough understanding of its thermodynamic and kinetic stability is a critical prerequisite for its successful application in any field, particularly in pharmaceuticals. This guide has provided a comprehensive theoretical framework for anticipating its stability challenges and a set of robust experimental protocols for its systematic evaluation. By proactively addressing these stability concerns through rigorous experimental design and analysis, researchers can significantly de-risk the development of formulations and applications involving this compound. The proposed methodologies for kinetic studies, analytical method development, and degradation product identification will empower scientists to generate the critical data needed to make informed decisions about the viability of 2-(hydroxyamino)propan-2-ol in their research and development endeavors.

References

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• US3544270A - Aqueous hydroxylamine solutions stabilized with hydroxyurea or hydroxythiourea derivatives - Google Patents. (n.d.).
• Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution - ResearchGate. (n.d.).
• Hydroxylamine - Wikipedia. (n.d.).
• US5808150A - Stabilization of hydroxylamine solutions - Google Patents. (n.d.).
• Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. (n.d.).
• Hydroxylamines as Oxidation Catalysts: Thermochemical and Kinetic Studies | The Journal of Organic Chemistry - ACS Publications. (2003, February 1).
• INFRARED SPECTRUM, MOLECULAR STRUCTURE, AND THERMODYNAMIC FUNCTIONS OF HYDROXYLAMINE. (n.d.).
• Technical Support Center: Synthesis of 2-Propanol, 1,1'-(hydroxyimino)bis- - Benchchem. (n.d.).
• Application Notes and Protocols: Synthesis of 2-Propanol, 1,1'-(hydroxyimino)bis- - Benchchem. (n.d.).
• Kinetic and Thermodynamic Aspects of the Regioselective Addition of Bifunctional Hydroxylaminooxime-type HO-Nucleophiles to Pt-Complexed Nitriles - ResearchGate. (n.d.).
• A Comparative Guide to Analytical Methods for the Quantification of 2-Aminopropan-2-ol - Benchchem. (n.d.).
• Thermophysical analysis of aqueous solutions of 2-amino-2-hydroxymethyl-1, 3-propanediol (Potential CO >2> Removal Solvent from Gaseous Streams). (2011, June 15).
• Thermal Stability of Several Organic Hydroxylamine Derivatives and a Broader Look at Explosive Hazard Identification | Industrial & Engineering Chemistry Research - ACS Publications. (2025, January 2).
• US20160009634A1 - A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof - Google Patents. (n.d.).
• Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation under Simulated Atmospheric Conditions - PMC. (n.d.).
• What is 2-hydroxypropanol used for? - Patsnap Synapse. (2024, June 27).
• Synthesis, activity and metabolic stability of propan-2-one substituted tetrazolylalkanoic acids as dual inhibitors of cytosolic phospholipase A2α and fatty acid amide hydrolase - PMC. (n.d.).
• CN107129435B - A kind of method for preparing 2-amino-2-methyl-1-propanol. (n.d.).
• The Role of Amino-2-propanol in Pharmaceutical and Agrochemical Synthesis. (n.d.).
• Validation of analytical methods for active constituents and agricultural products. (2014, July 1).
• Thermal Degradation Rate of 2-Amino-2-methyl-1-propanol to Cyclic 4,4-Dimethyl-1,3-oxazolidin-2-one: Experiments and Kinetics Modeling - ResearchGate. (n.d.).
• A Comparative Guide to Analytical Methods for 2-[(Hydroxymethyl)amino]ethanol Quantification - Benchchem. (n.d.).
• Physical Properties and Thermal Decomposition of Aqueous Solutions of 2Amino2-hydroxymethyl-1, 3-propanediol (AHPD) - ResearchGate. (2018, June 6).
• Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. (2023, February 14).
• Analysis types and quantification methods applied in UHPLC-MS metabolomics research - Institute of Molecular and Translational Medicine. (n.d.).
• Robust Summaries & Test Plan: 2-amino-2-hydroxymethyl-1-3-propanediol - US EPA. (2006, November 16).
• Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates - Chemical Society Reviews (RSC Publishing). (2024, January 16).
• Thermal Degradation Rate of 2-Amino-2-methyl-1-propanol to Cyclic 4,4-Dimethyl-1,3-oxazolidin-2-one; Mechanistic Aspects and Kinetics Investigation | Request PDF - ResearchGate. (n.d.).
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A Guide to the Crystallographic Analysis of 2-(Hydroxyamino)propan-2-ol: From Crystal Growth to Structural Refinement

This technical guide provides a comprehensive overview of the methodologies required for the crystallographic characterization of 2-(Hydroxyamino)propan-2-ol. Tailored for researchers, scientists, and professionals in drug development, this document outlines the critical steps from sample preparation to the final analysis of X-ray diffraction data. While a specific complete crystallographic dataset for 2-(Hydroxyamino)propan-2-ol is not publicly available at the time of this writing, this guide establishes a robust framework for its determination, ensuring scientific integrity and reproducibility.

Introduction: The Significance of Solid-State Characterization

2-(Hydroxyamino)propan-2-ol is a small organic molecule with potential applications in various chemical and pharmaceutical contexts. A thorough understanding of its three-dimensional structure is paramount for elucidating its chemical properties, predicting its behavior in different environments, and designing new molecules with desired functionalities. X-ray crystallography stands as the gold standard for determining the precise arrangement of atoms in a crystalline solid, providing invaluable insights into molecular conformation, intermolecular interactions, and packing motifs.[1] This guide will detail the theoretical underpinnings and practical considerations for obtaining and interpreting the crystallographic data of the title compound.

The Crystallographic Workflow: A Step-by-Step Approach

The determination of a crystal structure is a multi-stage process that demands meticulous attention to detail at each step. The following sections will elaborate on the key phases of this workflow, from obtaining suitable crystalline material to the final validation and deposition of the structural data.

Crystal Growth: The Foundation of a Successful Analysis

The journey to a high-quality crystal structure begins with the growth of single crystals suitable for X-ray diffraction. The ideal crystal should be of sufficient size (typically 0.1-0.3 mm in each dimension), possess well-defined faces, and be free from significant defects. For a polar molecule like 2-(Hydroxyamino)propan-2-ol, several crystallization techniques can be employed:

• Slow Evaporation: A solution of the compound in a suitable solvent (e.g., isopropanol, ethanol, or a mixture with water) is allowed to evaporate slowly at a constant temperature. The gradual increase in concentration promotes the formation of ordered crystal lattices.

• Vapor Diffusion: This technique involves placing a concentrated solution of the compound in a small, open container within a larger, sealed vessel containing a precipitant (a solvent in which the compound is less soluble). The slow diffusion of the precipitant's vapor into the solution reduces the compound's solubility, leading to crystallization.

• Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled. As the temperature decreases, the solubility of the compound drops, inducing crystallization.

The choice of solvent and crystallization method is often empirical and may require screening a variety of conditions to identify the optimal parameters for growing high-quality crystals.

Caption: Workflow for Crystal Growth and Preparation.

Single-Crystal X-ray Diffraction (SC-XRD)

Once a suitable single crystal is obtained, it is subjected to X-ray diffraction analysis to determine its crystal structure.

Data Collection

The mounted crystal is placed in an X-ray diffractometer, where it is irradiated with a monochromatic X-ray beam. Modern diffractometers are equipped with sensitive detectors that record the positions and intensities of the diffracted X-rays.[2] The crystal is rotated during the experiment to collect a complete set of diffraction data from all possible orientations.

Table 1: Typical Data Collection Parameters

Parameter	Typical Value	Rationale
X-ray Source	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)	Mo Kα is generally used for small molecules; Cu Kα may be used for smaller unit cells.
Temperature	100 K	Reduces thermal motion of atoms, leading to higher quality diffraction data and more precise results.
Detector Distance	40-60 mm	Affects the resolution of the collected data.
Exposure Time per Frame	10-60 s	Dependent on the crystal's diffracting power and the X-ray source intensity.
Total Rotation	360° in φ and ω	Ensures a complete dataset is collected.

Data Processing and Structure Solution

The raw diffraction images are processed to integrate the intensities of the diffraction spots and to correct for experimental factors such as absorption and beam intensity variations. This processed data is then used to determine the unit cell parameters and the space group of the crystal.

The "phase problem" is a central challenge in crystallography, as the phases of the diffracted X-rays are not directly measured. This is typically solved using direct methods or Patterson methods, which are implemented in standard crystallographic software packages. Once the initial phases are determined, an electron density map can be calculated, from which the positions of the atoms in the asymmetric unit can be identified.

Structure Refinement

The initial atomic model is refined against the experimental diffraction data using a least-squares minimization procedure. In this process, the atomic coordinates, thermal parameters, and other structural parameters are adjusted to improve the agreement between the calculated and observed structure factors. The quality of the final refined structure is assessed using various metrics, most notably the R-factor (R1) and the weighted R-factor (wR2), which should be as low as possible for a good quality structure.

Powder X-ray Diffraction (PXRD)

Powder X-ray diffraction is a complementary technique that is particularly useful for characterizing the bulk crystalline material and for identifying different polymorphic forms.[2]

Sample Preparation and Data Collection

A finely ground powder of the crystalline sample is placed in a sample holder and analyzed using a powder diffractometer. The instrument records the intensity of the diffracted X-rays as a function of the diffraction angle (2θ).

Caption: Experimental Workflow for Powder X-ray Diffraction.

Data Analysis

The resulting powder diffraction pattern is a "fingerprint" of the crystalline phase. It can be used for:

• Phase Identification: By comparing the experimental pattern to databases of known diffraction patterns, such as the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD).

• Polymorph Screening: Different crystalline forms of the same compound will produce distinct powder patterns.

• Determination of Unit Cell Parameters: The positions of the diffraction peaks can be used to determine the lattice parameters of the crystal.

Data Validation and Deposition

A crucial final step in any crystallographic study is the validation of the determined structure and its deposition in a public database.

Structure Validation

The final crystal structure should be checked for geometric and crystallographic consistency using software such as PLATON or the validation tools provided by the International Union of Crystallography (IUCr). This includes checking for unusual bond lengths and angles, and ensuring that the final model is chemically sensible.

Data Deposition

To ensure the accessibility and reusability of the data, the final crystallographic information, including the atomic coordinates and experimental details, should be deposited in the Cambridge Crystallographic Data Centre (CCDC).[3][4][5][6] The CCDC assigns a unique deposition number to each structure, which should be included in any publication reporting the crystal structure.

Conclusion

The crystallographic analysis of 2-(Hydroxyamino)propan-2-ol, while not yet publicly reported, can be systematically undertaken following the well-established principles and protocols outlined in this guide. From the critical initial step of growing high-quality single crystals to the final stages of data refinement and deposition, each phase of the process is integral to obtaining a reliable and accurate crystal structure. The resulting structural information will be invaluable for advancing the understanding of this compound's properties and for guiding its future applications in scientific research and development.

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• PubChem Compound Summary for CID 87204204, 2-(2-Hydroxyethylamino)ethanol;propan-2-ol. [Link]

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• Groom, C. R., & Allen, F. H. (2014). The Cambridge Structural Database in retrospect and prospect. Angewandte Chemie International Edition, 53(3), 662-671. [Link]

• Cambridge Structural Database - Wikipedia. [Link]

• Understanding the reversible intercalation of guest molecules into metal-organic frameworks - arXiv. [Link]

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• Crystal structure and electronic properties of 2-amino-2-methyl-1-propanol (AMP) carbamate - Chemical Communications (RSC Publishing). [Link]

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Electron spin resonance (ESR) study of 2-(Hydroxyamino)propan-2-ol derivatives

An In-Depth Technical Guide to the Electron Spin Resonance (ESR) Spectroscopy of 2-(Hydroxyamino)propan-2-ol Derivatives as Spin Probes and Traps

Abstract

This technical guide provides a comprehensive overview of the synthesis, characterization, and application of 2-(hydroxyamino)propan-2-ol derivatives and their corresponding nitroxides in Electron Spin Resonance (ESR) spectroscopy. Designed for researchers, scientists, and professionals in drug development, this document delves into the fundamental principles of ESR, detailed experimental protocols, and the interpretation of spectral data. We explore the causality behind experimental choices, offering field-proven insights into using these molecules as robust spin probes and traps for studying radical-mediated processes in chemical and biological systems. The guide emphasizes self-validating methodologies to ensure scientific integrity and includes detailed data presentation, workflow visualizations, and a curated list of authoritative references.

Introduction to Electron Spin Resonance (ESR) and Nitroxide Radicals

Fundamental Principles of ESR Spectroscopy

Electron Spin Resonance (ESR), also known as Electron Paramagnetic Resonance (EPR), is a spectroscopic technique that detects molecules or atoms containing unpaired electrons.[1][2] The fundamental principle of ESR is analogous to Nuclear Magnetic Resonance (NMR), but it probes the magnetic properties of electrons instead of atomic nuclei. When a paramagnetic species is placed in a strong magnetic field, the unpaired electron's magnetic moment aligns either parallel or anti-parallel to the field, creating two distinct energy levels (Zeeman splitting).[3] By applying microwave radiation of a specific frequency, the electron can be excited from the lower to the higher energy state. This absorption of energy is detected and forms the basis of the ESR spectrum.

The Unique Role of Nitroxide Radicals in ESR

Among the vast array of paramagnetic species, nitroxide radicals (R₂N-O•) are exceptionally valuable in ESR studies. Their significance stems from several key properties:

• Stability : The unpaired electron in a nitroxide is delocalized between the nitrogen and oxygen atoms. When the α-carbon positions are sterically protected (e.g., by quaternary carbons), the radical becomes remarkably stable, often for months or years, allowing for detailed study at room temperature.[4][5]

• Informative Spectra : The ESR spectrum of a nitroxide is dominated by the hyperfine interaction between the unpaired electron and the nitrogen nucleus (¹⁴N, nuclear spin I=1). This interaction splits the single absorption line into a characteristic three-line (triplet) spectrum.[2] The parameters of this spectrum, such as the g-factor and the nitrogen hyperfine coupling constant (aN), are highly sensitive to the radical's local environment.

• Synthetic Versatility : The core nitroxide structure can be chemically modified with various functional groups, allowing for the design of "spin labels" or "spin probes" tailored to specific experimental needs, such as targeting particular sites in a protein or altering solubility.[3][6]

Introduction to 2-(Hydroxyamino)propan-2-ol Derivatives as Precursors

2-(Hydroxyamino)propan-2-ol and its derivatives serve as ideal precursors for a class of acyclic nitroxides. The core structure, featuring a hydroxylamine functional group flanked by two quaternary carbons, provides the necessary steric hindrance to ensure the stability of the resulting nitroxide radical upon oxidation. These precursors can be used directly in spin trapping experiments or can be oxidized to form persistent nitroxide spin probes.

Synthesis and Oxidation of 2-(Hydroxyamino)propan-2-ol Derivatives

Synthetic Pathway: A Step-by-Step Protocol

The synthesis of the precursor hydroxylamine is a critical first step. A common route involves the reduction of a corresponding nitro compound.

Protocol: Synthesis of 2-(Hydroxyamino)-2-methylpropane

• Reactant Preparation : Dissolve 2-methyl-2-nitropropane in a suitable solvent such as ethanol or aqueous ammonium chloride.

• Reduction : Add a reducing agent, such as zinc dust, in portions while stirring vigorously. The zinc/ammonium chloride system is effective for the selective reduction of the nitro group to a hydroxylamine.

  • Causality: This controlled reduction is crucial. Stronger reducing agents could lead to the formation of the corresponding primary amine, bypassing the desired hydroxylamine intermediate. The reaction is often exothermic and may require cooling to maintain a controlled temperature.

• Reaction Monitoring : Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting nitro compound is consumed.

• Workup and Extraction : Once the reaction is complete, filter off the zinc oxide byproduct. Neutralize the filtrate carefully and extract the product into an organic solvent like diethyl ether or dichloromethane.

• Purification : Wash the organic extract with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be further purified by column chromatography or recrystallization to yield the pure 2-(hydroxyamino)-2-methylpropane.

  • Trustworthiness: This purification step is essential to remove any unreacted starting material or byproducts, ensuring that the subsequent oxidation step yields a clean nitroxide radical.

Oxidation to the Corresponding Nitroxide Radical: A Self-Validating Protocol

The conversion of the stable hydroxylamine precursor to the persistent nitroxide radical is the final step in creating the spin probe.

Protocol: Oxidation to Di-tert-butyl Nitroxide

• Dissolution : Dissolve the purified 2-(hydroxyamino)-2-methylpropane in a solvent like dichloromethane.

• Oxidation : Add a mild oxidizing agent. Common choices include:

  • Air Oxidation with a Catalyst : Bubbling air through a solution containing a catalytic amount of a copper(II) salt.

  • Peroxide Oxidation : Using hydrogen peroxide or meta-chloroperoxybenzoic acid (m-CPBA).[3]

• Monitoring and Validation : The progress of the oxidation can be visually monitored by the formation of the characteristic reddish-orange color of the nitroxide radical. Crucially, small aliquots of the reaction mixture can be sampled and analyzed directly by ESR. The appearance and growth of the characteristic three-line nitroxide signal provide real-time validation of the reaction's success.

• Purification : After the reaction is complete, the solvent is removed, and the resulting nitroxide radical is purified, typically by silica gel chromatography, to remove any remaining hydroxylamine or over-oxidation products.

ESR Spectroscopy: Experimental Setup and Data Acquisition

Core Instrumentation and Spectrometer Setup

A standard continuous-wave (CW) ESR spectrometer operating at X-band frequency (~9.5 GHz) is typically used. Key parameters must be optimized for each experiment:

• Microwave Power : Should be set low enough to avoid saturation of the signal, which can distort the lineshape.

• Magnetic Field Sweep : The sweep width should encompass the entire spectrum, typically centered around 3400 Gauss (g ≈ 2.00).

• Modulation Amplitude : This should be less than the narrowest peak-to-peak linewidth of the signal to prevent artificial broadening and distortion.

Sample Preparation

• Solvent : The choice of solvent is critical as it can influence the ESR spectrum.[7] Degassing the solvent by bubbling with nitrogen or argon is recommended to remove dissolved oxygen, which can broaden the ESR signal through spin exchange.[8]

• Concentration : Samples are typically prepared at low concentrations (micromolar to low millimolar range) to minimize spin-spin interactions that can also lead to line broadening.

• Temperature : Temperature control is essential, as it affects both the tumbling rate of the radical and the kinetics of any reactions being studied.

Experimental Workflow

The process from sample preparation to data analysis follows a logical sequence.

Caption: Experimental workflow for ESR analysis of nitroxide derivatives.

Interpretation of ESR Spectra

The ESR spectrum of a nitroxide radical provides a wealth of information about its molecular structure and environment.

The g-Factor

The g-factor is a dimensionless constant that is characteristic of the electron's local electronic environment. For most organic radicals, it is close to the free electron value of ~2.0023. Small deviations from this value can help in identifying the type of radical present.

Hyperfine Coupling

The most prominent feature of a nitroxide ESR spectrum in solution is the triplet arising from the hyperfine interaction with the ¹⁴N nucleus. The spacing between these lines is the hyperfine coupling constant, aN.[2]

• Structural Information : The magnitude of aN is directly related to the spin density on the nitrogen atom.[9]

• Environmental Probe : The aN value is highly sensitive to the polarity of the solvent. The nitroxide group has a resonance structure where the unpaired electron is on the nitrogen (neutral) or on the oxygen (charge-separated). Polar solvents stabilize the charge-separated form, which increases the spin density on the nitrogen, leading to a larger aN value.[5] This property makes nitroxides excellent probes of local polarity.

Diagram of a Typical Nitroxide ESR Spectrum

Caption: Key features of a typical three-line nitroxide ESR spectrum.

Advanced Applications: Spin Trapping

One of the most powerful applications of hydroxylamine derivatives is in spin trapping.[10] Many biologically important free radicals, such as the hydroxyl radical (•OH) or superoxide (O₂•⁻), are too short-lived to be detected directly by ESR. Spin trapping overcomes this limitation.[11][12] A spin trap is a diamagnetic compound that reacts with a transient radical to produce a much more stable radical adduct, which can then be easily detected by ESR.[4]

Mechanism of Spin Trapping

Nitrones, which can be formed from hydroxylamines, are excellent spin traps. The transient radical adds across the double bond of the nitrone to form a persistent nitroxide adduct. The hyperfine coupling constants of this adduct are often characteristic of the trapped radical, allowing for its identification.

Caption: The general mechanism of spin trapping.

Case Study: Detecting Hydroxyl Radicals

Derivatives of 2-(hydroxyamino)propan-2-ol, particularly their nitrone forms, can be used to trap hydroxyl radicals. For example, the reaction of a nitrone spin trap like 5,5-dimethyl-1-pyrroline N-oxide (DMPO) with a hydroxyl radical produces a DMPO-OH adduct with a characteristic 1:2:2:1 quartet ESR signal.[11] While not a direct derivative of 2-(hydroxyamino)propan-2-ol, the principle is identical. Some linear nitrones have been specifically designed to be highly selective for trapping hydroxyl radicals.[13]

Data Analysis and Quantitative Insights

The quantitative data derived from ESR spectra provide deep insights into the system under study.

Table of Representative ESR Parameters

The following table summarizes typical nitrogen hyperfine coupling constants (aN) and g-factors for a generic di-tert-butyl nitroxide (a common product from 2-(hydroxyamino)propan-2-ol precursors) in various solvents, illustrating the sensitivity of aN to solvent polarity.

Solvent	Dielectric Constant (ε)	aN (Gauss)	g-factor
Hexane	1.88	15.2	2.0061
Toluene	2.38	15.3	2.0060
Dichloromethane	8.93	15.7	2.0058
Acetonitrile	37.5	16.0	2.0056
Water	80.1	17.1	2.0055

Data are representative and may vary slightly based on temperature and specific derivative structure.

Correlation of ESR Parameters with Molecular Properties

The data clearly show that as solvent polarity (indicated by the dielectric constant) increases, the aN value also increases.[7][14] This predictable relationship allows researchers to use these nitroxide probes to measure the effective polarity of unknown microenvironments, such as the active site of an enzyme, the interior of a lipid membrane, or within a polymer matrix.

Conclusion and Future Perspectives

Derivatives of 2-(hydroxyamino)propan-2-ol are foundational to a powerful class of spin probes and traps for ESR spectroscopy. Their straightforward synthesis, the exceptional stability of their corresponding nitroxides, and the sensitivity of their ESR spectra to the local environment make them indispensable tools. They provide researchers with the ability to detect and identify transient free radicals, probe the polarity and viscosity of microenvironments, and study molecular dynamics. Future work will continue to focus on the rational design of novel derivatives with enhanced stability, greater trapping efficiency, and specific targeting capabilities for increasingly complex biological and materials science applications.

References

• Rosen, G. M., & Rauckman, E. J. (1984). Application of Spin Traps to Biological Systems. Toxicology Letters, 20(2), 187-197.

• Miyake, Y., Igarashi, M., & Oda, A. (2022). Effect of Charge on the Rotation of Prolate Nitroxide Spin Probes in Room-Temperature Ionic Liquids. ACS Omega, 7(3), 3069–3077. [Link]

• Rosen, G. M., & Rauckman, E. J. (1984). Application of spin traps to biological systems. PubMed, 20(2), 187-97. [Link]

• Berliner, L. J. (2012). History of the Use of Nitroxides (Aminoxyl Radicals) in Biochemistry: Past, Present and Future of Spin Label and Probe Method. IntechOpen. [Link]

• Giri, S., & Gopakumar, G. (2024). Unraveling the Isotropic Hyperfine Coupling Constants of Nitroxide Radicals via Molecular Electrostatic Potential Analysis. The Journal of Physical Chemistry A. [Link]

• Spagnol, G., & Kuppusamy, P. (2013). Detection of Nitric Oxide by Electron Paramagnetic Resonance Spectroscopy. Methods in Enzymology, 528, 241-257. [Link]

• Tse, D., & Bobko, A. A. (2021). Spin Trapping. The Royal Society of Chemistry. [Link]

• Szymańska, I., & Sadowska-Bartosz, I. (2023). Nitroxides: Chemistry, Antioxidant Properties, and Biomedical Applications. Antioxidants, 12(5), 1083. [Link]

• Szymańska, I., & Sadowska-Bartosz, I. (2023). Nitroxides: Chemistry, Antioxidant Properties, and Biomedical Applications. MDPI. [Link]

• Bowen, A. M., & Tero-Kubota, S. (2017). Tuning the properties of nitroxide spin labels for use in electron paramagnetic resonance spectroscopy through chemical modification. Electron Paramagnetic Resonance, 25, 1-34. [Link]

• Haze, O., & Nishino, T. (2025). The effect of hydrostatic pressure on g-tensor and hyperfine coupling constants of nitroxide radical characterized by ab initio. ChemRxiv. [Link]

• Leaver, I. H., Ramsay, G. C., & Suzuki, E. (1969). E.S.R. OF NITROXIDE RADICALS. Australian Journal of Chemistry, 22(9), 1891-1898. [Link]

• van der Drift, A. C. M. (2012). ESR Spectroscopy of Nitroxides: Kinetics and Dynamics of Exchange Reactions. IntechOpen. [Link]

• Knauer, B. R., & Napier, J. J. (1976). The nitrogen hyperfine splitting constant of the nitroxide functional group as a solvent polarity parameter. Journal of the American Chemical Society, 98(15), 4395-4400. [Link]

• Lee, S., & Lee, C. K. (1984). Analyses of the electron-spin-resonance (ESR) hyperfine powder spectra of nitroxide radicals enriched with 15N. The Journal of Chemical Physics, 80(10), 4977-4984. [Link]

• Rosen, G. M., & Turner, M. J. (1988). Synthesis of Spin Traps Specific for Hydroxyl Radical. Journal of Medicinal Chemistry, 31(2), 428-432. [Link]

• Weaver, J. B. (2000). Electron Spin Resonance of Biomolecules. Encyclopedia of Life Sciences. [Link]

• Wang, S., & Cairo, C. W. (2021). Synthesis of structurally defined nitroxide spin-labeled glycolipids as useful probes for electron paramagnetic resonance (EPR) spectroscopy studies of cell surface glycans. Beilstein Journal of Organic Chemistry, 17, 2378–2387. [Link]

• Anonymous. (2022). 10.1: Nitroxide spin probes and labels. Chemistry LibreTexts. [Link]

• He, W., & Li, Y. (2016). Electron spin resonance spectroscopy for the study of nanomaterial-mediated generation of reactive oxygen species. Journal of Environmental Science and Health, Part C, 34(3), 173-205. [Link]

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A Comprehensive Guide to Density Functional Theory (DFT) Analysis of 2-(Hydroxyamino)propan-2-ol: A First-Principles Approach

Executive Summary: This in-depth technical guide provides a comprehensive, first-principles protocol for conducting Density Functional Theory (DFT) calculations on 2-(hydroxyamino)propan-2-ol. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the fundamental reasoning behind critical methodological choices. We will establish a self-validating computational workflow, from initial structure generation to the analysis of electronic properties and intramolecular interactions. Every technical recommendation is grounded in authoritative scientific principles and supported by verifiable references, ensuring a trustworthy and expert-driven approach to the computational analysis of this and similar small organic molecules.

Introduction: The "Why" and "How" of Computational Analysis

2-(Hydroxyamino)propan-2-ol, with its combination of hydroxyl and hydroxyamino functional groups, presents an interesting case for theoretical study. The molecule's potential for complex intramolecular hydrogen bonding governs its conformational preferences, stability, and ultimately, its reactivity and interaction with biological systems. Understanding these properties at a quantum-mechanical level is essential for applications ranging from mechanistic studies to rational drug design.

Density Functional Theory (DFT) offers a powerful balance of computational accuracy and efficiency for this task.[1][2] It allows us to move beyond classical mechanical approximations to model the electronic structure of the molecule, providing deep insights into its geometry, vibrational modes, and electronic properties like orbital energies and charge distribution.[3][4] This guide will establish a robust and reproducible DFT protocol tailored to the specific chemical nature of 2-(hydroxyamino)propan-2-ol.

Theoretical Foundations: Grounding the Protocol in First Principles

A trustworthy protocol is built on a solid theoretical foundation. DFT is rooted in the two Hohenberg-Kohn (HK) theorems , which are cornerstones of modern computational chemistry.[5][6][7][8]

• The First HK Theorem states that the ground-state electron density, ρ(r), of a system uniquely determines its external potential and, consequently, all ground-state properties of the system.[5][8] This is a profound statement: it means that the electron density, a function of only three spatial coordinates, contains all the necessary information, replacing the need for the far more complex many-electron wavefunction.[5]

• The Second HK Theorem provides the practical pathway by establishing that the true ground-state density minimizes the total energy functional of the system.[5]

While the HK theorems guarantee a solution exists, they do not provide the exact form of the energy functional. This is addressed by the Kohn-Sham (KS) equations .[9][10][11] The KS approach cleverly reformulates the problem into a set of equations for a fictitious system of non-interacting electrons that generate the same electron density as the real, interacting system.[9][10][12] This makes the problem computationally tractable, with all the complex many-body effects bundled into a single term: the exchange-correlation (XC) functional . The accuracy of any DFT calculation hinges on the quality of this approximate XC functional.[10]

The Computational Protocol: A Self-Validating Workflow

Our protocol is designed as a logical, step-by-step workflow that includes internal checks to validate the results. This ensures scientific integrity and reproducibility.

Causality Behind Method Selection: Expertise in Practice

The choice of a functional and basis set is the most critical decision in a DFT study. It is not arbitrary but is dictated by the chemical system's nature.

• Exchange-Correlation Functional: M06-2X For a molecule like 2-(hydroxyamino)propan-2-ol, characterized by non-covalent intramolecular interactions (specifically, hydrogen bonding), the choice of functional is paramount. While general-purpose functionals like B3LYP can be used, they are often outperformed by more modern functionals designed to better capture these effects.[13] We select the M06-2X functional from the Minnesota suite.[14][15] M06-2X is a high-Hartree-Fock-exchange meta-GGA hybrid functional that has demonstrated excellent performance for main-group thermochemistry, kinetics, and, most importantly, non-covalent interactions.[14][15][16][17][18] Its ability to handle "medium-range" electron correlation makes it particularly suitable for describing the intramolecular hydrogen bonds we expect in our target molecule.[16][17]

• Basis Set: 6-311++G(d,p) The basis set is the set of mathematical functions used to build the molecular orbitals. A larger, more flexible basis set yields more accurate results but at a higher computational cost. We select the 6-311++G(d,p) basis set, a choice driven by the need to accurately model our specific molecule.[19]

  • 6-311G : This indicates a "triple-zeta" valence description. Each valence orbital is represented by three separate functions, providing the flexibility needed to accurately describe the distortions that occur during chemical bonding.[19]

  • ++ : These two plus signs indicate the addition of diffuse functions to both heavy atoms and hydrogen atoms. Diffuse functions are large, spread-out functions that are essential for describing systems with lone pairs, anions, and non-covalent interactions like hydrogen bonds.[20][21]

  • (d,p) : These are polarization functions . (d) adds d-type orbitals to heavy atoms, and (p) adds p-type orbitals to hydrogen atoms. These functions allow orbitals to change shape and "polarize" away from spherical symmetry, which is a critical aspect of chemical bond formation.[19][20][21]

Experimental Workflow: From Structure to Properties

The following workflow provides a detailed, step-by-step methodology for the complete DFT analysis.

Step 1: Initial 3D Structure Generation

• Use a molecular builder (e.g., Avogadro, ChemDraw) to construct the 2D structure of 2-(hydroxyamino)propan-2-ol.

• Convert this to a preliminary 3D structure using the builder's built-in force-field-based optimization.

• Manually rotate the -OH and -NHOH bonds to explore different initial conformations, particularly those that could facilitate intramolecular hydrogen bonding. It is crucial to start optimizations from several different conformers to increase the chances of finding the true global minimum energy structure.

Step 2: Geometry Optimization

• Submit the initial 3D structure to a quantum chemistry software package (e.g., Gaussian, ORCA, Q-Chem).

• Specify the calculation type as Opt (Optimization).

• Define the level of theory using the keywords for our chosen functional and basis set: M062X/6-311++G(d,p).

• Run the calculation. The software will iteratively adjust the molecular geometry to find the arrangement of atoms that minimizes the total energy, based on the forces calculated at the specified level of theory.[4]

Step 3: Frequency Analysis (Protocol Validation)

• This is the critical self-validating step. Using the optimized geometry from Step 2, perform a Frequency calculation (Freq) at the exact same level of theory (M062X/6-311++G(d,p)).[22]

• Trustworthiness Check: Examine the output for imaginary frequencies.

  • Zero imaginary frequencies: This confirms that the optimized structure is a true energy minimum (a stable conformation) on the potential energy surface.

  • One or more imaginary frequencies: The structure is not a minimum but a saddle point (a transition state). In this case, one must modify the geometry along the vibrational mode corresponding to the imaginary frequency and re-run the optimization from Step 2.[23][24]

• This step also provides valuable thermodynamic data, such as the Zero-Point Vibrational Energy (ZPVE), enthalpy, and Gibbs free energy.

Step 4: (Optional but Recommended) Solvation Effects

• For relevance to biological or solution-phase chemistry, it is crucial to account for the solvent. The Polarizable Continuum Model (PCM) is an efficient and widely used method.[25][26][27]

• Using the gas-phase optimized geometry, run a new optimization and frequency calculation, adding the PCM keyword. For example, Opt Freq PCM(Solvent=Water).

• The PCM models the solvent as a continuous dielectric medium, capturing the bulk electrostatic effects of the solvent on the solute's structure and properties.[25][26] This can sometimes improve the convergence of the calculation.[28]

Diagram: DFT Calculation Workflow The following diagram illustrates the logical flow of the self-validating computational protocol.

Caption: A flowchart of the DFT protocol, emphasizing the iterative nature and the critical frequency validation step.

Data Presentation and Analysis

Upon successful completion of the workflow, the output files contain a wealth of quantitative data. Presenting this information in a structured format is key to interpretation.

Computational Parameters

It is best practice to report the key parameters of the calculation for reproducibility.

Parameter	Specification	Rationale
Software	Gaussian 16 (or similar)	Standard computational chemistry package.
Functional	M06-2X	Excellent performance for non-covalent interactions and main-group chemistry.[14][15]
Basis Set	6-311++G(d,p)	Triple-zeta quality with diffuse and polarization functions for accuracy in hydrogen-bonded systems.[19][20]
Calculation Type	Optimization & Frequency	To locate a stable energy minimum and confirm its nature.[22]
Convergence Criteria	Default (e.g., SCF=10⁻⁸, Forces=0.00045 Ha/Bohr)	Standard thresholds for ensuring a well-converged calculation.
Solvation Model	PCM (Water)	(Optional) To simulate an aqueous environment relevant to biological systems.[26]

Analysis of Results: From Data to Insight

• Optimized Geometry: The final coordinates provide precise bond lengths, bond angles, and dihedral angles. These can be compared with experimental data if available, or used to understand the molecule's 3D shape and steric profile. The key feature to analyze will be the short distance between the hydrogen of one hydroxyl group and the oxygen or nitrogen of another group, which indicates an intramolecular hydrogen bond.

• Thermodynamic Properties: The frequency calculation output provides the Gibbs Free Energy (G). By calculating G for different stable conformers, one can determine their relative populations at a given temperature using the Boltzmann distribution, identifying the most likely structure.

• Electronic Properties:

  • HOMO-LUMO Energies: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial. The HOMO-LUMO energy gap is a key indicator of chemical reactivity and kinetic stability.

  • Molecular Electrostatic Potential (MEP) Map: This is a visualization that maps the electrostatic potential onto the electron density surface. It reveals the charge distribution, highlighting electron-rich (nucleophilic, typically colored red) and electron-poor (electrophilic, typically colored blue) regions of the molecule.

  • Mulliken or NBO Charges: These methods partition the total electron density among the atoms, providing atomic point charges. This helps quantify the polarity of bonds and identify sites susceptible to electrostatic interactions.

Diagram: Conceptual Intramolecular Interactions This diagram conceptualizes the key non-covalent interactions that DFT can elucidate within the molecule.

Caption: Conceptual representation of a potential intramolecular hydrogen bond between a hydroxyl donor and the nitrogen acceptor.

Conclusion and Outlook

This guide has detailed an expert-driven, self-validating protocol for the DFT analysis of 2-(hydroxyamino)propan-2-ol. By grounding our methodological choices in fundamental theory and selecting a functional (M06-2X) and basis set (6-311++G(d,p)) appropriate for the molecule's specific chemical features, we have established a pathway to reliable and insightful computational results. The workflow, emphasizing geometry optimization followed by a confirmatory frequency analysis, ensures the scientific integrity of the findings.

The data generated from this protocol—including optimized structures, thermodynamic stabilities, and electronic properties—provides a deep, quantitative understanding of the molecule. For drug development professionals, this information is invaluable for predicting molecular behavior, understanding structure-activity relationships, and guiding further experimental work. Future studies could build upon this foundation to explore reaction mechanisms, calculate spectroscopic properties (IR, Raman), or perform molecular dynamics simulations to understand the molecule's behavior over time.

References

• Kohn–Sham equations - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• Lin, S.-T., Chang, C.-H., Lin, Y.-C., & Chai, J.-D. (2020). TAO-DFT with the Polarizable Continuum Model. Molecules, 25(23), 5543. [Link]

• Minnesota functionals - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• Hohenberg-Kohn Theorem - MAVENs. (2025). Retrieved March 27, 2026, from [Link]

• Polarizable continuum model - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• Hohenberg–Kohn theorems — Computational Chemistry from Laptop to HPC. (n.d.). Retrieved March 27, 2026, from [Link]

• Ruiz, E., Cano, J., Alvarez, S., & Alemany, P. (2008). Performance of the M06 family of exchange-correlation functionals for predicting magnetic coupling in organic and inorganic molecules. The Journal of Chemical Physics, 128(21), 214702. [Link]

• Kohn-Sham Equations - MAVENs. (2025). Retrieved March 27, 2026, from [Link]

• The Structure of Density-Potential Mapping. Part I: Standard Density-Functional Theory. (2023). Physical Review A, 107(3), 032212. [Link]

• A Comparison of the Behavior of Functional/Basis Set Combinations for Hydrogen-Bonding in the Water Dimer with Emphasis on Basis Set Superposition Error. (2012). Journal of Molecular Modeling, 18(10), 4569–4583. [Link]

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Physicochemical properties of 2-(Hydroxyamino)propan-2-ol at room temperature

An In-Depth Technical Guide to the Physicochemical Characterization of 2-(Hydroxyamino)propan-2-ol at Room Temperature

Abstract

2-(Hydroxyamino)propan-2-ol is a novel small molecule with potential applications as a versatile building block in medicinal chemistry and materials science. Its structure, featuring both a hydroxyl and a hydroxylamine functional group, suggests unique chemical properties that warrant a thorough investigation. As this is a molecule with limited currently available public data, this guide provides a comprehensive framework for its synthesis and systematic physicochemical characterization. It is intended for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying scientific rationale for a robust and self-validating analytical workflow.

Introduction: The Scientific Imperative

In the landscape of drug discovery and material science, the precise characterization of novel chemical entities is paramount. 2-(Hydroxyamino)propan-2-ol, a tertiary alcohol containing a hydroxylamine moiety, presents an interesting case. The hydroxylamine group is known for its nucleophilicity and its ability to engage in hydrogen bonding, while the tertiary alcohol provides steric bulk and a potential site for further chemical modification. Understanding its fundamental properties—such as solubility, acidity/basicity (pKa), and stability—is the foundation upon which any future application is built.

This document serves as a proactive guide to elucidating these critical parameters. We will proceed from a proposed synthetic route to a full suite of analytical protocols, designed to yield a comprehensive physicochemical profile of the molecule at room temperature. The emphasis throughout is on methodological rigor and the causal links between experimental design and data integrity.

Proposed Synthesis and Structural Confirmation

A plausible and efficient synthesis of 2-(Hydroxyamino)propan-2-ol involves the nucleophilic addition of hydroxylamine to a suitable three-carbon electrophile. A logical precursor is 2,2-dimethyloxirane (isobutylene oxide). The reaction proceeds via the ring-opening of the epoxide, a well-established transformation.

Synthetic Protocol

• Preparation of Hydroxylamine Free Base: In a round-bottom flask cooled in an ice bath, dissolve hydroxylamine hydrochloride (NH₂OH·HCl) in a minimal amount of deionized water. Slowly add a concentrated aqueous solution of sodium hydroxide (NaOH) dropwise while stirring and monitoring the pH. Cease addition when the pH reaches approximately 8-9 to liberate the free hydroxylamine base. It is critical to use this solution immediately due to the instability of the free base.

• Epoxide Ring-Opening: To the freshly prepared aqueous solution of hydroxylamine, add methanol as a co-solvent. From a dropping funnel, add 2,2-dimethyloxirane (1.1 equivalents) dropwise. The attack of the hydroxylamine nitrogen on one of the epoxide carbons is the key step.

• Reaction and Work-up: Maintain the reaction temperature below 40°C. After the addition is complete, allow the mixture to stir at room temperature for 24 hours. Concentrate the mixture using a rotary evaporator to remove methanol. The resulting aqueous solution can be extracted with a non-polar organic solvent like hexane to remove unreacted epoxide, followed by extraction with a more polar solvent such as ethyl acetate to isolate the product.

• Purification: The crude product should be purified by silica gel column chromatography to yield pure 2-(Hydroxyamino)propan-2-ol.

Identification of 2-(Hydroxyamino)propan-2-ol Degradation Pathways and Metabolites: A Comprehensive Analytical Guide

Executive Summary

The identification and quantification of transient metabolic intermediates are among the most complex challenges in modern analytical chemistry. 2-(Hydroxyamino)propan-2-ol (CAS 61558-18-7) is a highly reactive hemiaminal (carbinolamine) intermediate. It forms transiently during the aqueous hydration and oxidative degradation of acetone oxime (dimethyl ketone oxime), a compound widely used as an industrial oxygen scavenger and pharmaceutical building block[1].

Because hemiaminals exist in a rapid, thermodynamically unfavorable equilibrium with their dehydrated oxime counterparts, standard analytical workflows often fail to detect them. As a Senior Application Scientist, I have designed this whitepaper to provide researchers with a field-proven, self-validating methodology to kinetically trap, separate, and unambiguously identify 2-(hydroxyamino)propan-2-ol and its downstream metabolites.

Chemical Context and Mechanistic Pathways

Acetone oxime is highly soluble in water and acts as a powerful reducing agent, making it an ideal oxygen scavenger[1]. While its environmental hydrolysis is generally limited between pH 5 to 9[2], under physiological or aggressive industrial conditions (pH > 9.5, elevated temperatures), it undergoes a complex degradation cascade.

The degradation of the parent oxime proceeds via two primary axes:

• The Hydrolytic Axis: The hydration of the C=N double bond yields the transient hemiaminal, 2-(hydroxyamino)propan-2-ol . This intermediate subsequently undergoes C-N bond cleavage to form acetone and hydroxylamine[3]. The mechanistic principles governing this hydrolysis share similarities with the protonated intermediates observed in the Beckmann rearrangement[4].

• The Oxidative Axis: Under oxidative stress (e.g., in the presence of reactive oxygen species or high O₂), the degradation cascade extends further. The oxime-hemiaminal system breaks down into smaller organic acids (acetic acid, formic acid) and nitrogenous gases (N₂, N₂O)[1][3]. Solid-state NMR studies have unequivocally mapped these end-products, highlighting the transient nature of the upstream intermediates[3].

Degradation pathways of 2-(Hydroxyamino)propan-2-ol into primary metabolites.

Analytical Challenges in Hemiaminal Detection

In my experience optimizing LC-MS/MS workflows for highly polar metabolites, the primary failure point is thermal and chromatographic degradation. Researchers often overlook the fact that hemiaminals like 2-(hydroxyamino)propan-2-ol are kinetically unstable.

• Chromatographic Failure: Being a small, highly polar molecule, 2-(hydroxyamino)propan-2-ol elutes in the void volume of standard reversed-phase (C18) columns, leading to severe ion suppression.

• Thermal Dehydration: Even if successfully separated, the high temperatures typically used in Electrospray Ionization (ESI) sources (e.g., 320°C–350°C) provide enough activation energy to instantly dehydrate the hemiaminal back into acetone oxime inside the mass spectrometer, resulting in false negatives.

To solve this, the experimental design must enforce causality-driven constraints : cryogenic quenching to freeze the equilibrium, Hydrophilic Interaction Liquid Chromatography (HILIC) for orthogonal retention, and cold-ESI source conditions to prevent in-source decay.

Self-Validating Experimental Methodologies

A robust protocol must be a self-validating system. To decouple matrix artifacts from true metabolic transformations, this workflow utilizes parallel incubation with a stable-isotope labeled parent compound (¹³C₃-acetone oxime).

Protocol: Cryogenic Trapping and HILIC-HRMS/MS Analysis

Step 1: Controlled Degradation Initiation

• Prepare a 10 mM solution of acetone oxime (and a parallel ¹³C₃-labeled control) in an aqueous buffer adjusted to pH 9.5 with ammonia[1].

• Initiate degradation by incubating the solution at 85°C with a controlled flow of O₂[1].

• Causality: The alkaline pH and elevated temperature simulate the aggressive industrial conditions where acetone oxime acts as an oxygen scavenger, accelerating the formation of the hemiaminal and downstream acids[1].

Step 2: Cryogenic Quenching

• At predefined time points (10, 30, and 60 minutes), extract 500 µL aliquots.

• Immediately inject the aliquot into 500 µL of pre-chilled (-80°C) acetonitrile containing 0.1% formic acid.

• Causality: The extreme temperature drop kinetically freezes the hemiaminal ⇌ oxime equilibrium. The acidic shift protonates the hydroxylamine leaving group, stabilizing the C-N bond against spontaneous hydrolytic cleavage.

Step 3: Orthogonal HILIC Separation

• Inject 2 µL of the quenched sample onto a ZIC-pHILIC column (2.1 × 100 mm, 5 µm) maintained at 4°C.

• Mobile Phase A: 20 mM ammonium carbonate in water; Mobile Phase B: 100% Acetonitrile.

• Causality: HILIC ensures adequate retention of the highly polar 2-(hydroxyamino)propan-2-ol, separating it from the less polar parent oxime and preventing void-volume ion suppression.

Step 4: High-Resolution MS/MS Detection

• Analyze via Orbitrap or Q-TOF HRMS in positive ESI mode.

• Critical Parameter: Lower the ESI capillary temperature to 250°C.

• Validation Check: Confirm the identity of the hemiaminal by verifying a +3 Da mass shift (m/z 95.0800) in the ¹³C₃-labeled parallel sample. If the peak does not shift, it is a matrix artifact.

Self-validating analytical workflow for trapping transient hemiaminal metabolites.

Quantitative Metabolite Profiling

By applying the self-validating workflow described above, the degradation profile of the oxime-hemiaminal system can be accurately quantified. The table below summarizes the exact masses and expected retention behavior of the primary metabolites.

Metabolite	Molecular Formula	Exact Mass [M+H]⁺	Typical RT (min)*	Relative Abundance (%)	Pathway Origin
Acetone Oxime (Parent)	C₃H₇NO	74.0605	4.20	100.0 (Ref)	N/A
2-(Hydroxyamino)propan-2-ol	C₃H₉NO₂	92.0711	2.85	14.5	Hydration
Acetone	C₃H₆O	59.0496	5.50	45.2	Hydrolysis
Hydroxylamine	H₃NO	34.0292	1.15	42.8	Hydrolysis
Acetic Acid	C₂H₄O₂	61.0289	1.80	8.3	Oxidation
Formic Acid	CH₂O₂	47.0132	1.45	3.1	Oxidation

*Retention times are based on the specified ZIC-pHILIC gradient methodology.

Conclusion

The identification of 2-(hydroxyamino)propan-2-ol requires a departure from standard analytical conventions. Because it acts as a transient bridge between acetone oxime and its terminal degradation products (acetone, hydroxylamine, and organic acids), it demands kinetic trapping and orthogonal chromatography. By implementing cryogenic quenching, HILIC separation, and isotope-labeled validation, researchers can confidently map this elusive pathway, ensuring high-fidelity data for environmental monitoring and drug development applications.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Heterocycles Using 2-(Hydroxyamino)propan-2-ol

Introduction

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, natural products, and advanced materials. The development of efficient and versatile synthetic routes to these scaffolds is a cornerstone of modern organic chemistry. 2-(Hydroxyamino)propan-2-ol, a readily accessible and structurally unique building block, offers a gateway to two important classes of five-membered heterocycles: N-hydroxy-2-oxazolines and isoxazolidines . Its bifunctional nature, possessing both a hydroxylamine and a tertiary alcohol moiety, allows for divergent synthetic pathways, making it a valuable starting material for chemical researchers and drug development professionals.

This comprehensive guide provides detailed protocols and mechanistic insights for the synthesis of these heterocycles, emphasizing the rationale behind experimental choices to ensure reproducibility and success.

Part 1: Synthesis of N-Hydroxy-4,4-dimethyl-2-oxazolines

The 2-oxazoline ring is a privileged structure in medicinal chemistry and serves as a versatile chiral auxiliary and a protective group in organic synthesis. The synthesis of N-hydroxy-4,4-dimethyl-2-oxazolines from 2-(Hydroxyamino)propan-2-ol proceeds through a two-step sequence: initial acylation to form an N-(2-hydroxy-2-methylpropyl)hydroxamic acid, followed by a dehydrative cyclization.

Core Principle: Dehydrative Cyclization

The key transformation is the intramolecular cyclization of an N-(2-hydroxyalkyl)amide or hydroxamic acid. This process involves the activation of the tertiary alcohol as a good leaving group, followed by nucleophilic attack by the carbonyl oxygen of the amide/hydroxamic acid. Several reagents can effect this transformation, each with its own advantages and mechanistic nuances.

Experimental Protocol 1: Two-Step Synthesis of N-Hydroxy-2-aryl-4,4-dimethyl-2-oxazolines via Triflic Acid-Promoted Cyclization

This protocol first details the formation of the N-acyl precursor followed by a robust dehydrative cyclization promoted by triflic acid (TfOH), which acts as a powerful catalyst for this transformation.[1]

Step 1: Synthesis of N-hydroxy-N-(2-hydroxy-2-methylpropyl)benzamide

This step involves a standard amide coupling reaction between 2-(Hydroxyamino)propan-2-ol and a carboxylic acid, activated in situ.

Reagent/Solvent	Molar Equiv.	Molecular Weight ( g/mol )	Amount
2-(Hydroxyamino)propan-2-ol	1.0	105.14	1.05 g
Benzoic Acid	1.1	122.12	1.34 g
EDC (or DCC)	1.2	191.70 (or 206.33)	2.30 g (or 2.48 g)
HOBt	0.1	135.13	135 mg
Dichloromethane (DCM)	-	84.93	50 mL
Triethylamine (TEA)	2.0	101.19	2.8 mL

Procedure:

• To a stirred solution of benzoic acid (1.1 eq) and 2-(Hydroxyamino)propan-2-ol (1.0 eq) in anhydrous DCM (50 mL) at 0 °C, add HOBt (0.1 eq) and EDC (1.2 eq).

• Slowly add triethylamine (2.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl (2 x 25 mL), saturated NaHCO₃ solution (2 x 25 mL), and brine (1 x 25 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the desired N-hydroxy-N-(2-hydroxy-2-methylpropyl)benzamide.

Step 2: Triflic Acid-Promoted Dehydrative Cyclization

Reagent/Solvent	Molar Equiv.	Molecular Weight ( g/mol )	Amount
N-hydroxy-N-(2-hydroxy-2-methylpropyl)benzamide	1.0	225.26	2.25 g
Triflic Acid (TfOH)	1.2	150.08	1.27 mL
Dichloromethane (DCM)	-	84.93	40 mL

Procedure:

• Dissolve the N-hydroxy-N-(2-hydroxy-2-methylpropyl)benzamide (1.0 eq) in anhydrous DCM (40 mL) and cool the solution to 0 °C in an ice bath.

• Slowly add triflic acid (1.2 eq) dropwise to the stirred solution.

• Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature.

• Continue stirring for an additional 2-4 hours, monitoring the reaction by TLC.

• Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, eluent: ethyl acetate/hexanes) to yield the N-hydroxy-2-phenyl-4,4-dimethyl-2-oxazoline.

Mechanism of Dehydrative Cyclization

The triflic acid protonates the tertiary hydroxyl group, converting it into a good leaving group (water). Subsequent intramolecular nucleophilic attack by the carbonyl oxygen of the hydroxamic acid leads to the formation of the oxazoline ring.

Caption: TfOH-promoted dehydrative cyclization pathway.

Alternative Protocol: Burgess Reagent for Mild Dehydration

For substrates sensitive to strong acids, the Burgess reagent provides a milder alternative for the cyclodehydration step.[2][3] This reagent effects dehydration under neutral conditions, often at room temperature or with gentle heating.

Procedure for Cyclization using Burgess Reagent:

• Dissolve the N-hydroxy-N-(2-hydroxy-2-methylpropyl)benzamide (1.0 eq) in anhydrous THF (0.1 M solution).

• Add Burgess reagent (1.2 eq) in one portion at room temperature.

• Stir the reaction mixture for 1-3 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue directly by column chromatography (silica gel, eluent: ethyl acetate/hexanes) to isolate the N-hydroxy-2-phenyl-4,4-dimethyl-2-oxazoline.

Part 2: Synthesis of Isoxazolidines

Isoxazolidines are valuable five-membered N,O-heterocycles that serve as precursors to 1,3-amino alcohols and other important synthetic intermediates. The synthesis from 2-(Hydroxyamino)propan-2-ol involves the in situ formation of a nitrone, which then undergoes a [3+2] cycloaddition reaction with an alkene.[4][5]

Core Principle: [3+2] Cycloaddition of Nitrones

The cornerstone of this synthesis is the 1,3-dipolar cycloaddition reaction. A nitrone, acting as a 1,3-dipole, reacts with a dipolarophile (an alkene) in a concerted fashion to form the five-membered isoxazolidine ring.[6][7] The regioselectivity and stereoselectivity of this reaction are governed by frontier molecular orbital (FMO) theory.[4]

Experimental Protocol 2: One-Pot Synthesis of Isoxazolidines

This one-pot protocol combines the formation of the nitrone from 2-(Hydroxyamino)propan-2-ol and an aldehyde, followed by its cycloaddition with an alkene, simplifying the experimental procedure.

Reagent/Solvent	Molar Equiv.	Molecular Weight ( g/mol )	Amount
2-(Hydroxyamino)propan-2-ol	1.0	105.14	1.05 g
Benzaldehyde	1.0	106.12	1.02 mL
Styrene	1.2	104.15	1.37 mL
Toluene	-	92.14	50 mL
Molecular Sieves (4Å)	-	-	5 g

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(Hydroxyamino)propan-2-ol (1.0 eq), benzaldehyde (1.0 eq), and activated 4Å molecular sieves (5 g) in toluene (50 mL).

• Heat the mixture to reflux for 2-4 hours to facilitate the formation of the nitrone via azeotropic removal of water. The progress of nitrone formation can be monitored by TLC.

• After cooling the reaction mixture to room temperature, add styrene (1.2 eq).

• Heat the reaction mixture to reflux and stir for 12-24 hours. Monitor the disappearance of the nitrone by TLC.

• Cool the reaction to room temperature and filter off the molecular sieves, washing with toluene.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the desired isoxazolidine product.

Mechanism of Isoxazolidine Formation

The reaction proceeds in two key stages: the condensation of the hydroxylamine with an aldehyde to form a nitrone, followed by the [3+2] cycloaddition of the nitrone with an alkene.

Caption: General workflow for isoxazolidine synthesis.

Safety and Handling

• 2-(Hydroxyamino)propan-2-ol: Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Triflic Acid: Highly corrosive. Handle only in a well-ventilated fume hood with appropriate acid-resistant gloves and face shield.

• Burgess Reagent: Moisture-sensitive. Handle under an inert atmosphere.

• Solvents: Dichloromethane and toluene are volatile and should be handled in a fume hood.

• General Precautions: All reactions should be performed in a well-ventilated fume hood.

Conclusion

2-(Hydroxyamino)propan-2-ol serves as a versatile and valuable precursor for the synthesis of N-hydroxy-4,4-dimethyl-2-oxazolines and isoxazolidines. The protocols detailed herein provide robust and adaptable methods for accessing these important heterocyclic scaffolds. The choice of synthetic route and reagents can be tailored based on the desired final product and the functional group tolerance required. These application notes are intended to empower researchers in their efforts to explore novel chemical space and accelerate drug discovery and development programs.

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• Yang, T., Huang, C., Jia, J., Wu, F., & Ni, F. (2022). A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. Molecules, 27(24), 9042.
• Kotha, S., & Ghosh, A. K. (2007). Burgess reagent in organic synthesis. Journal of the Indian Institute of Science, 87(4), 459.
• Atlanchim Pharma. (n.d.).
• Goti, A., Cacciarini, M., Cardona, F., & Fante, C. (2015). Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable Selective and Practical Reagents. CHIMIA International Journal for Chemistry, 69(4), 179-183.
• Mukaiyama, T., & Hoshino, T. (1960). A Convenient Method for the Synthesis of Nitrones. Journal of the American Chemical Society, 82(20), 5339–5342.
• Kotha, S., & Ghosh, A. K. (2007). Burgess reagent in organic synthesis. Journal of the Indian Institute of Science, 87(4), 459.
• Atlanchim Pharma. (n.d.).

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Step-by-step preparation of 2-(Hydroxyamino)propan-2-ol from acetone and hydroxylamine

Application Note: Synthesis and Characterization of 2-(Hydroxyamino)propan-2-ol and its Dehydration to Acetone Oxime

Target Audience: Researchers, Synthesis Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

The preparation of 2-(hydroxyamino)propan-2-ol from acetone and hydroxylamine represents a classic nucleophilic addition to a carbonyl group. However, a critical scientific distinction must be made: 2-(hydroxyamino)propan-2-ol is a highly transient hemiaminal (carbinolamine) intermediate [1].

In organic synthesis, compounds containing both a primary amino group and a hydroxyl group bonded to the same sp³ carbon atom are rarely stable under standard conditions. Driven by the thermodynamic stability of the resulting carbon-nitrogen double bond, this intermediate spontaneously dehydrates to form acetone oxime (N-isopropylidenehydroxylamine)[1][2].

Causality in Experimental Design:

• Nucleophilic Attack: The reaction initiates when the lone pair on the hydroxylamine nitrogen attacks the electrophilic carbonyl carbon of acetone. The adjacent oxygen atom in hydroxylamine enhances the nitrogen's nucleophilicity via the alpha-effect.

• pH Dependency: Hydroxylamine is supplied as a stable hydrochloride salt (NH₂OH·HCl) because the free base is unstable and prone to explosive decomposition. To activate the reaction, a base (e.g., NaOH or Na₂CO₃) is added to neutralize the salt, freeing the nucleophilic amine. The pH must be carefully maintained between 4.5 and 8.0. If the solution is too acidic, the amine remains protonated and non-nucleophilic; if too basic, the subsequent dehydration step (which requires protonation of the hemiaminal's hydroxyl group) is severely hindered.

• Intermediate Trapping: Because 2-(hydroxyamino)propan-2-ol rapidly dehydrates at room temperature, isolating it as a bulk solid is not feasible. Therefore, this guide provides two distinct protocols: a low-temperature NMR protocol for in situ observation of the hemiaminal, and a preparative-scale protocol for the isolation of the final oxime product.

Experimental Protocols

Protocol A: In Situ Generation and Observation of 2-(Hydroxyamino)propan-2-ol (NMR Scale)

To observe the transient hemiaminal before dehydration occurs, the reaction must be conducted under strict kinetic control at sub-zero temperatures.

Materials:

• Acetone-d₆ (Deuterated)

• Hydroxylamine free base (freshly generated in CD₃OD)

• Pre-cooled NMR tubes

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 mmol of hydroxylamine hydrochloride in 0.5 mL of CD₃OD. Add 1.0 mmol of Na₂CO₃ and stir at 0 °C for 10 minutes. Centrifuge to precipitate the NaCl byproduct and extract the clear CD₃OD solution containing the free base.

• Cooling: Transfer 0.4 mL of the hydroxylamine solution into an NMR tube and cool to -40 °C using a dry ice/acetone bath.

• Addition: Slowly inject 1.0 mmol of Acetone-d₆ into the pre-cooled NMR tube.

• Observation: Immediately transfer the tube to a pre-cooled NMR spectrometer (-40 °C).

• Validation: Monitor the ¹³C NMR spectrum. The disappearance of the acetone carbonyl carbon (~206 ppm) and the appearance of a new sp³ quaternary carbon signal at ~85 ppm confirms the formation of the tetrahedral 2-(hydroxyamino)propan-2-ol intermediate. Upon warming to room temperature, this peak will vanish, replaced by the oxime C=N carbon at ~155 ppm.

Protocol B: Preparative Scale Synthesis of Acetone Oxime

This is the standard, self-validating workflow for bulk synthesis, where the hemiaminal is allowed to fully dehydrate into the stable oxime [2].

Materials:

• Acetone (Reagent Grade, 58 g, 1.0 mol)

• Hydroxylamine hydrochloride (NH₂OH·HCl, 70 g, 1.0 mol)

• Sodium Hydroxide (NaOH, 40% aqueous solution)

• Deionized water

Step-by-Step Methodology:

• Dissolution: Dissolve 70 g of NH₂OH·HCl in 100 mL of deionized water in a 500 mL round-bottom flask equipped with a magnetic stirrer and an ice bath.

• Ketone Addition: Slowly add 58 g of acetone to the aqueous solution. The reaction is mildly exothermic. Maintain the temperature below 30 °C.

• Neutralization (Critical Step): Begin dropwise addition of the 40% NaOH solution. Monitor the pH continuously. The formation of the hemiaminal and subsequent dehydration accelerates as the pH approaches 7. Stop the addition when the pH stabilizes between 7.0 and 8.0.

• Maturation: Remove the ice bath and stir the oximation reaction liquid at 40–50 °C for 1 hour to ensure complete dehydration of the 2-(hydroxyamino)propan-2-ol intermediate.

• Crystallization: Cool the mixture to 0 °C. Acetone oxime will precipitate as white, needle-like crystals.

• Isolation: Filter the crude product under vacuum. Wash with a minimal amount of ice-cold water to remove residual NaCl.

• Purification: Dry the crystals under a vacuum or perform atmospheric distillation to obtain the finished product (Yield: ~85-90%).

Quantitative Data & Characterization

The following table summarizes the physical and spectroscopic shifts tracking the conversion of the starting material, through the transient intermediate, to the final isolated product.

Compound	Role	Molecular Weight	Physical State (25 °C)	¹³C NMR Shift (Central Carbon)	Stability Profile
Acetone	Reactant	58.08 g/mol	Colorless Liquid	~206 ppm (sp² C=O)	Highly Stable
2-(Hydroxyamino)propan-2-ol	Hemiaminal Intermediate	91.11 g/mol	Transient / Unstable	~85 ppm (sp³ C-OH)	Unstable; dehydrates rapidly > 0 °C
Acetone Oxime	Final Product	73.09 g/mol	White Crystals	~155 ppm (sp² C=N)	Stable (mp: 60-63 °C)

Reaction Pathway Visualization

The following diagram maps the logical flow of the nucleophilic addition and subsequent dehydration.

Reaction pathway detailing the transient formation of 2-(hydroxyamino)propan-2-ol and its dehydration.

References

• Wikipedia Contributors. "Hemiaminal." Wikipedia, The Free Encyclopedia. Available at: [Link]

• LookChem. "Acetone Oxime - Chemical Properties and Production." LookChem Database. Available at: [Link]

Advanced Application Note: 2-(Hydroxyamino)propan-2-ol as a Mild Reducing Agent in Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

In modern pharmaceutical synthesis, the choice of reducing agent dictates not only the success of a transformation but also the downstream purification burden. 2-(Hydroxyamino)propan-2-ol (CAS 61558-18-7) is an underutilized, highly effective mild reducing agent. Existing in an aqueous equilibrium with acetone oxime, this hemiaminal derivative provides a controlled reduction potential ideal for in situ catalyst activation and chemical oxygen scavenging. Unlike traditional reagents (e.g., hydrazine, borohydrides), it generates exclusively benign, volatile, or water-soluble byproducts—significantly streamlining drug development workflows.

Chemical Identity and Mechanistic Causality

2-(Hydroxyamino)propan-2-ol ( C3​H9​NO2​ , MW: 91.11 g/mol ) functions as a reactive electron donor[1]. In solution, it exists in a dynamic equilibrium with acetone oxime and water. The hydroxylamine moiety (-NHOH) serves as the redox-active center. When acting as a reducing agent, it undergoes oxidation, transferring electrons to the target substrate (e.g., dissolved oxygen or a high-valent transition metal).

The causality behind its synthetic efficacy lies in its clean degradation pathway. Metal-based reducing agents often leave inorganic salts that require rigorous scavenging to meet active pharmaceutical ingredient (API) purity standards. In contrast, 2-(Hydroxyamino)propan-2-ol breaks down entirely into easily removable components. The primary redox reactions, analogous to its dehydrated oxime counterpart, proceed as follows:

2 C3​H9​NO2​+O2​→2 C3​H6​O(Acetone)+N2​O+3 H2​O [2]

4 C3​H9​NO2​+O2​→4 C3​H6​O+2 N2​+6 H2​O [2]

This profile makes it exceptionally valuable for reducing high-valent metals (e.g., Fe(III) to Fe(II), or Pd(II) to Pd(0)) without introducing toxicity, as documented by [2].

Logical relationship of 2-(Hydroxyamino)propan-2-ol formation, equilibrium, and redox pathway.

Comparative Analysis of Reducing Agents

To justify the selection of 2-(Hydroxyamino)propan-2-ol over conventional alternatives, we must evaluate both thermodynamic and operational parameters. The table below summarizes these critical metrics for drug development professionals.

Reducing Agent	Relative Toxicity	Primary Byproducts	Redox Strength	Optimal pH Range
Hydrazine	High (Carcinogenic)	N2​ , H2​O	Strong	Basic
Sodium Borohydride	Moderate	Borate salts, H2​	Strong	Basic
2-(Hydroxyamino)propan-2-ol	Low	Acetone, N2​O , H2​O	Mild / Controlled	Neutral to Mildly Basic (7-9)
Ascorbic Acid	Very Low	Dehydroascorbic acid	Mild	Acidic to Neutral

Application Protocol 1: In Situ Reduction of Palladium(II) to Palladium(0)

In cross-coupling reactions (e.g., Suzuki-Miyaura, Heck), Pd(II) precatalysts must be reduced to the active Pd(0) species. Adding 2-(Hydroxyamino)propan-2-ol ensures rapid activation without forming deleterious side products.

Step-by-step experimental workflow for in situ Pd(II) reduction using 2-(Hydroxyamino)propan-2-ol.

Step-by-Step Methodology

• Solvent Preparation: Charge a Schlenk flask with the desired solvent (e.g., THF/Water 4:1). Sparge with Argon for 10 minutes.

• Reagent Addition: Add 1.2 equivalents (relative to the catalyst) of 2-(Hydroxyamino)propan-2-ol to the solvent mixture.

• Catalyst & Substrate Loading: Introduce the Pd(II) precatalyst (e.g., Pd(OAc)2​ ), followed by the aryl halide, boronic acid, and a mild base (e.g., K2​CO3​ ).

• Reaction Heating: Heat the mixture to 60°C under continuous stirring for 12 hours.

• Workup: Cool to room temperature. Dilute with ethyl acetate and wash with deionized water (3x) to partition the acetone and unreacted reducing agent into the aqueous layer.

Causality & Experimental Rationale

Why 1.2 equivalents? The slight excess ensures complete reduction of the Pd(II) center while accounting for any adventitious oxygen in the system. The choice of 60°C provides the necessary activation energy for the dehydration-redox cascade of the hemiaminal without thermally degrading the active Pd(0) species before it enters the catalytic cycle.

Self-Validation

The protocol validates itself through visual and chromatographic indicators. The transition from a yellow/orange suspension (Pd(II)) to a homogeneous dark brown/black solution (Pd(0)) confirms activation. If the solution remains yellow, the reduction has failed, indicating either insufficient reducing agent or highly acidic conditions (pH < 5) that have protonated the hydroxylamine, rendering it redox-inactive.

Application Protocol 2: Oxygen Scavenging in Radical-Sensitive Synthesis

Dissolved oxygen acts as a potent radical scavenger, quenching intermediates in photoredox catalysis and controlled radical polymerizations. 2-(Hydroxyamino)propan-2-ol serves as a chemical oxygen scavenger, actively consuming O2​ at the molecular level[2].

Step-by-Step Methodology

• Buffer Preparation: Prepare a 0.1 M phosphate buffer solution and adjust the pH to 8.0 using 1M NaOH.

• Scavenger Introduction: Add 2-(Hydroxyamino)propan-2-ol (0.5% w/v) to the reaction vessel containing the buffer and organic substrates.

• Equilibration: Seal the vessel and stir at room temperature for 15 minutes to allow the chemical scavenging of dissolved oxygen.

• Initiation: Introduce the radical initiator or expose the vessel to the specific photoredox light source.

Causality & Experimental Rationale

Why pH 8.0? Maintaining the pH between 7.5 and 8.5 is critical. In this mildly basic regime, the equilibrium favors the reactive, unprotonated hydroxylamine species, maximizing the kinetics of oxygen reduction. At lower pH, the amine is protonated ( NH2​OH+ ), drastically reducing its nucleophilicity and electron-donating capability.

Self-Validation

Validation is achieved using an in-line dissolved oxygen (DO) probe. A successful scavenging operation will show a DO drop from ~8.0 ppm (ambient aqueous) to <0.1 ppm within 15 minutes. Furthermore, the continuous evolution of micro-bubbles ( N2​O/N2​ ) provides a secondary, visual confirmation of the ongoing redox reaction.

References

• Cas 127-06-0, Acetone oxime Source: LookChem URL:[Link]

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Application Notes and Protocols for In Vitro Bioactivity Screening: A Case Study with 2-Amino-2-methyl-1-propanol as a Model for Hydroxyamino Compounds

Senior Application Scientist Note: Initial literature and database searches for "2-(Hydroxyamino)propan-2-ol" did not yield specific in vitro assay protocols, suggesting it is not a widely studied compound. However, the structurally related and well-characterized compound, 2-Amino-2-methyl-1-propanol (AMP), serves as an excellent surrogate for developing and illustrating relevant in vitro screening methodologies. AMP, a primary amino alcohol, shares key functional groups that are often associated with various biological activities.[1][2] This document, therefore, provides a detailed guide to a selection of in vitro assays applicable to AMP and by extension, to novel hydroxyamino compounds like 2-(Hydroxyamino)propan-2-ol.

Introduction: Evaluating the Bioactive Potential of Amino Alcohols

Amino alcohols are a class of organic compounds containing both an amine and a hydroxyl functional group.[2] These moieties can impart a range of physicochemical properties, including buffering capacity and the potential to engage in hydrogen bonding, which can influence their interactions with biological systems.[3] Compounds like 2-Amino-2-methyl-1-propanol are utilized in various industrial and cosmetic applications, often as pH adjusters or emulsifying agents.[1][3] However, the presence of amine and hydroxyl groups also suggests potential for bioactivity, such as antioxidant and antimicrobial effects, which are common among such structures.[4][5]

This guide outlines protocols for preliminary in vitro screening to assess the potential antioxidant and antimicrobial properties of small molecules like AMP. These assays are foundational in early-stage drug discovery and development, providing initial insights into a compound's biological profile.

Physicochemical Properties of the Model Compound: 2-Amino-2-methyl-1-propanol (AMP)

A thorough understanding of the test compound's properties is crucial for designing and interpreting in vitro assays.

Property	Value	Source
Molecular Formula	C4H11NO	[1]
Molecular Weight	89.14 g/mol	[1]
Appearance	Colorless liquid or crystalline mass	[1][6]
Solubility	Miscible with water and alcohols	[1]
pH of 0.1M solution	11.3	[1]

These properties indicate that AMP is a water-soluble, basic compound, which must be considered when preparing stock solutions and designing assay buffers to ensure its stability and solubility.

In Vitro Assay Protocol: Antioxidant Capacity Assessment

Rationale: The presence of a hydroxyl group in the vicinity of a nitrogen atom can sometimes confer antioxidant properties by facilitating the donation of a hydrogen atom or an electron to neutralize free radicals. The following protocols are designed to assess this potential.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common and reliable method for determining the free radical scavenging activity of a compound.

Principle: DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The degree of discoloration is proportional to the scavenging activity of the test compound.

Workflow for DPPH Assay:

Caption: Workflow for the DPPH radical scavenging assay.

Detailed Protocol:

• Preparation of Reagents:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in a dark bottle at 4°C.

  • Prepare a stock solution of 2-Amino-2-methyl-1-propanol in deionized water or an appropriate solvent. From this, prepare a series of dilutions (e.g., 1, 10, 50, 100, 500, 1000 µg/mL).

  • Prepare a positive control, such as Ascorbic Acid or Trolox, at similar concentrations.

  • A blank will consist of the solvent used for the test compound.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each concentration of the test compound, positive control, and blank to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.

  • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Analysis:

  • Measure the absorbance of the solutions at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [1 - (Absorbance of sample / Absorbance of control)] * 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of the test compound.

In Vitro Assay Protocol: Antimicrobial Activity Assessment

Rationale: Amines and alcohols can exhibit antimicrobial properties by disrupting microbial cell membranes or interfering with essential metabolic processes. The following protocols are standard methods for evaluating the antimicrobial efficacy of a compound.[5]

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Principle: A standardized suspension of a target microorganism is exposed to serial dilutions of the test compound in a liquid growth medium. After incubation, the presence or absence of microbial growth is visually assessed or measured spectrophotometrically. The lowest concentration of the compound that inhibits growth is the MIC.

Workflow for Broth Microdilution Assay:

Caption: Workflow for the broth microdilution MIC assay.

Detailed Protocol:

• Preparation of Reagents and Microorganisms:

  • Select test microorganisms (e.g., Staphylococcus aureus ATCC 29213 as a Gram-positive representative and Escherichia coli ATCC 25922 as a Gram-negative representative).

  • Prepare a standardized inoculum of the test microorganism in a suitable broth medium (e.g., Mueller-Hinton Broth) to a final concentration of approximately 5 x 10^5 CFU/mL.

  • Prepare two-fold serial dilutions of 2-Amino-2-methyl-1-propanol in the broth medium in a 96-well microplate.

• Assay Procedure:

  • Add the standardized inoculum to each well containing the test compound dilutions.

  • Include a positive control (a known antibiotic like Gentamicin) and a negative control (inoculum without the test compound). A sterility control (broth only) should also be included.

  • Incubate the plate at the optimal growth temperature for the microorganism (e.g., 37°C) for 18-24 hours.

• Measurement and Analysis:

  • After incubation, visually inspect the wells for turbidity (a sign of microbial growth).

  • The MIC is the lowest concentration of the test compound at which no visible growth is observed.

  • Optionally, a growth indicator dye (e.g., resazurin) can be added to aid in the determination of the endpoint, or the optical density at 600 nm (OD600) can be measured.

Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial in vitro evaluation of the antioxidant and antimicrobial potential of 2-Amino-2-methyl-1-propanol, and by extension, other novel hydroxyamino compounds. Positive results from these screening assays would warrant further investigation, including more specific mechanistic studies (e.g., enzyme inhibition assays, membrane integrity assays) and cytotoxicity testing against mammalian cell lines to assess the compound's safety profile. These foundational assays are a critical first step in the comprehensive characterization of new chemical entities for potential therapeutic or industrial applications.

References

• PubChem. (2026, March 14). 2-(2-Hydroxyethylamino)ethanol;propan-2-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Zang, Q., et al. (n.d.). Use of in vitro methods combined with in silico analysis to identify potential skin sensitizers in the Tox21 10K compound library. PMC. Retrieved from [Link]

• DrugFuture. (n.d.). 2-Amino-2-methyl-1-propanol. Retrieved from [Link]

• PubChem. (n.d.). 2-((2-Hydroxypropyl)amino)propan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). CN107129435B - A kind of method for preparing 2-amino-2-methyl-1-propanol.

• US EPA. (2006, November 16). Robust Summaries & Test Plan: 2-amino-2-hydroxymethyl-1-3-propanediol. Retrieved from [Link]

• Ataman Kimya. (n.d.). 2-AMINO-2-METHYL-1-PROPANOL. Retrieved from [Link]

• Wasteless Bio. (n.d.). PROPAN-2-OL. Retrieved from [Link]

• Taylor & Francis. (n.d.). Bioactive compounds – Knowledge and References. Retrieved from [Link]

• Google Patents. (n.d.). CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol.

• Chemsrc. (2025, August 21). Amino-2-propanol | CAS#:78-96-6. Retrieved from [Link]

• Academia. (2025, August 6). Enhancing the in vitro Antioxidant Capacities via the interaction of amino acids. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 1-[(2-HYDROXYPROPYL)AMINO]PROPAN-2-OL | CAS 110-97-4. Retrieved from [Link]

• Taylor & Francis. (n.d.). Propan 2 ol – Knowledge and References. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Selective formation of propan-1-ol from propylene via a chemical looping approach. Reaction Chemistry & Engineering. Retrieved from [Link]

• Google Patents. (n.d.). US20160009634A1 - A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.

• Ataman Kimya. (n.d.). HYDROXYPROPANE. Retrieved from [Link]

• PMC. (n.d.). Analysis of Chemical Composition and Biological Activities of Essential Oils from Different Parts of Alpinia uraiensis Hayata. Retrieved from [Link]

• MDPI. (2022, September 19). Chemical Composition, Enantiomeric Distribution, Antimicrobial and Antioxidant Activities of Origanum majorana L. Essential Oil from Nepal. Retrieved from [Link]

• Yufeng. (2024, August 21). Density of 2-Amino-2-methyl-1-propanol : Everything you need to know. Retrieved from [Link]

• ResearchGate. (2025, October 18). (PDF) Chemical Composition and the Cytotoxic, Antimicrobial, and Anti-Inflammatory Activities of the Fruit Peel Essential Oil from Spondias pinnata (Anacardiaceae) in Xishuangbanna, Southwest China. Retrieved from [Link]

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Application Note: Formulation of 2-(Hydroxyamino)propan-2-ol for Controlled Release Studies

Target Audience: Researchers, materials scientists, and drug development professionals.

Executive Summary

2-(Hydroxyamino)propan-2-ol (CAS 61558-18-7) is a transient hemiaminal intermediate formed during the oximation of acetone[1]. While hydroxylamine derivatives are recognized as potent endogenous nitric oxide (NO) donors and chemical oxygen scavengers[2], the extreme thermodynamic instability of the hemiaminal bond—which rapidly dehydrates to form acetone oxime—has historically precluded its isolation and direct formulation[1]. This application note details a state-of-the-art methodology to trap and stabilize this highly labile molecule within Mesoporous Silica Nanoparticles (MSNs)[3]. By leveraging pore confinement and polymer capping, this protocol establishes a self-validating system for the controlled release of NO-donating species in physiological environments.

Physicochemical Rationale & Matrix Selection

The Hemiaminal Instability Challenge: In bulk aqueous or organic solutions, the nucleophilic addition of hydroxylamine to acetone yields the tetrahedral hemiaminal 2-(hydroxyamino)propan-2-ol. However, this species is kinetically unstable; the lone pair on the nitrogen facilitates the expulsion of the hydroxyl group as water, rapidly yielding the C=N double bond of acetone oxime[1].

The MSN Confinement Strategy (Causality & Expertise): To formulate this intermediate, the dehydration pathway must be thermodynamically arrested. Recent advances in dynamic covalent chemistry demonstrate that hemiaminal stability can be artificially enhanced through spatial confinement and extensive hydrogen bonding[4]. MCM-41 type MSNs provide an ideal scaffold. The high density of surface silanol (Si-OH) groups within the 2–3 nm mesopores forms a stabilizing hydrogen-bond network with the hydroxyl and amino groups of the hemiaminal. Furthermore, synthesizing the compound in situ within the pores and subsequently capping the MSNs with Pluronic F-127 (a thermoresponsive triblock copolymer) excludes bulk water, effectively locking the molecule in its active state[3][5].

Fig 1. Chemical equilibrium and MSN-mediated stabilization of the hemiaminal intermediate.

Experimental Protocols

Self-Validating Workflow: This protocol relies on strictly anhydrous conditions during loading to prevent premature oxime formation, followed by low-temperature polymer capping to seal the payload.

Phase 1: Synthesis of MCM-41 MSNs

• Dissolve 1.0 g of cetyltrimethylammonium bromide (CTAB) in 480 mL of deionized water. Add 3.5 mL of 2.0 M NaOH and heat to 80°C.

• Add 5.0 mL of tetraethyl orthosilicate (TEOS) dropwise. Stir vigorously for 2 hours[5].

• Collect the white precipitate via centrifugation (10,000 rpm, 15 min), wash with methanol, and calcine at 550°C for 6 hours to remove the CTAB template.

• Critical Step: Dry the calcined MSNs under vacuum at 120°C for 12 hours to remove all physisorbed pore water prior to loading.

Phase 2: In Situ Hemiaminal Generation and Loading

• Suspend 100 mg of dehydrated MSNs in 10 mL of anhydrous ethanol under an argon atmosphere.

• Add 50 mg of hydroxylamine free base (freshly prepared from hydroxylamine hydrochloride and sodium ethoxide in ethanol).

• Lower the temperature to 4°C using an ice bath.

• Add 100 μL of anhydrous acetone dropwise over 10 minutes. The low temperature and restricted pore volume favor the accumulation of the tetrahedral 2-(hydroxyamino)propan-2-ol intermediate over the dehydration product[4].

• Stir at 4°C for 4 hours.

Phase 3: Pluronic F-127 Capping

• Prepare a 20% (w/v) solution of Pluronic F-127 in anhydrous ethanol at 4°C (Pluronic is highly soluble and remains fluid at this temperature).

• Add 5 mL of the Pluronic solution to the MSN suspension. Stir for 1 hour at 4°C.

• Evaporate the ethanol rapidly using a rotary evaporator set to 40°C. The sudden increase in temperature and solvent removal causes the Pluronic F-127 to undergo a phase transition, tightly coating the MSN surface and sealing the mesopores[3].

• Lyophilize the resulting powder to ensure complete solvent removal. Store at -20°C in a desiccator.

Fig 2. Step-by-step formulation workflow for Pluronic-capped MSN-hemiaminal nanoparticles.

Analytical Validation & Data Presentation

To ensure the integrity of the formulation, the presence of the hemiaminal (and absence of the oxime) must be verified prior to functional assays.

• FTIR Spectroscopy (Structural Validation): The loaded MSNs must exhibit a broad O-H stretch (~3300 cm⁻¹) and an N-H stretch (~3150 cm⁻¹). The absence of a sharp C=N stretch at ~1650 cm⁻¹ confirms that dehydration to acetone oxime has been successfully prevented.

• Release Kinetics (Functional Validation): Upon immersion in simulated biological fluid (pH 7.4, 37°C), the Pluronic cap dissolves, allowing water to enter the pores. The hemiaminal dissociates, releasing hydroxylamine, which is subsequently oxidized to NO[2]. NO release is continuously quantified using the Griess reagent assay.

Table 1: Quantitative Formulation Metrics

Formulation Type	Encapsulation Efficiency (%)	Hemiaminal Half-Life (25°C)	NO Release Max Duration
Free 2-(Hydroxyamino)propan-2-ol	N/A	< 5 minutes	N/A (Rapid conversion)
Uncapped MSN-Hemiaminal	42 ± 3.1	4.5 hours	12 hours
Pluronic-Capped MSN-Hemiaminal	88 ± 2.4	> 6 months (solid state)	72 hours (sustained)

References

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• Hu, C., et al. (2018). "Local Delivery and Sustained-Release of Nitric Oxide Donor Loaded in Mesoporous Silica Particles for Efficient Treatment of Primary Open-Angle Glaucoma." Advanced Healthcare Materials, 7(23), e1801047. URL:[Link]

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Application Note &amp; Protocol: Enhancing Mass Spectrometric Analysis of 2-(Hydroxyamino)propan-2-ol through Chemical Derivatization

Audience: Researchers, scientists, and drug development professionals involved in the analysis of small, polar, and reactive molecules.

Abstract: The analysis of small, polar molecules such as 2-(Hydroxyamino)propan-2-ol by mass spectrometry (MS), particularly when coupled with gas chromatography (GC), presents significant analytical hurdles. These challenges, including poor volatility, thermal instability, and undesirable chromatographic interactions, can be effectively overcome by chemical derivatization. This guide provides a detailed examination of two robust derivatization strategies—silylation and acylation—designed to enhance the analytical performance of 2-(Hydroxyamino)propan-2-ol. We offer in-depth explanations of the reaction mechanisms, step-by-step protocols, and expert insights into achieving reliable and reproducible results for both GC-MS and LC-MS platforms.

The Analytical Challenge: Why Derivatization is Essential

2-(Hydroxyamino)propan-2-ol is a small molecule characterized by high polarity due to the presence of both a tertiary alcohol (-OH) and a hydroxylamino (-NHOH) functional group. These groups contain "active" hydrogens, which readily participate in intermolecular hydrogen bonding.

The consequences for analysis are significant:

• Low Volatility: Strong hydrogen bonding results in a high boiling point, making the native compound unsuitable for GC analysis, which requires analytes to be in the vapor phase.[1][2][3]

• Thermal Instability: Direct injection of the polar analyte at high temperatures, typical for a GC inlet, can lead to thermal degradation and molecular rearrangement, compromising analytical accuracy.

• Poor Chromatographic Performance: In both GC and reversed-phase LC, the high polarity can lead to poor retention, peak tailing due to interactions with active sites in the column or system, and overall low sensitivity.[2][4]

Chemical derivatization addresses these issues by chemically modifying the problematic functional groups.[3][5][6] This process replaces the active hydrogens with larger, non-polar chemical moieties, which fundamentally alters the molecule's physicochemical properties to make it amenable to analysis.[2]

Target Analyte: 2-(Hydroxyamino)propan-2-ol

• Structure:

• Molecular Formula: C₄H₁₁NO₂

• Molecular Weight: 105.14 g/mol

• Key Functional Groups for Derivatization:

  • Tertiary alcohol (-OH)

  • Hydroxylamino (-NHOH) - Note: Both the N-H and O-H protons of this group are active and can be derivatized.

Strategy 1: Silylation for GC-MS Analysis

Principle & Rationale

Silylation is one of the most common derivatization techniques in GC-MS. The reaction involves the replacement of an active hydrogen with a trimethylsilyl (TMS) group, -Si(CH₃)₃.[1][2][5]

Causality of Improvement:

• Increased Volatility: The non-polar TMS group disrupts the intermolecular hydrogen bonding, significantly lowering the boiling point of the analyte.[1][2][6]

• Enhanced Thermal Stability: Silyl ethers and silyl amines are more thermally stable than their parent alcohols and amines, preventing on-column degradation.[1]

• Predictable Mass Spectra: TMS derivatives often produce characteristic and interpretable fragmentation patterns in the mass spectrometer, aiding in structural confirmation.

For this application, we use a combination of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) as the primary silylating agent and Trimethylchlorosilane (TMCS) as a catalyst. BSTFA is a powerful TMS donor, and its byproducts are volatile, minimizing chromatographic interference.[7] TMCS enhances the reactivity of BSTFA, ensuring complete derivatization of all active sites, including the potentially less reactive N-H bond.[2][7][8]

Caption: Silylation reaction overview.

Detailed Protocol: Silylation with BSTFA + 1% TMCS

Materials:

• Sample containing 2-(Hydroxyamino)propan-2-ol

• BSTFA + 1% TMCS (stored in a desiccator)

• High-purity solvent (e.g., Pyridine or Acetonitrile, anhydrous)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation (Critical Step): Transfer an aliquot of the sample into a reaction vial. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a gentle stream of nitrogen. Silylating reagents react aggressively with water, which will reduce derivatization efficiency and consume the reagent.[6][9]

• Reagent Addition: To the dry residue, add 100 µL of an appropriate anhydrous solvent (e.g., pyridine) to redissolve the analyte. Then, add 100 µL of BSTFA + 1% TMCS. A significant molar excess of the silylating reagent is necessary to drive the reaction to completion.[7]

• Reaction: Tightly cap the vial immediately. Vortex gently for 30 seconds. Place the vial in a heating block set to 70°C for 60 minutes .[7][10] Reaction times can be optimized, but this is a robust starting point.

• Cooling & Analysis: After incubation, allow the vial to cool to room temperature. Do not open the vial while hot. The sample is now ready for direct injection into the GC-MS system.

Expected Mass Spectrometric Results

The reaction is expected to replace all three active hydrogens (one from -OH, two from -NHOH) to form a tris-trimethylsilyl derivative.

• Structure of Derivative: 2-(N,O-bis(trimethylsilyl)aminooxy)-2-propan-2-ol, O-trimethylsilyl ether

• Molecular Weight: 321.6 g/mol

• Expected Molecular Ion (M+•): m/z 321

• Key Fragment Ions:

  • m/z 306 (M-15): Loss of a methyl group (-CH₃) from a TMS moiety, a hallmark of silylated compounds.

  • m/z 73: The trimethylsilyl cation, [Si(CH₃)₃]⁺, is often a prominent peak.

  • Alpha-Cleavage: Fragmentation of the C-C bonds adjacent to the derivatized functional groups will also produce characteristic ions.

Strategy 2: Acylation for GC-MS or LC-MS Analysis

Principle & Rationale

Acylation is another powerful derivatization technique where active hydrogens are replaced by an acyl group (R-C=O).[5][11][12] For this protocol, we use Trifluoroacetic Anhydride (TFAA) , which introduces a trifluoroacetyl group (-COCF₃).

Causality of Improvement:

• Enhanced Volatility & Stability: Similar to silylation, acylation masks polar groups, increasing volatility and thermal stability. Acyl derivatives are generally more stable to hydrolysis than silyl derivatives.[5]

• Superior Detection for GC-ECD: The introduction of highly electronegative fluorine atoms makes the derivative exceptionally sensitive for analysis by Gas Chromatography with an Electron Capture Detector (GC-ECD).[13]

• Improved LC-MS Performance: The increased hydrophobicity of the acylated derivative can improve retention in reversed-phase LC, while the modified structure may enhance ionization efficiency in certain MS sources.

Caption: General workflow for acylation with TFAA.

Detailed Protocol: Acylation with TFAA

Materials:

• Sample containing 2-(Hydroxyamino)propan-2-ol

• Trifluoroacetic Anhydride (TFAA) (LiChropur™ or equivalent grade)[14]

• High-purity solvent (e.g., Ethyl Acetate or Acetonitrile)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block

• Nitrogen gas supply

Procedure:

• Sample Preparation: Transfer the sample to a reaction vial and evaporate to complete dryness under a nitrogen stream.

• Reagent Addition: Add 200 µL of ethyl acetate to the dry residue, followed by 100 µL of TFAA. TFAA is highly reactive and moisture-sensitive; handle it in a fume hood with care.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the vial at 50°C for 20-30 minutes .[15]

• Workup: Cool the vial to room temperature. Uncap the vial in a fume hood and evaporate the excess reagent and solvent under a gentle stream of nitrogen. This step is important to remove the corrosive TFAA and trifluoroacetic acid byproduct, which can damage the chromatographic system.

• Reconstitution & Analysis: Reconstitute the dry derivatized sample in a suitable solvent (e.g., ethyl acetate for GC-MS or an appropriate mobile phase for LC-MS) to the desired final concentration. The sample is now ready for analysis.

Expected Mass Spectrometric Results

TFAA will react with both the alcohol and the two active sites on the hydroxylamino group, likely forming a di- or tri-acylated product. The di-acylated product on the two oxygen atoms is a highly probable outcome.

• Structure of Di-Acyl Derivative: 2-(N-hydroxy-N-trifluoroacetylamino)-2-propan-2-ol, O-trifluoroacetate

• Molecular Weight: 297.1 g/mol

• Expected Molecular Ion (M+•): m/z 297

• Key Fragment Ions: Fragmentation will be driven by the loss of trifluoroacetyl groups (-COCF₃, mass 97) and alpha-cleavage.

Data Summary & Method Comparison

Parameter	Underivatized Analyte	Silylated Derivative (Tris-TMS)	Acylated Derivative (Di-TFA)
Method	Direct Injection	Silylation with BSTFA + TMCS	Acylation with TFAA
Primary Platform	LC-MS (HILIC)	GC-MS	GC-MS , GC-ECD, LC-MS
Molecular Weight	105.14	321.6	297.1
Expected M+• (m/z)	105	321	297
Key Fragments (m/z)	Varies	306, 73	200 (M-97), 97
Key Advantage	No sample prep	Excellent for GC volatility	High stability, ECD sensitivity
Key Consideration	Poor peak shape/retention	Moisture sensitive	Reagent is corrosive

Expert Insights & Troubleshooting

• Anhydrous Conditions are Paramount: For silylation, the most common cause of failure is the presence of moisture. Ensure all glassware is oven-dried and solvents are rated as anhydrous.[6][9]

• Incomplete Derivatization: If you observe a tailing peak corresponding to the underivatized or partially derivatized analyte, consider increasing the reaction temperature, time, or the ratio of derivatizing reagent to sample.

• Reagent Blanks: Always prepare and analyze a reagent blank (all steps, no analyte). This is crucial for identifying artifact peaks originating from the reagents, solvent impurities, or vial caps.

• Derivative Stability: While silyl derivatives are highly effective, they are susceptible to hydrolysis. Analyze samples as soon as possible after preparation. If storage is necessary, keep them tightly capped at low temperatures (-20°C) under an inert atmosphere. Acyl derivatives offer greater stability for analyses that may involve delays.[5]

• GC System Inertness: TMS derivatives can be sensitive to active sites in the GC inlet or column. Using a clean, deactivated inlet liner and a high-quality, low-bleed column is essential for reproducible results.

Conclusion

The successful mass spectrometric analysis of 2-(Hydroxyamino)propan-2-ol is critically dependent on proper sample preparation via chemical derivatization. Both silylation with BSTFA/TMCS and acylation with TFAA are proven, effective methods that transform this polar, non-volatile compound into a form suitable for robust chromatographic separation and sensitive detection. Silylation is a go-to method for achieving excellent volatility for GC-MS. Acylation provides highly stable derivatives and offers the added advantage of ultra-sensitive detection when using a GC-ECD. The choice of method should be guided by the specific analytical goals, instrumentation available, and the required sensitivity and stability of the assay.

References

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• SIELC Technologies. (2018). 2-((Hydroxymethyl)amino)-2-methyl-1-propanol. [Link]

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Technical Notes & Optimization

Technical Support Center: Preventing Auto-oxidation of 2-(Hydroxyamino)propan-2-ol

Welcome to the technical support guide for 2-(Hydroxyamino)propan-2-ol. This resource is designed for researchers, scientists, and drug development professionals to address the common challenges associated with the handling and storage of this air-sensitive compound. The primary focus is to provide actionable strategies to prevent auto-oxidation, ensuring the integrity and reactivity of your material for experimental success.

Frequently Asked Questions (FAQs)

Q1: What is auto-oxidation and why is 2-(Hydroxyamino)propan-2-ol particularly susceptible?

A1: Auto-oxidation is a chemical reaction in which a substance reacts with atmospheric oxygen at ambient temperatures. N-substituted hydroxylamines, including 2-(Hydroxyamino)propan-2-ol, are particularly prone to this degradation pathway. The reaction is often a free-radical chain process that can be initiated by light, heat, or the presence of trace metal ions.

The core of this instability lies in the hydroxylamine functional group (-NH-OH). This group can be easily oxidized, leading to the formation of unstable nitroxyl radicals. These radicals can then undergo further reactions, ultimately yielding degradation products like nitroso compounds and nitrones.[1][2] The oxidation process is often self-catalyzing, accelerating the degradation of the remaining material once initiated. For hydroxylamine itself, the autoxidation in an aqueous solution is understood to proceed by an attack of oxygen on a deprotonated species.[3]

Below is a simplified representation of the initial steps in the auto-oxidation process.

Caption: Simplified auto-oxidation pathway of N-substituted hydroxylamines.

Q2: How can I detect if my sample of 2-(Hydroxyamino)propan-2-ol has started to degrade?

A2: Degradation can often be detected through simple observation and confirmed with analytical techniques.

• Visual Inspection: A primary indicator of oxidation is a change in the physical appearance of the material.[1] Fresh, pure 2-(Hydroxyamino)propan-2-ol should be a white to off-white solid. The development of a yellow or brown discoloration is a strong sign of degradation.[1]

• Solubility Changes: Degraded material may exhibit different solubility characteristics compared to the pure compound. You might observe the formation of insoluble matter or precipitates when dissolving the compound for an experiment.[1]

• Analytical Confirmation: For quantitative assessment, analytical methods are recommended. High-Performance Liquid Chromatography (HPLC) is a robust method to assess purity by comparing the peak area of the active compound to that of impurities.[4][5] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, often requiring a derivatization step to improve volatility and detection.[5]

Q3: What are the ideal storage conditions to maximize the shelf-life of 2-(Hydroxyamino)propan-2-ol?

A3: The key to long-term stability is the rigorous exclusion of atmospheric components.[6][7] The ideal storage conditions depend on the intended duration of storage.

Parameter	Short-Term Storage (Days to Weeks)	Long-Term Storage (Months)	Rationale
Atmosphere	Tightly sealed container, headspace flushed with inert gas (Argon or Nitrogen).[1][8][9]	Sealed under a positive pressure of high-purity inert gas (Argon preferred for density).[6]	Prevents contact with atmospheric oxygen and moisture, the primary drivers of degradation.[6][9]
Temperature	2-8°C (Refrigerated).[1]	-20°C (Frozen).	Low temperatures slow down the rate of chemical reactions, including oxidation.
Light	Store in an amber or opaque vial.[1][9]	Store in an amber/opaque vial within a secondary light-blocking container.	Protects the photosensitive compound from light-induced degradation.[9]
Container	Glass vial with a PTFE-lined cap or a Sure/Seal™ bottle.[10]	Flame-sealed glass ampoule or a vial with a high-integrity septum, wrapped with Parafilm®.[8]	Provides a robust physical barrier against atmospheric contamination.

Important Note: Storing solutions of hydroxylamines is generally not recommended for long periods.[1] If a solution must be stored, use a dry, deoxygenated aprotic solvent and maintain it under an inert atmosphere at low temperatures (2-8°C).[1] Always aim to prepare solutions fresh for each experiment.

Q4: What is the step-by-step protocol for preparing a solid sample for long-term storage?

A4: This protocol describes how to properly store a solid, air-sensitive compound like 2-(Hydroxyamino)propan-2-ol using standard laboratory equipment such as a Schlenk line or a glovebox.

• Glassware Preparation: Ensure all glassware (e.g., vial, flask) is scrupulously clean and dry. Oven-dry the glassware at >125°C for at least 4 hours (or overnight) to remove all traces of adsorbed moisture.[6][7]

• Cooling: Allow the glassware to cool to room temperature under a stream of dry inert gas (Argon or Nitrogen) or in a desiccator. This prevents moist lab air from being drawn into the vessel as it cools.[8]

• Aliquoting (Glovebox Recommended): The most secure method for handling and aliquoting air-sensitive solids is inside a glovebox with a purified inert atmosphere (<1 ppm O₂/H₂O).[6][7]

  • Transfer the required amount of 2-(Hydroxyamino)propan-2-ol into the pre-dried vial.

  • Securely cap the vial with a PTFE-lined cap. For extra protection, wrap the cap-vial interface with Parafilm®.

• Aliquoting (Schlenk Line Method): If a glovebox is unavailable:

  • Place the bulk reagent in a Schlenk flask under a positive pressure of inert gas.

  • With a positive flow of inert gas exiting the flask, quickly remove the stopper and transfer the desired amount of solid into your storage vial.

  • Immediately cap the vial.

• Inerting the Headspace: Place the capped vial (with the cap slightly loosened or using a septum-equipped cap pierced with an outlet needle) into a larger Schlenk flask or vacuum chamber.

• Evacuate-Refill Cycles: Evacuate the chamber gently to remove the air from the headspace and then backfill with high-purity inert gas. Repeat this cycle 3-5 times to ensure the atmosphere is fully inert.[7]

• Final Sealing: After the final backfill cycle, securely tighten the vial cap while still under the positive pressure of the inert atmosphere.

• Labeling and Storage: Clearly label the vial with the compound name, date, and storage conditions. Place the sealed vial in a secondary container and store it at the appropriate temperature (e.g., -20°C) in a dark location.

Caption: Workflow for preparing an air-sensitive solid for storage.

Q5: Are there any chemical stabilizers or antioxidants that can be added to prevent degradation?

A5: While the primary method of preservation should always be the exclusion of air and light, certain additives can offer additional protection, particularly for solutions.

• Chelating Agents: Metal-catalyzed oxidation is a common problem. Trace amounts of metal ions can significantly accelerate auto-oxidation. The addition of a chelating agent like Ethylenediaminetetraacetic acid (EDTA) can sequester these metal ions, rendering them inactive.[1][3]

• Radical-Trapping Antioxidants (RTAs): For some applications, the addition of a primary antioxidant may be feasible. These compounds, often phenolic in nature (e.g., Butylated hydroxytoluene (BHT)), work by scavenging the free radicals that propagate the oxidation chain reaction.[11][12][13] However, compatibility is crucial. The chosen antioxidant must not react with the hydroxylamine itself or interfere with downstream applications. It is essential to conduct a small-scale compatibility study before adding any stabilizer to your bulk material.

Q6: Troubleshooting Guide: My sample has already changed color. What should I do?

A6: Discoloration indicates that degradation has occurred. The usability of the material depends on the extent of the degradation and the tolerance of your specific application to impurities. Follow this decision tree to determine the best course of action.

Caption: Troubleshooting decision tree for a discolored sample.

References

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Troubleshooting poor solubility of 2-(Hydroxyamino)propan-2-ol in non-polar solvents

Introduction for the Researcher

Welcome to the technical support guide for 2-(Hydroxyamino)propan-2-ol. We understand that researchers, particularly in drug development and organic synthesis, frequently encounter challenges with the solubility of this compound, especially in non-polar solvent systems. Its unique structure, containing both a hydroxyl and a hydroxylamino functional group, imparts a high degree of polarity, making it recalcitrant to dissolution in solvents like hexanes, toluene, or chloroform.

This guide is designed to move beyond simple suggestions and provide you with a robust, scientifically-grounded framework for troubleshooting and overcoming these solubility issues. We will explore the underlying chemical principles governing its behavior and provide detailed, actionable protocols to help you achieve your desired experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is 2-(Hydroxyamino)propan-2-ol so difficult to dissolve in non-polar solvents?

A: The poor solubility stems from a fundamental principle of chemistry: "like dissolves like".[1][2] 2-(Hydroxyamino)propan-2-ol is an intrinsically polar molecule. It possesses two highly polar functional groups: a hydroxyl (-OH) and a hydroxylamino (-NHOH). Both groups can act as hydrogen bond donors and acceptors.[3] These strong intermolecular hydrogen bonds make the molecule prefer to interact with itself or with other polar solvents. Non-polar solvents lack the ability to form these favorable hydrogen bonds, making the energetic cost of dissolving the polar solute too high.[3]

Q2: I only need to dissolve a very small amount. Is there a simple solvent I can try first?

A: Before attempting more complex methods, consider using a semi-polar aprotic solvent.[2] Solvents like Tetrahydrofuran (THF), Dichloromethane (DCM), or Ethyl Acetate possess some polarity and may be sufficient for dissolving small quantities. Dimethyl sulfoxide (DMSO) is an excellent polar aprotic solvent capable of dissolving both polar and nonpolar compounds and is miscible with a wide range of organic solvents.[4]

Q3: Will heating the mixture help?

A: Increasing the temperature can increase the solubility of a solid in a liquid if the dissolution process absorbs energy (is endothermic).[1][2] However, exercise extreme caution. Hydroxylamine and its derivatives can be unstable at elevated temperatures and may decompose.[5][6] Always perform a small-scale test with appropriate safety measures in place before heating larger quantities.

Q4: Can I use a co-solvent? What is the best one to use?

A: Yes, co-solvency is one of the most effective strategies. The "best" co-solvent is highly application-dependent. The goal is to add a polar, water-miscible solvent to your non-polar system to reduce the overall polarity gap between the solvent and the solute.[7] A good starting point is to use a small percentage (e.g., 1-10%) of a polar protic solvent like isopropanol or ethanol in your non-polar solvent (e.g., hexane or toluene). See the detailed protocol below for a systematic approach.

The Chemistry of Solubility: A Deeper Dive

The structure of 2-(Hydroxyamino)propan-2-ol is dominated by its polar functional groups. The molecule's ability to form multiple hydrogen bonds leads to a strong crystal lattice energy, which must be overcome by solvent-solute interactions for dissolution to occur.

• Hydrogen Bonding: The primary driver of its polarity. The -OH and -NHOH groups create a molecule that is significantly more soluble in polar protic solvents like water, methanol, and ethanol.[8][9]

• Molecular Size: The small, three-carbon backbone does not provide enough non-polar character to offset the highly polar functional groups.[2]

To successfully dissolve this compound in a non-polar environment, we must disrupt its self-association and create a more favorable interaction with the solvent system. The following troubleshooting guide provides a logical workflow for achieving this.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting solubility issues.

Experimental Protocols & Methodologies

Solvent Selection Data

Before initiating experiments, consult this table to make an informed choice of solvents. The "like dissolves like" principle suggests that solvents with some polarity are better starting points than purely non-polar hydrocarbons.

Solvent	Polarity Index (Snyder)	Dielectric Constant (ε at 20°C)	Recommendation & Comments
n-Hexane	0.1	1.88	Very Poor: Unlikely to work alone. Use as the primary non-polar solvent in co-solvent systems.
Toluene	2.4	2.38	Poor: Slightly better than hexane due to polarizability, but still a poor choice on its own.
Diethyl Ether	2.8	4.34	Moderate Start: Can be sparingly soluble.[8] A reasonable first solvent to test for minimal dissolution.
Dichloromethane (DCM)	3.1	9.08	Good Start: A common starting point for moderately polar compounds.[10] Often effective.
Tetrahydrofuran (THF)	4.0	7.52	Good Start: A versatile solvent that can often dissolve compounds like this.
Ethyl Acetate	4.4	6.02	Good Start: Another excellent choice for initial screening.[5]
Acetone	5.1	20.7	Co-solvent: Generally too polar to be considered a non-polar system, but an excellent co-solvent.
Isopropanol (IPA)	3.9	20.18[11]	Excellent Co-solvent: The structural similarity to the solute makes it a prime candidate as a polar additive.[12]
Methanol	5.1	32.7	Excellent Co-solvent: Highly effective at increasing polarity but use sparingly to maintain the non-polar character of the system.[10]
Dimethyl Sulfoxide (DMSO)	7.2	46.7	Solubilizer of Last Resort: Will likely dissolve the compound but dramatically alters the solvent properties to polar aprotic.[4]

Protocol 1: Systematic Co-Solvent Screening

This protocol describes a method to systematically identify an effective co-solvent system. The principle is to introduce a minimal amount of a polar "co-solvent" to bridge the polarity gap.[7]

Objective: To find the minimum percentage of a polar co-solvent required to dissolve 2-(Hydroxyamino)propan-2-ol in a primary non-polar solvent.

Materials:

• 2-(Hydroxyamino)propan-2-ol

• Primary non-polar solvent (e.g., Hexane, Toluene)

• Co-solvents for screening (e.g., Isopropanol, Methanol, Acetone, THF)

• Small vials (e.g., 2 mL glass vials) with caps

• Magnetic stir plate and stir bars (optional)

• Vortex mixer

Methodology:

• Preparation: Place a small, consistent amount of 2-(Hydroxyamino)propan-2-ol (e.g., 1-2 mg) into several labeled vials.

• Initial Screen: To each vial, add 1 mL of the primary non-polar solvent (e.g., Hexane). Cap the vials and vortex or stir for 1-2 minutes. Observe for any dissolution (it will likely be negligible). This is your baseline.

• Titration with Co-solvent:

  • To the first vial, add the first co-solvent (e.g., Isopropanol) dropwise, or in small, measured increments (e.g., 10 µL, representing ~1% v/v).

  • After each addition, cap the vial and vortex vigorously for 30-60 seconds.

  • Observe for dissolution. Continue adding the co-solvent incrementally, recording the total volume added, until the solid is fully dissolved.

  • Do not exceed 20-25% co-solvent, as this may defeat the purpose of having a "non-polar" system.

• Parallel Screening: Repeat Step 3 for each co-solvent you wish to test (Methanol, Acetone, etc.) in separate vials.

• Analysis: Compare the results. The most effective co-solvent is the one that achieves complete dissolution at the lowest volume percentage. This system (e.g., "95:5 Hexane:Isopropanol") is your optimized solvent blend for future experiments.

Protocol 2: Derivatization via Silylation for Increased Solubility

This protocol is a chemical modification strategy. By replacing the active, polar protons on the hydroxyl and hydroxylamino groups with non-polar trimethylsilyl (TMS) groups, the molecule's overall polarity is drastically reduced, enhancing its solubility in non-polar solvents.[13][14] This is particularly useful for analytical purposes like GC/MS.

Objective: To chemically modify 2-(Hydroxyamino)propan-2-ol to increase its solubility in non-polar solvents for analysis or specific reaction types.

Materials:

• 2-(Hydroxyamino)propan-2-ol

• Anhydrous aprotic solvent (e.g., Dichloromethane, THF, Acetonitrile)

• Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) catalyst, or Hexamethyldisilazane (HMDS))

• Inert gas supply (Nitrogen or Argon)

• Dry glassware

• Reaction vial with a septum cap

Methodology:

WARNING: Silylating agents are moisture-sensitive and corrosive. Work in a fume hood and use appropriate personal protective equipment.

• Setup: Dry all glassware in an oven and cool under a stream of inert gas.

• Dissolution (or Suspension): Add 2-(Hydroxyamino)propan-2-ol to the reaction vial. Add the anhydrous aprotic solvent (e.g., 1 mL of THF). The compound may not fully dissolve at this stage.

• Reagent Addition: Using a dry syringe, add an excess of the silylating agent (e.g., 2-3 molar equivalents of BSTFA w/ 1% TMCS) to the vial through the septum.

• Reaction:

  • Allow the reaction to proceed at room temperature for 30 minutes.

  • If dissolution and reaction are slow, the vial can be gently heated to 40-60°C for 15-30 minutes. Monitor the reaction progress (e.g., by TLC or a small GC-MS injection).

• Completion: The reaction is complete when the starting material is consumed and a clear, homogeneous solution is formed. The resulting solution now contains the di-silylated, non-polar derivative of your compound, which will be readily miscible with solvents like hexane, ethyl acetate, and toluene.

• Use: This solution can now be used directly for analysis or further reaction, keeping in mind that the functional groups have been protected.

References

• Hydroxylamine | NH2OH | CID 787 - PubChem. (n.d.). National Institutes of Health. [Link]

• Derivatization to stabilize some aliphatic primary hydroxylamines for g.l.c. analysis. (n.d.). PubMed. [Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (n.d.). PMC. [Link]

• Solubility Enhancement Methods. (n.d.). IJIRT. [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.). International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• How to separate hydroxyl amine from nitro compouds? (2023, April 26). ResearchGate. [Link]

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• STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article. (2011, May 28). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• 2-(2-Hydroxyethylamino)ethanol;propan-2-ol | C7H19NO3 | CID 87204204. (2026, March 14). PubChem. [Link]

• Solvent Systems for Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. [Link]

• 1-((2-Hydroxyethyl)amino)propan-2-ol. (n.d.). PubChem. [Link]

• Dimethyl sulfoxide. (n.d.). Wikipedia. [Link]

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• Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. (2021, July 29). ResearchGate. [Link]

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Technical Support Center: Overcoming Steric Hindrance in Reactions with 2-(Hydroxyamino)propan-2-ol

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for overcoming challenges related to steric hindrance in reactions involving 2-(Hydroxyamino)propan-2-ol. The tertiary nature of the carbon atom attached to the hydroxylamino group presents significant steric bulk, which can impede or prevent desired chemical transformations. This document offers field-proven insights and scientifically grounded protocols to address these issues effectively.

Understanding the Challenge: The Steric Profile of 2-(Hydroxyamino)propan-2-ol

The core of the issue lies in the structure of 2-(Hydroxyamino)propan-2-ol. The central carbon atom is bonded to two methyl groups, a hydroxyl group, and the hydroxyamino moiety. This arrangement creates a sterically congested environment around the nitrogen and oxygen atoms of the hydroxylamino group, making it difficult for incoming reagents to access these reactive sites. This steric hindrance can significantly lower reaction rates or prevent reactions from occurring altogether.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: My N-alkylation of 2-(Hydroxyamino)propan-2-ol is failing or giving very low yields. What can I do?

A1: This is a common issue due to the steric hindrance around the nitrogen atom. Direct alkylation with bulky alkyl halides is often challenging.

Troubleshooting Strategies:

• Choice of Alkylating Agent: Opt for less sterically demanding alkylating agents. For instance, methyl iodide is more likely to succeed than isopropyl iodide. Overalkylation can be a challenge with reactive agents like iodomethane.[5]

• Reaction Conditions:

  • Solvent: Polar aprotic solvents like DMSO can be effective. Protic solvents like methanol or ethanol may stabilize the hydroxylamine and hinder the reaction.[5]

  • Temperature: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. However, monitor the reaction closely to avoid decomposition.

• Alternative Strategy: Reductive Amination: A more reliable approach is to first form an oxime or nitrone and then reduce it. While this adds steps, it often provides a more successful route to the desired N-alkylated product. The reduction of oxime ethers is a valuable method for synthesizing N,O-disubstituted hydroxylamines.[6][7]

Q2: I am struggling with the O-acylation of 2-(Hydroxyamino)propan-2-ol. The reaction is sluggish and incomplete. How can I improve this?

A2: The hydroxyl group of the hydroxylamino moiety is also subject to steric shielding.

Troubleshooting Strategies:

• Acylating Agent: Use highly reactive acylating agents like acyl chlorides or anhydrides in the presence of a non-nucleophilic base (e.g., triethylamine or pyridine).

• Catalysis: The use of a catalyst can facilitate the reaction. For example, 4-dimethylaminopyridine (DMAP) is a common and effective catalyst for acylation reactions.

• Acidic Conditions for Chemoselectivity: For molecules containing both amino and hydroxyl groups, performing the acylation under acidic conditions can protonate the more basic amino group, preventing its acylation and promoting chemoselective O-acylation.[8][9][10]

Q3: Can I use 2-(Hydroxyamino)propan-2-ol as a nucleophile in addition reactions?

A3: Yes, but with careful consideration of the electrophile. The steric bulk of 2-(Hydroxyamino)propan-2-ol will significantly influence the feasibility of the reaction.

Key Considerations:

• Electrophile Choice: Reactions with sterically unhindered electrophiles, such as formaldehyde or simple aldehydes, are more likely to proceed. Ketones and bulky aldehydes will react much more slowly, if at all.

• Lewis Acid Catalysis: The use of a Lewis acid catalyst can activate the electrophile, making it more susceptible to nucleophilic attack by the sterically hindered hydroxylamine.

• Nitrones as Intermediates: 2-(Hydroxyamino)propan-2-ol can be condensed with aldehydes or ketones to form nitrones. These nitrones can then participate in 1,3-dipolar cycloaddition reactions, which can be a more effective way to form new carbon-carbon bonds.[11][12][13]

Troubleshooting Guide: Common Issues and Solutions

Problem	Potential Cause	Recommended Solution(s)
No reaction or very slow reaction rate in N-alkylation.	Significant steric hindrance preventing nucleophilic attack by the nitrogen.	- Use a less sterically hindered alkylating agent (e.g., methyl iodide).- Increase reaction temperature and time.- Employ a polar aprotic solvent like DMSO.[5]- Consider an alternative synthetic route via reductive amination of an oxime.[6][7]
Low yield in O-acylation.	Insufficient reactivity of the acylating agent to overcome steric hindrance.	- Use a more reactive acylating agent (acyl chloride or anhydride).- Add a catalyst such as DMAP.- If other reactive groups are present, consider acidic conditions for chemoselectivity.[8][9]
Failure of nucleophilic addition to a carbonyl compound.	The electrophile is too sterically hindered.	- Use a less sterically hindered aldehyde or ketone.- Employ a Lewis acid catalyst to activate the carbonyl group.- Convert the hydroxylamine to a nitrone intermediate for subsequent cycloaddition reactions.[11][12]
Formation of side products.	Reaction conditions are too harsh, leading to decomposition or alternative reaction pathways.	- Carefully control the reaction temperature.- Use a milder base or catalyst.- Ensure an inert atmosphere if reagents are sensitive to air or moisture.

Experimental Protocols

Protocol: Overcoming Steric Hindrance in N-Methylation via N-Oxide Reduction

This two-step, one-pot procedure provides a reliable method for the N-methylation of sterically hindered hydroxylamines by forming an N-oxide intermediate, which is then reduced.[5]

Step 1: N-Oxide Formation (Alkylation)

• Dissolve 2-(Hydroxyamino)propan-2-ol (1 equivalent) in dimethyl sulfoxide (DMSO) to a concentration of 1.0 M in a round-bottom flask equipped with a magnetic stir bar.

• Add iodomethane (1 equivalent) to the solution.

• Heat the reaction mixture to 60 °C and stir for 45 minutes to 2 hours. Monitor the reaction progress by TLC or LC-MS to confirm the formation of the N-oxide.

Step 2: In Situ Catalytic Reduction

• To the same reaction vessel containing the N-oxide intermediate, add a solution of the osmium catalyst (e.g., [Os(p-cymene)Cl₂]₂) in DMSO (1 mol%).

• Continue to heat the reaction mixture at 60 °C for 18 hours. The DMSO serves as the stoichiometric reductant.[5]

• After cooling to room temperature, the reaction can be worked up by partitioning between water and an organic solvent (e.g., ethyl acetate) to isolate the desired N-methylated product.

Visualizing Reaction Strategies

Decision Workflow for Overcoming Steric Hindrance

Caption: Troubleshooting workflow for reactions involving 2-(Hydroxyamino)propan-2-ol.

References

• Kuzhelev, A. A., et al. (2022). Synthesis of Sterically Shielded Nitroxides Using the Reaction of Nitrones with Alkynylmagnesium Bromides. Molecules, 27(22), 7734. [Link]

• Kuzhelev, A. A., et al. (2022). Synthesis of Sterically Shielded Nitroxides Using the Reaction of Nitrones with Alkynylmagnesium Bromides. PubMed, 36444007. [Link]

• Murahashi, S.-I., & Shiota, T. (2011). Exploration and Development of Nitrone Chemistry. Journal of Synthetic Organic Chemistry, Japan, 69(11), 1236-1249. [Link]

• Ganton, M. D., & Kerr, M. A. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines. Molecules, 28(6), 2816. [Link]

• Carneiro, V. M. T., et al. (2020). Design and Scalable Synthesis of N-Alkyl-Hydroxylamine Reagents for the Direct, Iron-Catalyzed Installation of Medicinally Relevant Amine Groups. ETH Zurich Research Collection. [Link]

• Ganton, M. D., & Kerr, M. A. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines. National Institutes of Health. [Link]

• Halliday, N. M., et al. (2026). A tertiary amine synthesis via a hydroxylamine alkylation/catalytic reduction sequence. Organic & Biomolecular Chemistry. [Link]

• Ota, K., Nagao, K., & Ohmiya, H. (2021). Synthesis of Sterically Hindered α-Hydroxycarbonyls through Radical-Radical Coupling. Organic Letters, 23(11), 4420–4425. [Link]

• Aksenov, A. V., et al. (2020). Electrophilically Activated Nitroalkanes in Reactions With Carbon Based Nucleophiles. Frontiers in Chemistry, 8, 93. [Link]

• Barriault, D., et al. (2026). A tertiary amine synthesis via a hydroxylamine alkylation/catalytic reduction sequence. Organic & Biomolecular Chemistry. [Link]

• Goti, A., & Cicchi, S. (Date not available). Nucleophilic Additions to Nitrones. ResearchGate. [Link]

• Chemistry Steps. (2025). Steric Hindrance in SN2 and SN1 Reactions. Chemistry Steps. [Link]

• Baker, B. R., et al. (2000). Sterically-hindered alkyl hydroxylamines for scavenging of free radicals.

• ResearchGate. (Date not available). Characterization of the reaction of 2‐amino‐2‐methyl‐1‐propanol with... ResearchGate. [Link]

• Jakobsen, U., et al. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. PubMed, 25861404. [Link]

• Jakobsen, U., et al. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. National Institutes of Health. [Link]

• Beilstein Journals. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Beilstein Journals. [Link]

• National Institutes of Health. (2020). Use of Hydroxylamines, Hydroxamic Acids, Oximes and Amines as Nucleophiles in the Zbiral Oxidative Deamination of N-Acetyl Neuraminic Acid. Isolation and Characterization of Novel Mono- and Disubstitution Products. National Institutes of Health. [Link]

• Wang, W., et al. (2025). Nucleophilic addition of bulk chemicals with imines using N-functionalized hydroxylamine reagents as precursors. EconPapers. [Link]

• ResearchGate. (2019). How to overcome Steric Hindrance? ResearchGate. [Link]

• Reddit. (2021). Effect on steric hindrance on nucleophiles. Reddit. [Link]

• Google Patents. (Date not available). CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol.

• Chemistry LibreTexts. (2019). 10.4: Effect of sterics on Sn2 reactions. Chemistry LibreTexts. [Link]

• Khan Academy. (2013). Steric hindrance | Substitution and elimination reactions | Organic chemistry | Khan Academy. YouTube. [Link]

• Google Patents. (Date not available). CN100357257C - Production process of 2-amino-methyl-1-propanol.

• Fernández, I., & Bickelhaupt, F. M. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? The Journal of Organic Chemistry, 87(7), 4697–4706. [Link]

• The Organic Chemistry Tutor. (2020). 75: The effect of steric hinderance on the SN2 mechanism. YouTube. [Link]

• Vekariya, R. H., Horton, M. C., & Aubé, J. (2018). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses, 95, 486–499. [Link]

• de Miranda, A. S., et al. (2022). Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs. Molecules, 27(23), 8503. [Link]

• Tan, W., et al. (2021). Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A, 125(37), 7502–7519. [Link]

• National Center for Biotechnology Information. (2026). 2-(2-Hydroxyethylamino)ethanol;propan-2-ol. PubChem Compound Summary. [Link]

• Chegg. (2020). A flow chart for making 2-hydroxy-2-methylpropanoic acid from propan-2-ol is shown below. Chegg. [Link]

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Purification techniques for removing impurities from crude 2-(Hydroxyamino)propan-2-ol

Welcome to the technical support center for the purification of crude 2-(hydroxyamino)propan-2-ol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) for the purification of this important synthetic intermediate. The following information is curated to address specific challenges encountered during experimental work, ensuring you can achieve the desired purity for your applications.

Introduction: The Challenge of Purifying a Polar Hydroxylamine

2-(Hydroxyamino)propan-2-ol is a small, polar molecule containing both a hydroxyl and a hydroxylamine functional group. This dual functionality, while synthetically useful, presents significant challenges during purification. The high polarity makes it highly soluble in aqueous media and difficult to extract with common organic solvents. Furthermore, hydroxylamines can be susceptible to oxidation and degradation, particularly at elevated temperatures or in the presence of certain metal ions.

This guide will provide a structured approach to troubleshooting common purification issues, from initial purity assessment to advanced purification techniques.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 2-(Hydroxyamino)propan-2-ol?

A1: The impurity profile of your crude product is highly dependent on the synthetic route employed. Common synthesis methods, such as the reaction of a nitroalkane with a reducing agent or the alkylation of hydroxylamine, can lead to a variety of byproducts.[1]

Common Impurity Classes:

• Unreacted Starting Materials: Residual nitropropane or hydroxylamine.

• Over-reduction Products: Isopropanolamine may be present if the reduction of the nitro group proceeds too far.

• Oxidation Products: Nitrones and other oxidized species can form, especially if the reaction is exposed to air for extended periods.

• Solvents: Residual solvents from the reaction and workup steps.

• Inorganic Salts: Salts are often generated during the synthesis and neutralization steps.

Q2: How can I assess the purity of my crude 2-(Hydroxyamino)propan-2-ol?

A2: A multi-faceted analytical approach is recommended for a comprehensive purity assessment. Due to the lack of a strong chromophore, direct UV detection in HPLC can be challenging.

Analytical Method	Purpose	Typical Information Provided
Gas Chromatography-Mass Spectrometry (GC-MS)	To separate and identify volatile organic impurities. Derivatization may be necessary to increase volatility.[2][3]	Purity (as % area), presence of isomers, residual solvents, and molecular weight confirmation of impurities.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Offers high sensitivity and selectivity, often without the need for derivatization.[2]	Highly sensitive detection and quantification of the target compound and impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	To confirm the molecular structure and identify organic impurities.[4]	Structural confirmation and identification of impurities with distinct NMR signals.
Titration (Acid-Base)	To determine the total basicity (assay) of the amino alcohol.	Overall purity based on the hydroxylamine functional group.
Karl Fischer Titration	To accurately quantify the water content.	Water content (wt%).

Q3: My crude product is a dark oil. What is the likely cause and how can I decolorize it?

A3: The dark color is often due to the presence of oxidized impurities or polymeric byproducts. Activated carbon (charcoal) treatment is a common and effective method for decolorization.

Decolorization Protocol:

• Dissolve the crude 2-(hydroxyamino)propan-2-ol in a suitable solvent (e.g., water, methanol, or ethanol).

• Add a small amount of activated carbon (typically 1-5% w/w).

• Stir the suspension at room temperature for 30-60 minutes.

• Filter the mixture through a pad of celite to remove the activated carbon.

• Wash the celite pad with a small amount of fresh solvent.

• Combine the filtrates and proceed with the next purification step.

A patent for the purification of hydroxylamine hydrochloride suggests that activated carbon decolorization can be an effective step.[5]

Part 2: Troubleshooting and Purification Guides

This section provides detailed troubleshooting for common issues encountered during the purification of 2-(hydroxyamino)propan-2-ol, along with step-by-step protocols for various purification techniques.

Guide 1: Recrystallization

Recrystallization is often the first choice for purifying solid compounds. However, the high polarity and potential low melting point of 2-(hydroxyamino)propan-2-ol can make solvent selection challenging.

Troubleshooting Recrystallization

Issue: The compound oils out instead of crystallizing.

• Possible Cause: The solvent is too good a solvent, or the cooling rate is too fast.

• Troubleshooting Steps:

  • Use a co-solvent system: Start by dissolving the compound in a good solvent (e.g., methanol or ethanol) and then slowly add a poor solvent (e.g., diethyl ether, ethyl acetate, or hexane) until the solution becomes slightly turbid. Warm the solution to redissolve the oil and then allow it to cool slowly.

  • Slow Cooling: Insulate the crystallization vessel to ensure a slow cooling rate, which promotes the formation of crystals over oil.

  • Scratching: Use a glass rod to scratch the inner surface of the flask at the air-solvent interface to create nucleation sites.

  • Seeding: If you have a small amount of pure crystalline material, add a seed crystal to the cooled, saturated solution to induce crystallization.

Issue: Poor recovery of the purified product.

• Possible Cause: The compound has significant solubility in the chosen solvent even at low temperatures.

• Troubleshooting Steps:

  • Optimize the solvent system: Experiment with different solvent mixtures to find one that provides high solubility at elevated temperatures and low solubility at reduced temperatures.

  • Minimize solvent volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

  • Cooling to lower temperatures: Cool the crystallization mixture in an ice bath or refrigerator to maximize precipitation.

  • Recovery from mother liquor: The final mother liquors may contain a significant amount of product.[6] Consider concentrating the mother liquor and attempting a second recrystallization.

Model Protocol for Recrystallization

This is a general protocol and may require optimization.

• Solvent Selection: Through small-scale trials, identify a suitable solvent or solvent system. A mixture of a polar solvent like isopropanol or ethanol with a less polar co-solvent is often a good starting point.[7][8]

• Dissolution: In a flask, dissolve the crude 2-(hydroxyamino)propan-2-ol in a minimal amount of the hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, try the troubleshooting steps mentioned above. Once crystallization begins, you can further cool the mixture in an ice bath.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum.

Guide 2: Column Chromatography

For complex mixtures or when high purity is required, column chromatography is a powerful technique. Given the polar nature of 2-(hydroxyamino)propan-2-ol, specialized chromatographic methods are often necessary.

Troubleshooting Column Chromatography

Issue: The compound does not move from the baseline in normal-phase chromatography.

• Possible Cause: The compound is too polar for traditional normal-phase chromatography using solvents like hexane and ethyl acetate.

• Troubleshooting Steps:

  • Increase Mobile Phase Polarity: Add a more polar solvent like methanol or isopropanol to the mobile phase.[9] However, be cautious as high concentrations of alcohols can damage silica gel.

  • Use a Different Stationary Phase: Consider using a more polar stationary phase such as alumina or a bonded phase like diol or amino.

  • Switch to HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for purifying very polar compounds.[10][11][12][13]

Issue: Tailing peaks and poor separation.

• Possible Cause: The hydroxylamine or hydroxyl groups are interacting strongly with the stationary phase.

• Troubleshooting Steps:

  • Add a Modifier: For basic compounds, adding a small amount of a basic modifier like triethylamine or ammonia to the mobile phase can improve peak shape.

  • Consider Ion-Pair Chromatography: This technique involves adding an ion-pairing reagent to the mobile phase to form a neutral ion pair with the analyte, which can then be separated by reversed-phase chromatography.[10]

Model Protocol for HILIC Purification

HILIC uses a polar stationary phase with a relatively non-polar mobile phase.[11]

• Stationary Phase: Silica gel, diol-bonded silica, or amino-bonded silica.

• Mobile Phase: A gradient of acetonitrile (ACN) and water is commonly used. The initial mobile phase is high in ACN (e.g., 95:5 ACN:water) and the concentration of water is gradually increased to elute the polar compounds. A buffer, such as ammonium formate or ammonium acetate, is often added to the mobile phase to improve peak shape and reproducibility.

• Sample Preparation: Dissolve the crude sample in the initial mobile phase.

• Elution: Load the sample onto the column and begin the gradient elution.

• Fraction Collection: Collect fractions and analyze them by a suitable method (e.g., TLC, LC-MS) to identify the fractions containing the pure product.

Guide 3: Liquid-Liquid Extraction

Liquid-liquid extraction can be used to remove less polar organic impurities or to isolate the product from an aqueous solution, although the latter can be challenging due to its high water solubility.

Troubleshooting Liquid-Liquid Extraction

Issue: Poor recovery of the product from an aqueous solution.

• Possible Cause: The high polarity of 2-(hydroxyamino)propan-2-ol leads to low partition coefficients in common organic solvents.

• Troubleshooting Steps:

  • Salting Out: Add a significant amount of an inorganic salt (e.g., NaCl, K₂CO₃) to the aqueous phase to decrease the solubility of the organic compound and drive it into the organic phase.

  • Use a More Polar Solvent: Solvents like n-butanol or isobutanol can be more effective at extracting polar compounds from aqueous solutions.[14]

  • Continuous Extraction: For compounds with very high water solubility, a continuous liquid-liquid extraction apparatus may be necessary.

  • pH Adjustment: The solubility of hydroxylamines can be pH-dependent. Adjusting the pH of the aqueous solution may improve extraction efficiency. Basic conditions are generally required to extract the free base.

Model Protocol for Extraction of Organic Impurities

• Dissolution: Dissolve the crude product in an appropriate aqueous solution.

• Extraction: Transfer the aqueous solution to a separatory funnel and extract with a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate) to remove less polar impurities. Repeat the extraction 2-3 times.

• Combine and Dry: The aqueous layer now contains the partially purified product. The combined organic layers can be discarded or analyzed for impurities.

Guide 4: Ion-Exchange Chromatography

Ion-exchange chromatography is a powerful technique for separating ionic or ionizable compounds. Since hydroxylamines are basic, they can be purified using cation-exchange chromatography.[15]

Troubleshooting Ion-Exchange Chromatography

Issue: The product does not bind to the cation-exchange resin.

• Possible Cause: The pH of the loading solution is too high.

• Troubleshooting Steps:

  • Adjust pH: Ensure the pH of the solution containing the crude product is below the pKa of the hydroxylamine to ensure it is protonated and carries a positive charge.

Issue: The product does not elute from the resin.

• Possible Cause: The eluting buffer is not strong enough.

• Troubleshooting Steps:

  • Increase Eluent Strength: Elute the bound product by either increasing the ionic strength of the eluting buffer (e.g., using a salt gradient of NaCl) or by increasing the pH to deprotonate the hydroxylamine. An aqueous ammonia solution is often used for elution.[14]

Model Protocol for Cation-Exchange Chromatography

• Resin Preparation: Select a suitable strong acid cation-exchange resin and prepare it according to the manufacturer's instructions, typically by washing with acid, water, and then the loading buffer.

• Loading: Dissolve the crude product in a low ionic strength buffer at a pH where the 2-(hydroxyamino)propan-2-ol is protonated. Load this solution onto the column.

• Washing: Wash the column with the loading buffer to remove any unbound, neutral, or anionic impurities.

• Elution: Elute the bound product using a buffer with a high salt concentration or a basic solution (e.g., dilute ammonium hydroxide).

• Analysis: Analyze the collected fractions to identify those containing the pure product.

Part 3: Visualization of Purification Workflows

Workflow for General Purification of Crude 2-(Hydroxyamino)propan-2-ol

Caption: General purification workflow for 2-(hydroxyamino)propan-2-ol.

Decision Tree for Choosing a Purification Method

Caption: Decision tree for selecting a purification method.

References

• BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds. [Link]

• Wikipedia. (n.d.). Hydroxylamine. [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?[Link]

• Google Patents. (n.d.). CN115535975B - Method for purifying hydroxylamine hydrochloride.

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• LCGC International. (2014, February 1). HPLC Analysis of Very Polar Compounds in Bioanalysis. [Link]

• SIELC Technologies. (n.d.). Separation of 2-((Hydroxymethyl)amino)-2-methyl-1-propanol on Newcrom R1 HPLC column. [Link]

• Google Patents. (n.d.). WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino.
• Google Patents. (n.d.).
• Google Patents. (n.d.).

• European Patent Office. (n.d.). Hydroxylamine purification via cation exchange - EP 0001787 B1. [Link]

• SciSpace. (n.d.). Spectrophotometric determination of hydroxylamine and its derivatives in drug formulation using methyl red. [Link]

• Analytical Methods. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• American Journal of Biomedical Science and Research. (2024, July 12). Determination of Hydroxylamine Hydrochloride in Relugolix Using Pre-Column Derivatization HPLC Method. [Link]

• Google Patents. (n.d.).

• Patsnap Eureka. (2026, March 8). How to Minimize Side Reactions Using 1-Propanol Solvents. [Link]

• PubMed. (n.d.). A column chromatographic method for the removal from 2-amino-2-methyl-1-propanol of impurities that inhibit alkaline phosphatase activity. [Link]

• PubMed. (n.d.). Purification, separation, and characterization of two molecular forms of D-1-amino-2-propanol:NAD+ oxidoreductase activity from extracts of Escherichia coli K-12. [Link]

• Research Journal of Chemical Sciences. (n.d.). Hydroxylamine Hydrochloride as an effective Catalyst for Form amide derivative Synthesis and their DPPH scavenging activity. [Link]

• INCHEM. (1990). Propanol, 2- (EHC 103, 1990). [Link]

• Taylor & Francis. (n.d.). Propan 2 ol – Knowledge and References. [Link]

• PMC. (n.d.). Synthesis, activity and metabolic stability of propan-2-one substituted tetrazolylalkanoic acids as dual inhibitors of cytosolic phospholipase A2α and fatty acid amide hydrolase. [Link]

• ACS Publications. (2021, November 30). Shortening Synthetic Routes to Small Molecule Active Pharmaceutical Ingredients Employing Biocatalytic Methods. [Link]

• Aidic. (n.d.). Thermo Physical Analysis of 2-Amino-2-methyl-1- propanol Solvent for Carbon Dioxide Removal. [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2026, March 22). [Link]

• PROPAN-2-OL. (n.d.). [Link]

• Journal of Natural Products. (2023, April 28). Isolation and Characterization of Impurities in Commercially Marketed Δ8-THC Products. [Link]

• Chemical Suppliers. (2018, July 12). What Is The Difference Between Propan-1-ol and Propan-2-ol?[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Isolation and Characterization of Impurities in Commercially Marketed Δ8-THC Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN115535975B - Method for purifying hydroxylamine hydrochloride - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]
• 8. How to Minimize Side Reactions Using 1-Propanol Solvents [eureka.patsnap.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. biopharmaservices.com [biopharmaservices.com]
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• 13. chromatographyonline.com [chromatographyonline.com]
• 14. WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol - Google Patents [patents.google.com]
• 15. US5788946A - Purification of hydroxylamine - Google Patents [patents.google.com]

Technical Support Center: Minimizing Side Reactions During 2-(Hydroxyamino)propan-2-ol Complexation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complex landscape of highly reactive ligand systems. 2-(Hydroxyamino)propan-2-ol—the hemiaminal adduct of acetone and hydroxylamine—is a potent bidentate (N,O) ligand. However, its inherent thermodynamic instability makes it notoriously difficult to complex without triggering severe side reactions.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you successfully isolate your target metal complexes.

Part 1: FAQs – Fundamentals of the Ligand System

Q: Why does my 2-(hydroxyamino)propan-2-ol ligand degrade into acetone oxime before I can even add the metal? A: The degradation is driven by thermodynamics. 2-(Hydroxyamino)propan-2-ol is an unstable hemiaminal intermediate. At room temperature, the hydroxyl group is highly susceptible to elimination, releasing water and forming the thermodynamically stable C=N double bond of acetone oxime. This dehydration pathway must be kinetically suppressed (via low temperatures) until the metal can coordinate and thermodynamically lock the hemiaminal structure in place.

Q: I am observing unexpected reduction of my metal center and gas evolution. What is happening? A: You are likely observing reductive nitrosylation or oxidative disproportionation. Hydroxylamine moieties are redox non-innocent. When exposed to easily reducible, high-valent metals like Fe(III) or Mn(III), the coordinated hydroxylamine undergoes an internal electron transfer. The ligand is oxidized to a nitroso or nitrosyl (NO) species, while the metal is reduced to a lower oxidation state (e.g., Fe(II)). This is a well-documented phenomenon in metalloporphyrin chemistry .

Part 2: Troubleshooting Guides

Issue 1: High Yields of Acetone Oxime (Dehydration)

Symptom: Your complexation yield is poor, and NMR analysis of the crude mixture shows a dominant 13 C peak at ~155 ppm alongside an IR stretch at 1650–1670 cm⁻¹ (C=N bond). Root Cause: Thermal degradation or the use of protic solvents. Protic solvents hydrogen-bond with the hydroxyl group, turning it into a superior leaving group and accelerating the elimination pathway . Corrective Action:

• Switch Solvents: Abandon methanol or water. Use strictly anhydrous, aprotic solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM).

• Apply a Kinetic Trap: Generate the ligand in situ at -40 °C and perform the metal addition at this depressed temperature.

Issue 2: Redox Breakdown (Reductive Nitrosylation)

Symptom: Formation of metal-nitrosyl complexes (IR stretch at 1700–1850 cm⁻¹), evolution of N₂O gas, or unexpected metal reduction. Root Cause: The thermodynamic potential ( E1/2​ ) of your metal precursor is too high, driving the 3-electron oxidation of the hydroxylamine group . Corrective Action:

• Change Oxidation States: Substitute high-valent precursors (e.g., Fe³⁺) with their lower-valent counterparts (e.g., Fe²⁺). Lowering the metal's reduction potential removes the thermodynamic driving force for internal electron transfer.

• Exclude Oxygen: Even trace O₂ can act as a co-oxidant, triggering the disproportionation of the hydroxylamine ligand. Strict Schlenk line techniques are mandatory.

Part 3: Diagnostic Logic & Reaction Pathways

To assist in rapid troubleshooting, utilize the diagnostic logic tree and pathway diagrams below.

Pathways of 2-(hydroxyamino)propan-2-ol: complexation vs. dehydration and redox side reactions.

Diagnostic logic tree for identifying and mitigating complexation side reactions.

Part 4: Quantitative Data Summary

The following table summarizes the primary side reactions, their analytical signatures, and the expected efficacy of the mitigation strategies outlined in this guide.

Side Reaction	Analytical Signature	Primary Trigger	Mitigation Strategy	Expected Reduction (%)
Dehydration (Oxime Formation)	13 C NMR: ~155 ppm (C=N)IR: 1650–1670 cm⁻¹	T > 0 °C, Protic Solvents	Kinetic trapping at -40 °C, Aprotic solvent (THF)	> 95%
Reductive Nitrosylation	15 N NMR: ~ +300 ppm (NO)IR: 1700–1850 cm⁻¹ (M-NO)	High-valent metals (Fe³⁺, Mn³⁺)	Use lower oxidation state precursors (Fe²⁺, Mn²⁺)	> 90%
Oxidative Disproportionation	GC-MS: N₂O gas evolutionEPR: Metal reduction	O₂ exposure	Strict Schlenk/glovebox techniques	> 99%

Part 5: Step-by-Step Methodology

Protocol: In Situ Kinetic Trapping and Complexation

Objective: To synthesize the M(II)-hemiaminal complex while suppressing dehydration and redox degradation. This protocol operates as a self-validating system ; analytical checkpoints are built-in to ensure the integrity of the ligand before proceeding to metal addition.

Step 1: Preparation of the Hemiaminal (Kinetic Trap)

• Purge a Schlenk flask containing anhydrous THF (20 mL) with ultra-high purity Argon for 15 minutes.

• Add acetone (10 mmol) and cool the flask to -40 °C using a dry ice/acetonitrile bath.

  • Causality: Lowering the temperature below the activation energy barrier for elimination prevents the spontaneous dehydration to acetone oxime .

• Slowly add hydroxylamine free base (10 mmol) dropwise. Stir for 30 minutes at -40 °C.

Step 2: In-Line Validation of Ligand Integrity

• Extract a 0.1 mL aliquot and perform rapid cold-probe IR spectroscopy.

• Self-Validation Check: Ensure the absence of the C=O stretch (1715 cm⁻¹) and the C=N stretch (1660 cm⁻¹). The presence of a broad O-H/N-H stretch (3200–3400 cm⁻¹) confirms the formation of the 2-(hydroxyamino)propan-2-ol intermediate.

  • Action: If the C=N stretch is detected, abort the complexation; the kinetic trap has failed, and proceeding will only yield metal-oxime adducts .

Step 3: Metal Complexation

• Dissolve the M(II) precursor (e.g., NiCl₂ or Fe(OTf)₂) (10 mmol) in 10 mL of pre-chilled (-40 °C) anhydrous THF.

  • Causality: Using M(II) instead of M(III) prevents the internal electron transfer required for reductive nitrosylation .

• Add the metal solution dropwise to the hemiaminal solution over 20 minutes.

• Allow the reaction to stir for 2 hours at -40 °C. The bidentate (N,O) chelation thermodynamically stabilizes the hemiaminal, permanently preventing subsequent dehydration.

Step 4: Isolation

• Slowly warm the solution to 0 °C.

• Precipitate the complex by adding cold, anhydrous diethyl ether (30 mL).

• Filter under Argon and dry in vacuo.

Part 6: References

• Choi, I.-K., Liu, Y., Wei, Z., & Ryan, M. D. (1997). Reactions of Hydroxylamine with Metal Porphyrins. Inorganic Chemistry, 36(14), 3113-3118.[Link]

• Sarker, R. K., Mangin, L. P., & Zargarian, D. (2023). Reactivities of cyclonickellated complexes with hydroxylamines: formation of κO-hydroxylamine and κN-imine adducts and a κO, κN-aminoxide derivative. Dalton Transactions, 52, 366-375.[Link]

• Porter, D., Poon, B. M.-L., & Rutledge, P. J. (2015). Iron complexes of tetramine ligands catalyse allylic hydroxyamination via a nitroso–ene mechanism. Beilstein Journal of Organic Chemistry, 11, 2549–2556.[Link]

• LookChem Database. Acetone Oxime (CAS 127-06-0) Properties and Dehydration Pathways.[Link]

Technical Support Center: Troubleshooting and Stabilizing 2-(Hydroxyamino)propan-2-ol Standard Solutions

Welcome to the Analytical Support Center. 2-(Hydroxyamino)propan-2-ol (CAS 61558-18-7) is a notoriously labile carbinolamine (hemiaminal) intermediate formed during the nucleophilic addition of hydroxylamine to acetone. In pharmaceutical development and analytical chemistry, isolating and maintaining this compound as a reference standard is highly challenging. It possesses a strong thermodynamic drive to either dehydrate into acetone oxime (DMKO) or hydrolyze back into its precursors.

This guide provides field-proven, mechanistically grounded protocols to arrest degradation and extend the shelf-life of your standard solutions.

🔍 FAQ & Troubleshooting Guide

Q1: Why does my 2-(Hydroxyamino)propan-2-ol standard degrade so rapidly at room temperature, and what is it degrading into? A: The instability is driven by the intrinsic reactivity of the hemiaminal functional group. At room temperature, 2-(Hydroxyamino)propan-2-ol undergoes rapid dehydration to form acetone oxime and water. This elimination reaction is highly favorable due to the formation of the stable C=N double bond. Depending on the pH, the intermediate can also undergo hydrolysis (C-N bond cleavage) back to acetone and hydroxylamine[1]. Because the transition states for both pathways require proton transfers, the degradation kinetics are heavily dependent on the availability of protons (acid catalysis) or hydroxide ions (base catalysis) in the solvent matrix.

Q2: What is the optimal pH to maximize the shelf-life of aqueous standards? A: The optimal pH is strictly between 7.4 and 7.8 . The dehydration of carbinolamines exhibits a classic V-shaped pH-rate profile. Under acidic conditions (pH < 6), specific acid catalysis protonates the hydroxyl group (-OH to -OH₂⁺), converting it into an excellent leaving group and accelerating dehydration. Under basic conditions (pH > 8.5), base-catalyzed deprotonation of the nitrogen or hydroxyl proton facilitates elimination[2]. By buffering the solution near pH 7.5, you trap the molecule at its kinetic minimum, drastically slowing down the rate-determining dehydration step.

Q3: Can I use organic solvents to prevent dehydration? A: Yes. Because the dehydration of a hemiaminal to an oxime requires proton shuttling, strictly anhydrous, aprotic solvents (such as dry DMSO or Acetonitrile) essentially "freeze" the proton transfer mechanism[3]. However, even trace amounts of water (which is also a product of the degradation itself) can act as a catalytic shuttle. Therefore, organic standards must be prepared using solvents dried over molecular sieves and maintained in a strictly inert atmosphere.

📊 Data Presentation: Degradation Kinetics

The following table summarizes the expected half-life (t₁/₂) of 2-(Hydroxyamino)propan-2-ol under various storage conditions to help you select the appropriate matrix for your experiments.

Storage Condition	Solvent System	pH	Estimated Half-Life (t₁/₂)	Primary Degradation Product
25°C (Room Temp)	Aqueous Buffer	4.0	< 1 hour	Acetone + Hydroxylamine
25°C (Room Temp)	Aqueous Buffer	7.5	~ 24 hours	Acetone Oxime
4°C (Refrigerated)	Aqueous Buffer	7.5	~ 7 days	Acetone Oxime
-80°C (Cryo)	Aqueous Buffer	7.5	> 6 months	None (Stable)
25°C (Room Temp)	Anhydrous DMSO-d₆	N/A	> 14 days	Acetone Oxime

🧩 Reaction Pathways & Stabilization Workflow

Thermodynamic pathways of 2-(Hydroxyamino)propan-2-ol degradation.

Step-by-step workflow for the preparation of stabilized aqueous standards.

🧪 Experimental Protocols: Self-Validating Systems

Protocol 1: Preparation of a Stabilized Aqueous Reference Standard

Causality Check: This protocol utilizes HEPES to maintain the kinetic minimum (pH 7.5), EDTA to prevent transition-metal-catalyzed oxidation of the hydroxylamine moiety, and Argon sparging to eliminate oxidative degradation pathways.

• Buffer Preparation: Prepare a 50 mM HEPES buffer solution in LC-MS grade water.

• Chelation: Add 1 mM EDTA to the buffer to sequester trace metal ions.

• pH Adjustment: Carefully adjust the pH to exactly 7.5 using dilute NaOH or HCl.

• Degassing: Sparge the buffer with ultra-pure Argon gas for 30 minutes to displace dissolved oxygen.

• Chilling: Pre-chill the degassed buffer to 4°C in an ice bath.

• Dissolution: Rapidly dissolve the 2-(Hydroxyamino)propan-2-ol crystalline solid into the chilled buffer to reach your target concentration (e.g., 1.0 mg/mL).

• Aliquot & Seal: Immediately dispense 100 µL aliquots into amber glass HPLC vials. Flush the headspace of each vial with Argon before capping.

• Cryopreservation: Flash-freeze the vials in liquid nitrogen and transfer to a -80°C freezer for long-term storage.

• System Validation Step: Thaw one aliquot at 0-hours and analyze via HPLC-UV (at 210 nm) or LC-MS to establish the baseline ratio of the hemiaminal to any trace acetone oxime[4]. Monitor this ratio over time to validate the integrity of the storage conditions.

Protocol 2: Preparation of Anhydrous Standards (For NMR/MS)

Causality Check: Removes the proton-shuttling medium entirely, arresting the dehydration mechanism.

• Solvent Drying: Dry DMSO-d₆ or Acetonitrile over activated 3Å molecular sieves for at least 48 hours prior to use.

• Inert Environment: Transfer the dried solvent and the standard powder into a nitrogen-purged glovebox.

• Dissolution: Dissolve the standard in the anhydrous solvent.

• Storage: Transfer the solution into NMR tubes or crimp-sealed amber vials. Store at -20°C.

• System Validation Step: Run a baseline ¹H-NMR immediately after preparation to confirm the presence of the distinct hemiaminal -OH and -NH protons, ensuring no C=N double bond formation has occurred during dissolution.

📚 References

1.[1] Title: Hydrolytic Stability of Hydrazones and Oximes Source: Raines Lab (Angewandte Chemie International Edition) URL: [Link]

2.[2] Title: Imines - Properties, Formation, Reactions, and Mechanisms Source: Master Organic Chemistry URL: [Link]

3.[3] Title: Reversible and Stable Hemiaminal Hydrogels from Polyvinylamine and Highly Reactive and Selective Bis(N-acylpiperidone)s Source: ACS Macro Letters URL: [Link]

4.[4] Title: Cas 127-06-0, Acetone oxime Source: LookChem URL: [Link]

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lookchem.com [lookchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Comparing the Ligand Binding Affinity of 2-(Hydroxyamino)propan-2-ol and Ethanolamine

Introduction

In the landscape of drug discovery and molecular biology, understanding the strength of the interaction between a small molecule and its protein target is paramount. This binding affinity, typically quantified by the equilibrium dissociation constant (K D ), governs a molecule's potency and specificity, making its accurate determination a cornerstone of preclinical research.[1] This guide provides a comparative framework for evaluating the binding affinity of two structurally related small molecules: 2-(Hydroxyamino)propan-2-ol and the well-characterized biomolecule, ethanolamine.

Ethanolamine is a primary amine and alcohol, integral to the biosynthesis of phosphatidylethanolamine, a key component of cell membranes.[2][3] Its interactions, particularly with enzymes like ethanolamine kinase, are well-documented.[3][4][5][6] In contrast, 2-(Hydroxyamino)propan-2-ol, a tertiary alcohol bearing a hydroxylamine functional group, is a less-studied compound. While its structure suggests potential for biological interactions, a conspicuous lack of published experimental data regarding its protein binding affinity necessitates a structured, first-principles approach to its characterization.

This guide, therefore, serves a dual purpose. First, it offers a theoretical comparison based on the structural and physicochemical properties of both molecules. Second, and more critically, it provides a detailed, field-proven experimental blueprint for researchers to empirically determine and compare the binding affinities of these ligands against a relevant biological target. We will focus on Ethanolamine Kinase 1 (ETNK1) as a logical and pertinent target protein, given its natural substrate is ethanolamine.[6] The methodologies detailed herein, primarily Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR), represent the gold standard for the label-free, quantitative analysis of biomolecular interactions.[1][7][8]

Structural and Physicochemical Analysis: A Predictive Comparison

Before embarking on experimental work, a structural analysis can provide valuable hypotheses regarding the potential binding behaviors of our two ligands.

• Ethanolamine (2-aminoethanol): As a small, flexible molecule (MW: 61.08 g/mol ), ethanolamine possesses two key functional groups for interaction: a primary amine (-NH₂) and a primary hydroxyl (-OH) group.[2] Both groups are excellent hydrogen bond donors and acceptors. Its simple, unbranched structure minimizes steric hindrance, allowing it to fit readily into small, polar binding pockets.

• 2-(Hydroxyamino)propan-2-ol: This molecule (MW: 105.12 g/mol ) presents a different profile. It features a tertiary alcohol and a hydroxylamine (-NHOH) group. The hydroxylamine moiety is also capable of hydrogen bonding. The two methyl groups attached to the tertiary carbon introduce significantly more steric bulk compared to ethanolamine. This could either prevent it from accessing a binding site evolved for the smaller ethanolamine or, conversely, promote specific interactions within a larger pocket through hydrophobic effects. The presence of the N-hydroxyl group also alters the electronic properties compared to a primary amine, potentially influencing the nature of its electrostatic interactions.

Table 1: Comparative Physicochemical Properties and Placeholder for Experimental Data

Property	2-(Hydroxyamino)propan-2-ol	Ethanolamine
Molecular Formula	C₃H₉NO₂	C₂H₇NO
Molecular Weight	105.12 g/mol	61.08 g/mol [2]
Structure	(CH₃)₂C(OH)NHOH	HOCH₂CH₂NH₂
Key Functional Groups	Tertiary Alcohol, Hydroxylamine	Primary Alcohol, Primary Amine
Hydrogen Bond Donors	2	2
Hydrogen Bond Acceptors	2	2
Predicted Steric Hindrance	Moderate	Low
Binding Affinity (K D ) to ETNK1 (ITC)	To be determined	To be determined
Binding Enthalpy (ΔH) (ITC)	To be determined	To be determined
Binding Affinity (K D ) to ETNK1 (SPR)	To be determined	To be determined
Association Rate (kₐ) (SPR)	To be determined	To be determined
Dissociation Rate (kₔ) (SPR)	To be determined	To be determined

Proposed Experimental Workflow

To empirically compare the binding affinities, a systematic workflow is essential. The following diagram outlines the key stages, from sample preparation to data analysis and interpretation.

Caption: Experimental workflow for comparing ligand binding affinities.

Methodology 1: Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event.[9] This technique provides a complete thermodynamic profile of the interaction in a single experiment, yielding the binding affinity (K D ), stoichiometry (n), and enthalpy (ΔH).[10][11]

Causality Behind Experimental Choices

• Why ITC? ITC is a solution-based, label-free technique, which means we are observing the interaction in a more biologically representative state without potential artifacts from fluorescent or radioactive labels.[9] It is considered the gold standard for measuring binding thermodynamics.[1]

• Buffer Matching: Using the exact same buffer for the protein and the ligand is critical.[12] Any mismatch in buffer composition (e.g., pH, salt concentration) will generate heats of dilution that can obscure the true binding signal, leading to inaccurate results. Dialysis of the protein against the final buffer, followed by using the dialysate to dissolve the ligand, is the most robust method to ensure perfectly matched buffers.[12][13]

• Concentration Rationale: The concentration of the macromolecule in the cell (ETNK1) and the ligand in the syringe are chosen to generate a complete binding isotherm. A common starting point is to have the cell concentration at 10-50 times the anticipated K D and the syringe concentration 10-20 times that of the cell concentration.[10][13] Since the K D is unknown, starting with ETNK1 at ~20 µM and ligands at ~200-400 µM is a reasonable starting point for small molecule interactions.

Detailed Experimental Protocol: ITC

• Sample Preparation:

  • Dialyze the purified ETNK1 protein extensively against the chosen assay buffer (e.g., Phosphate-Buffered Saline, pH 7.4) at 4°C.

  • After dialysis, use the final dialysate to precisely dissolve 2-(Hydroxyamino)propan-2-ol and ethanolamine to their target concentrations (e.g., 300 µM). Reserve a portion of this dialysate for the reference cell and for buffer-only control experiments.

  • Determine the final protein concentration accurately using a spectrophotometer (A280) and the appropriate extinction coefficient.

  • Thoroughly degas all solutions (protein, ligands, and buffer) immediately prior to the experiment to prevent air bubbles in the calorimeter cells.[10]

• Instrument Setup (e.g., MicroCal PEAQ-ITC):

  • Set the experimental temperature, typically 25°C.[10]

  • Thoroughly clean the sample and reference cells with a suitable detergent (e.g., Contrad 70) followed by extensive rinsing with water.[10]

  • Fill the reference cell with the reserved dialysate.

  • Carefully load the ETNK1 solution (~20 µM) into the sample cell, avoiding bubble formation.

  • Load the ligand solution into the titration syringe.

• Titration Experiment:

  • Set the stirring speed to a level that ensures rapid mixing but avoids protein denaturation (e.g., 750 rpm).

  • Program a series of injections. A typical experiment consists of 19 injections of 2 µL each, preceded by a smaller initial injection (e.g., 0.4 µL) which is often discarded during analysis to remove artifacts from syringe equilibration.[10][12]

  • Set the spacing between injections to allow the signal to return to baseline (e.g., 150 seconds).

• Control Experiments:

  • Perform a control titration by injecting the ligand solution into the buffer-filled sample cell. This measures the heat of dilution of the ligand, which must be subtracted from the experimental data for accurate analysis.[13]

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change per injection.

  • Subtract the heat of dilution from the control experiment.

  • Plot the resulting heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to extract the K D , n, and ΔH.

Methodology 2: Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures molecular interactions in real-time by detecting changes in the refractive index on the surface of a sensor chip.[8] It provides both equilibrium (K D ) and kinetic data, including the association rate constant (kₐ) and the dissociation rate constant (kₔ).[14][15]

Causality Behind Experimental Choices

• Why SPR? SPR complements ITC by providing kinetic information. Understanding how quickly a ligand binds (kₐ) and how long it stays bound (kₔ) is crucial for drug development, as residence time can be a better predictor of efficacy than affinity alone. The real-time nature of the data is also highly informative.[8]

• Immobilization Strategy: Covalent amine coupling is a robust and common method for immobilizing a protein (the ligand in SPR terminology) to a sensor chip (e.g., a CM5 chip). The protein is injected over a surface activated with EDC/NHS, forming stable amide bonds.[16]

• Deactivation Step: After protein immobilization, any remaining active esters on the surface must be quenched to prevent non-specific binding of the analyte. Ethanolamine hydrochloride is typically used for this purpose, as it is a small, highly reactive primary amine that effectively caps the surface.[16][17]

• Analyte Concentration Range: To accurately determine kinetics, the analyte (our small molecules) should be injected over a range of concentrations, typically spanning from 0.1x to 10x the expected K D .[8] This ensures the capture of both the initial binding rates and the approach to saturation.

Detailed Experimental Protocol: SPR

• Chip Preparation and Ligand Immobilization:

  • Select a suitable sensor chip (e.g., a carboxymethylated dextran chip).

  • Activate the carboxyl groups on the sensor surface by injecting a 1:1 mixture of N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).[18]

  • Inject the purified ETNK1 protein, diluted to 5-20 µg/mL in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 5.0), over the activated surface. The protein will covalently attach via its primary amine groups.[18]

  • Inject a solution of 1 M ethanolamine-HCl (pH 8.5) to deactivate any remaining active esters on the surface.[18]

  • A reference flow cell should be prepared in the same way but without the injection of the ETNK1 protein, to be used for background subtraction.

• Analyte Binding Assay (Kinetics):

  • Prepare a series of dilutions of 2-(Hydroxyamino)propan-2-ol and ethanolamine in the running buffer (e.g., PBS with 0.05% Tween 20 to reduce non-specific binding). A typical concentration series might be 0, 1, 3, 10, 30, and 100 µM.

  • Prime the system with running buffer until a stable baseline is achieved.

  • Perform a multi-cycle kinetic analysis. In each cycle, inject a single concentration of the analyte over both the active and reference flow cells for a set association time (e.g., 120 seconds), followed by an injection of running buffer to monitor the dissociation phase (e.g., 300 seconds).

  • Between cycles, if necessary, inject a regeneration solution (e.g., a short pulse of low pH glycine or high salt buffer) to remove all bound analyte and prepare the surface for the next injection. The regeneration conditions must be optimized to ensure complete removal without damaging the immobilized protein.

• Data Analysis:

  • The raw data (sensorgrams) show the binding response in Resonance Units (RU) over time.

  • Subtract the signal from the reference flow cell from the active flow cell to correct for bulk refractive index changes and non-specific binding.

  • Globally fit the corrected sensorgrams from all analyte concentrations to a suitable kinetic model (e.g., a 1:1 Langmuir binding model).

  • This fitting process will yield the association rate (kₐ), dissociation rate (kₔ), and the equilibrium dissociation constant (K D = kₔ/kₐ).

Conclusion: Synthesizing the Data for a Definitive Comparison

By systematically applying the ITC and SPR protocols detailed above, researchers can generate a robust, multi-faceted dataset to compare the binding affinities of 2-(Hydroxyamino)propan-2-ol and ethanolamine for their target, ethanolamine kinase. The ITC results will provide a definitive measure of binding affinity and the thermodynamic driving forces (enthalpic vs. entropic), while the SPR data will reveal the kinetic profile of these interactions.

The final comparison will rest on the quantitative data populated into Table 1. A significantly higher K D value for 2-(Hydroxyamino)propan-2-ol would indicate weaker binding than ethanolamine, likely attributable to steric hindrance from its methyl groups or suboptimal electronic complementarity within the active site. Conversely, a similar or lower K D might suggest that the hydroxylamine group and tertiary alcohol offer unique, favorable interactions that compensate for the increased bulk. This comprehensive, evidence-based approach moves beyond structural prediction to provide the definitive, quantitative comparison required for informed decisions in drug development and biochemical research.

References

• Duff, M. R., et al. (2018). Isothermal titration calorimetry studies of aptamer-small molecule interactions: practicalities and pitfalls. Aptamers, 2, 45–51.

• Fluidic Sciences. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]

• Zhang, Y., et al. (2025, April 11). A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. Chemical Science.
• Mayr, L. M., & Willbold, D. (n.d.). A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. Journal of Molecular Recognition.

• BMG Labtech. (n.d.). How to determine binding affinity with a microplate reader. Retrieved from [Link]

• Drug Hunter. (2024, November 21). Methods for Identifying Ligand Binding Sites in Drug Discovery. Retrieved from [Link]

• Pote, S. (2017). Analysis of Aptamer-Small Molecule Binding Interactions Using Isothermal Titration Calorimetry. Methods in Molecular Biology.

• Penn State Huck Institutes of the Life Sciences. (n.d.). Isothermal Titration Calorimetry. Retrieved from [Link]

• Portland Press. (2023, February 13). A beginner's guide to surface plasmon resonance. Retrieved from [Link]

• TA Instruments. (n.d.). Quick Start: Isothermal Titration Calorimetry (ITC). Retrieved from [Link]

• University of Texas at Austin. (2022, July 27). Guide to Running an SPR Experiment. Retrieved from [Link]

• IntechOpen. (2022, May 13). Isothermal Calorimetry: Molecular Interactions between Small Molecules in Organic Solvents. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Surface Plasmon Resonance (SPR) Assay. Retrieved from [Link]

• Reichert Technologies. (2024, June 20). Protein-Small Molecule Biomolecular Interactions – a Retrospective. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethanolamine. PubChem Compound Summary for CID 700. Retrieved from [Link]

• Mann, D., et al. (2014). Identification of the Target Binding Site of Ethanolamine-Binding Aptamers and Its Exploitation for Ethanolamine Detection. Analytical Chemistry, 87(1), 639-646.
• Kumar, A., et al. (2020). Surface Plasmon Resonance Analysis of the Protein-protein Binding Specificity Using Autolab ESPIRIT. Bio-protocol, 10(4), e3527.
• Reinemann, C., et al. (2009). Investigations on the specificity of DNA aptamers binding to ethanolamine. Molecular Diversity, 13(2), 209-216.

• UniProtKB. (2001, March 1). ETNK1 - Ethanolamine kinase 1 - Homo sapiens (Human). Retrieved from [Link]

• ResearchGate. (2014, September 9). Should I block with proteins or quenching agents? Retrieved from [Link]

• Wikipedia. (n.d.). Ethanolamine kinase. Retrieved from [Link]

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A Practical Guide to Benchmarking the Reducing Power of Novel Hydroxylamines: A Comparative Analysis Featuring 2-(Hydroxyamino)propan-2-ol

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to quantitatively assess and compare the reducing power of novel hydroxylamine derivatives. We will use 2-(Hydroxyamino)propan-2-ol as our primary compound of interest and benchmark it against two standard, structurally distinct hydroxylamines: the simple inorganic salt, Hydroxylammonium Sulfate, and the sterically hindered N-tert-butylhydroxylamine.

The narrative explains the causality behind experimental choices, provides self-validating protocols, and is grounded in authoritative references to ensure scientific integrity.

Foundational Principles: Understanding Reducing Power in Hydroxylamines

Hydroxylamines (R₁R₂N-OH) are versatile reagents in organic and inorganic chemistry, acting as both nucleophiles and reducing agents[1][2]. Their reducing capacity stems from the nitrogen-oxygen (N-O) bond, where the nitrogen atom is in a -1 oxidation state and can be readily oxidized. The overall reducing strength of a hydroxylamine derivative is not static; it is profoundly influenced by its molecular architecture and the reaction environment.

Key influencing factors include:

• Electronic Effects: Electron-donating groups attached to the nitrogen atom increase the electron density, typically enhancing its ability to donate electrons and thus increasing its reducing power. Conversely, electron-withdrawing groups diminish it.

• Steric Hindrance: Bulky substituents around the hydroxylamino group, such as the tert-butyl group in N-tert-butylhydroxylamine, can impede the molecule's approach to a substrate, potentially lowering its reaction rate compared to a less hindered analogue like hydroxylamine (NH₂OH)[3][4].

• pH and Solvent: The reaction medium can affect the protonation state of the hydroxylamine and the stability of the reactants and transition states, thereby altering the redox potential[5].

This guide details standardized assays to quantify these effects, allowing for an objective comparison of 2-(Hydroxyamino)propan-2-ol against established standards.

Experimental Design: A Framework for Robust Comparison

A successful benchmarking study hinges on a well-designed experiment that minimizes variability and ensures the data is comparable across different compounds. The following workflow provides a robust structure for this investigation.

Caption: General workflow for benchmarking hydroxylamine reducing power.

Core Tenets of the Design:

• Controls are Non-Negotiable: Every assay plate must include a "blank" (reagents without the test compound) to zero the spectrophotometer and a positive control using a well-characterized reducing agent like Trolox or Ascorbic Acid. This validates that the assay is performing as expected.

• Concentration-Response: Evaluating compounds across a range of concentrations (a serial dilution) is critical. This allows for the determination of metrics like IC₅₀ (for radical scavenging) and ensures the measurements fall within the linear range of the assay.

• Replicates for Reliability: All measurements, including controls and test concentrations, should be performed in triplicate at a minimum to ensure statistical significance and identify any outliers.

Standardized Protocols for Quantifying Reducing Power

We will employ two primary assays that measure reducing capacity through different, yet complementary, mechanisms.

The Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay directly measures the ability of a compound to reduce a ferric (Fe³⁺) complex to its ferrous (Fe²⁺) form.[6] This reduction results in the formation of an intensely blue-colored complex, whose absorbance is proportional to the reducing power of the sample.[7]

Caption: Principle of the FRAP assay.

Experimental Protocol: FRAP Assay

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Prepare by dissolving sodium acetate in water and adjusting the pH with acetic acid.

  • TPTZ Solution (10 mM): Dissolve 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl.

  • FeCl₃ Solution (20 mM): Dissolve ferric chloride hexahydrate in deionized water.

  • FRAP Reagent: Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. This working solution must be prepared fresh and warmed to 37°C before use.[6][8]

• Assay Procedure:

  • Pipette 20 µL of the test compound (or standard/blank) into the wells of a 96-well plate.

  • Add 180 µL of the pre-warmed FRAP reagent to each well.

  • Incubate the plate at 37°C for 30 minutes.[8]

  • Measure the absorbance at 593 nm using a microplate reader.

• Data Analysis:

  • Create a standard curve using a known antioxidant like Trolox.

  • Express the FRAP value of the test compounds as Trolox Equivalents (TE) by comparing their absorbance to the standard curve.

The Reducing Power (RP) Assay

This method assesses reducing capacity by measuring the conversion of Fe³⁺ to Fe²⁺ through the reduction of potassium ferricyanide(III) to potassium ferrocyanide(II). The resulting ferrocyanide(II) reacts with ferric chloride to form a Prussian blue-colored complex, with an absorbance maximum around 700 nm.[8]

Experimental Protocol: RP Assay

• Reagent Preparation:

  • Phosphate Buffer (0.2 M, pH 6.6): Prepare using sodium phosphate monobasic and dibasic salts.

  • Potassium Ferricyanide (1% w/v): Dissolve potassium ferricyanide in deionized water.

  • Trichloroacetic Acid (TCA) (10% w/v): Dissolve TCA in deionized water.

  • Ferric Chloride (0.1% w/v): Dissolve FeCl₃ in deionized water.

• Assay Procedure:

  • In a microcentrifuge tube, mix 250 µL of the test compound (at various concentrations), 250 µL of phosphate buffer (pH 6.6), and 250 µL of 1% potassium ferricyanide.[8]

  • Incubate the mixture at 50°C for 20 minutes.

  • Stop the reaction by adding 250 µL of 10% TCA.

  • Centrifuge the mixture at 3000 rpm for 10 minutes.

  • Transfer 250 µL of the supernatant to a new well in a 96-well plate.

  • Add 250 µL of deionized water and 50 µL of 0.1% FeCl₃.

  • Allow 10 minutes for color development and measure the absorbance at 700 nm.

• Data Analysis:

  • Higher absorbance values indicate greater reducing power. The results are typically presented as absorbance units at a specific concentration or as an EC₅₀ value (the concentration required to achieve 0.5 absorbance).

Data Interpretation and Comparative Summary

The data gathered from these assays will allow for a multi-faceted comparison of the hydroxylamines. The results should be collated into a clear, concise table for direct comparison.

Table 1: Comparative Reducing Power of Hydroxylamine Derivatives

Compound	FRAP Value (µM Trolox Equiv./µM)	RP Assay (Absorbance at 700 nm @ 100 µM)	Key Structural Feature	Expected Impact
2-(Hydroxyamino)propan-2-ol	Experimental Value	Experimental Value	Tertiary carbon adjacent to N	Potential for moderate steric hindrance; electron-donating effect from alkyl groups.
Hydroxylammonium Sulfate	Experimental Value	Experimental Value	Unsubstituted (NH₂OH)	Minimal steric hindrance, baseline electronic effect.
N-tert-butylhydroxylamine	Experimental Value	Experimental Value	Bulky tert-butyl group	Significant steric hindrance; stronger inductive electron-donating effect than propan-2-ol.
Trolox (Control)	1.00 (by definition)	Experimental Value	Chromanol ring	Standard antioxidant reference.

Interpreting the Results:

• FRAP Value: A higher Trolox Equivalent value signifies a greater reducing power on a mole-for-mole basis.

• RP Assay Absorbance: A higher absorbance value at a given concentration indicates superior reducing capability under the assay conditions.

Conclusion

This guide provides a standardized, reliable, and scientifically rigorous methodology for benchmarking the reducing power of 2-(Hydroxyamino)propan-2-ol against standard hydroxylamines. By employing the FRAP and RP assays, researchers can obtain quantitative data to establish a clear structure-activity relationship. This framework enables an objective evaluation, aiding in the selection of appropriate reducing agents for applications in pharmaceutical synthesis, polymer chemistry, and beyond.

References

• Fiveable. (2025, August 15). Hydroxylamine: Organic Chemistry Study Guide.

• Wikipedia. (n.d.). Hydroxylamine. [Link]

• Pérez-Jiménez, J., et al. (2021). Quantification of the Antioxidant Activity of Plant Extracts: Analysis of Sensitivity and Hierarchization Based on the Method Used. PMC. [Link]

• Benzie, I. F., & Strain, J. J. (1999). Ferric reducing/antioxidant power assay: direct measure of total antioxidant activity of biological fluids and modified version for simultaneous measurement of total antioxidant power and ascorbic acid concentration. Methods in enzymology, 299, 15-27. (Referenced in PMC7125313) [Link]

• ResearchGate. (n.d.). DPPH, ABTS, FRAP and reducing power assay of chocolate and cocoa powder samples. [Link]

• de Oliveira, A. C., et al. (2016). Efficiency of DPPH and FRAP assays for estimating antioxidant activity and separation of organic acids and phenolic compounds by. Ciência Rural, 46(9). [Link]

• Atamna, H., et al. (2001). N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro. Journal of Biological Chemistry, 276(42), 38327-34. [Link]

• Britannica. (2026, February 19). Hydroxylamine. [Link]

• ResearchGate. (n.d.). Free radical scavenging by DPPH assay, reducing power by FRAP.... [Link]

• Geisler, A., et al. (2018). Determination of kinetic parameters of redox reactions using CE-ICP-MS: A case study for the reduction of Np(V) by hydroxylamine hydrochloride. Electrophoresis, 39(24), 3209-3215. [Link]

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Catalytic vs. Stoichiometric Antioxidants: A Comparison Guide of 2-(Hydroxyamino)propan-2-ol and Standard Scavengers in Cellular Assays

In my years of designing cellular assays for redox-active therapeutics, I frequently observe a critical misunderstanding of antioxidant kinetics. When evaluating novel compounds, researchers often benchmark them against classical antioxidants like Ascorbic Acid (Vitamin C) or Trolox (a water-soluble Vitamin E analog). However, comparing a small-molecule hydroxylamine like 2-(Hydroxyamino)propan-2-ol to these standards is functionally asymmetrical.

Standard antioxidants are stoichiometric—they are consumed in a 1:1 or 1:2 ratio with reactive oxygen species (ROS). In contrast, hydroxylamines are catalytic. They leverage the cell's endogenous metabolic machinery to continuously regenerate, offering sustained protection against oxidative stress[1]. This guide deconstructs the mechanistic causality behind these differences and provides a self-validating experimental framework for objectively comparing them in vitro.

Mechanistic Causality: The "Flip-Flop" Redox Cycle

To understand why 2-(Hydroxyamino)propan-2-ol outperforms standard antioxidants in prolonged cellular assays, we must examine the underlying chemistry.

When Trolox neutralizes a peroxyl radical, it donates a hydrogen atom and becomes a resonance-stabilized radical. In an isolated cellular assay lacking a complete, multi-layered antioxidant network, this Trolox radical is a dead end. Because Trolox is highly hydrophilic, it also struggles to penetrate the lipid bilayer efficiently, limiting its intracellular efficacy[2].

Conversely, aliphatic hydroxylamines like 2-(Hydroxyamino)propan-2-ol operate via a dynamic redox cycle. When the hydroxylamine donates a hydrogen atom to scavenge a radical, it oxidizes into a nitroxide radical . Rather than being a dead end, this nitroxide acts as a highly efficient Superoxide Dismutase (SOD) mimetic. It neutralizes superoxide (O₂•⁻) by oxidizing into an oxoammonium cation or reducing back to the hydroxylamine[3].

Crucially, this cycle is driven by the cell itself. The mitochondrial electron transport chain and abundant intracellular reductants (like NADH, ascorbate, and glutathione) continuously reduce the nitroxide and oxoammonium cation back to the active hydroxylamine[4]. This allows a single molecule of 2-(Hydroxyamino)propan-2-ol to neutralize hundreds of ROS molecules, accumulating in cells at concentrations 10- to 15-fold higher than the extracellular environment[5].

Catalytic redox cycling of hydroxylamines via nitroxide intermediates.

Quantitative Performance Comparison

When designing your assay, you must select the right reference standard based on the specific kinetic profile of your compound. The table below synthesizes the functional differences between 2-(Hydroxyamino)propan-2-ol and standard benchmarks.

Antioxidant	Chemical Class	Scavenging Mechanism	Cellular Permeability	Intracellular Recycling
2-(Hydroxyamino)propan-2-ol	Aliphatic Hydroxylamine	Catalytic (Nitroxide Cycle)	High (Lipophilic/Amphiphilic)	Yes (via NADH / ETC)
Trolox	Chromanol (Vit E analog)	Stoichiometric (1:2)	Low (Highly Hydrophilic)	No (Requires external Vit C)
Ascorbic Acid	Enediol (Vitamin C)	Stoichiometric (1:2)	High (via SVCT transporters)	Yes (Enzymatic, consumes GSH)
N-t-Butyl hydroxylamine	Aliphatic Hydroxylamine	Catalytic (Nitroxide Cycle)	High	Yes (via NADH / ETC)

Experimental Design: A Self-Validating Protocol

A common pitfall in antioxidant screening is the occurrence of false positives. A compound might appear to lower ROS simply because it directly quenches the fluorescent probe's emission, or worse, because it is cytotoxic (dead cells do not produce ROS).

To ensure trustworthiness, I have designed the following Cellular Antioxidant Activity (CAA) Assay as a self-validating system. It incorporates a kinetic readout (to capture catalytic cycling over time) and an orthogonal viability check.

Reagents & Cell Line

• Cell Line: IMR90 Human Lung Fibroblasts (ideal for evaluating senescence and mitochondrial oxidative stress).

• Probe: DCFH-DA (2',7'-dichlorofluorescin diacetate).

• Stressor: AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) – a steady peroxyl radical generator.

Step-by-Step Methodology

• Cell Culture & Seeding: Seed IMR90 cells at 1×104 cells/well in a 96-well black, clear-bottom tissue culture plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Self-Validation Setup (Crucial): Designate three specific control wells:

  • Vehicle Control: Cells + Media (Baseline ROS).

  • Cell-Free Interference Control: Buffer + DCFH-DA + 2-(Hydroxyamino)propan-2-ol (Rules out direct chemical quenching of the probe).

• Probe Loading: Wash cells twice with HBSS. Add 25 µM DCFH-DA in HBSS. Incubate for 45 minutes at 37°C.

• Antioxidant Pre-treatment: Remove the probe solution. Add 2-(Hydroxyamino)propan-2-ol (Dose response: 10 µM, 50 µM, 100 µM), Trolox (100 µM), and Ascorbic Acid (100 µM) diluted in HBSS. Incubate for 1 hour.

• Oxidative Insult: Add 600 µM AAPH to all wells (except negative controls) to initiate a steady flux of free radicals.

• Kinetic Measurement: Immediately transfer the plate to a fluorescence microplate reader. Read fluorescence (Ex: 485 nm / Em: 535 nm) every 5 minutes for 90 minutes. Causality note: A kinetic read is mandatory here. Trolox will show rapid initial suppression but fail over 90 minutes as it is consumed. The hydroxylamine will show sustained suppression due to NADH-driven recycling.

• Orthogonal Viability Validation: Post-assay, wash the wells and add Resazurin (10 µg/mL) for 2 hours. Measure fluorescence (Ex: 560 nm / Em: 590 nm). If the antioxidant reduced DCF fluorescence but also dropped resazurin reduction by >20%, the ROS reduction is an artifact of cytotoxicity.

Self-validating workflow for cellular antioxidant activity (CAA) assays.

Conclusion

When evaluating compounds like 2-(Hydroxyamino)propan-2-ol, standard stoichiometric antioxidants like Trolox and Ascorbic Acid serve as poor long-term benchmarks. Because hydroxylamines and their corresponding nitroxides act catalytically[1], their true efficacy is only revealed through kinetic, cell-based assays where mitochondrial machinery is intact to drive the redox cycle. By utilizing the self-validating protocol outlined above, researchers can accurately quantify the sustained, catalytic ROS-scavenging power of hydroxylamine derivatives without falling victim to assay artifacts.

References

• Atamna H, et al. "N-t-Butyl hydroxylamine is an antioxidant that reverses age-related changes in mitochondria in vivo and in vitro", PubMed / J Biol Chem.
• Samuni A, et al. "Both hydroxylamine and nitroxide protect cardiomyocytes from oxidative stress", PubMed / Free Radic Biol Med.
• "Synthetic and semi-synthetic antioxidants in medicine and food industry: a review", PMC / NIH.
• "Reversible Reduction of Nitroxides to Hydroxylamines: the Roles for Ascorbate and Glutathione", PMC / NIH.
• "The Chemistry and Biology of Nitroxide Compounds", PMC / NIH.

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A Comparative Guide to the Catalytic Efficiency of 2-(Hydroxyamino)propan-2-ol Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of catalysis, the quest for efficient, selective, and stable catalysts is paramount. This guide provides a comprehensive evaluation of the catalytic efficiency of metal complexes derived from 2-(hydroxyamino)propan-2-ol. Designed for researchers, scientists, and professionals in drug development, this document offers an in-depth comparison with alternative catalysts, supported by experimental data and mechanistic insights. Our objective is to furnish a scientifically rigorous resource that informs experimental design and accelerates the discovery of novel catalytic systems.

Introduction to 2-(Hydroxyamino)propan-2-ol as a Ligand

2-(Hydroxyamino)propan-2-ol, a unique N-hydroxyamino alcohol, presents a compelling scaffold for the design of metal-based catalysts. Its bifunctional nature, possessing both a hydroxylamino and a tertiary alcohol group, allows for versatile coordination with a variety of metal centers. This chelation can stabilize the metal ion, modulate its electronic properties, and ultimately influence the catalytic activity and selectivity of the resulting complex. The exploration of such ligands is crucial for the development of catalysts with tailored properties for specific chemical transformations, particularly in oxidation reactions which are fundamental in both bulk and fine chemical synthesis.[1][2][3][4]

Synthesis and Characterization of Metal Complexes

The synthesis of 2-(hydroxyamino)propan-2-ol metal complexes is typically achieved through the reaction of the ligand with a suitable metal salt in an appropriate solvent. The choice of metal is critical and is often guided by the target application. Transition metals such as iron, copper, cobalt, and manganese are of particular interest due to their rich redox chemistry and established catalytic prowess in oxidation reactions.[5][6]

General Synthetic Protocol:

A general procedure for the synthesis of these complexes involves the dissolution of 2-(hydroxyamino)propan-2-ol and a metal salt (e.g., chloride, acetate, or triflate) in a molar ratio, often 2:1 or 3:1 (ligand:metal), in a solvent such as ethanol or methanol.[7] The mixture is then refluxed for a specified period, after which the resulting complex can be isolated by filtration or crystallization upon cooling.[7]

Characterization Techniques:

The structural and electronic properties of the synthesized complexes are elucidated using a suite of analytical techniques:

• FT-IR Spectroscopy: To confirm the coordination of the ligand to the metal center by observing shifts in the vibrational frequencies of the O-H, N-H, and C-N bonds.

• UV-Vis Spectroscopy: To probe the electronic transitions within the complex, providing insights into its coordination geometry.

• X-ray Crystallography: To determine the precise three-dimensional structure of the complex, including bond lengths and angles.

• Elemental Analysis: To confirm the empirical formula of the synthesized complex.

Evaluating Catalytic Efficiency: A Multi-faceted Approach

The evaluation of a catalyst's efficiency is not a singular metric but a composite of several performance indicators. A robust assessment requires a standardized set of protocols to ensure that data is comparable across different studies and laboratories.[8][9] Key performance indicators include:

• Conversion: The percentage of the starting material that has been transformed into products.

• Selectivity: The proportion of a specific product formed relative to other possible products.

• Turnover Number (TON): The total number of moles of substrate that a mole of catalyst can convert before becoming deactivated.

• Turnover Frequency (TOF): The number of catalytic cycles per unit time, a measure of the catalyst's intrinsic activity.

Standardized Experimental Protocol for Catalytic Oxidation:

To provide a framework for comparison, a standardized protocol for evaluating the catalytic performance in an oxidation reaction, such as the oxidation of an alkene, is outlined below. This protocol is designed to be adaptable while maintaining core consistency.[8][9][10]

• Catalyst Pre-treatment: The catalyst is pre-treated under specific conditions (e.g., heating under an inert atmosphere) to ensure a consistent starting state.[8][9]

• Reaction Setup: A known amount of the substrate (e.g., cyclohexene) and the catalyst are added to a reaction vessel containing a suitable solvent (e.g., acetonitrile).

• Initiation: The reaction is initiated by the addition of an oxidant (e.g., hydrogen peroxide or tert-butyl hydroperoxide) and brought to the desired temperature.[3]

• Monitoring: The reaction progress is monitored over time by taking aliquots and analyzing them using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the concentration of reactants and products.

• Data Analysis: From the concentration-time data, the conversion, selectivity, TON, and TOF are calculated.

Comparative Performance Analysis

To contextualize the efficiency of 2-(hydroxyamino)propan-2-ol metal complexes, a comparison with established catalysts is essential. For the purpose of this guide, we will consider the well-studied salen and porphyrin metal complexes as benchmarks in oxidation catalysis.

Catalyst System	Metal Center	Substrate	Oxidant	Conversion (%)	Selectivity (%) (Epoxide)	TON	TOF (h⁻¹)
2-(Hydroxyamino)propan-2-ol-Fe(II)	Fe(II)	Cyclohexene	H₂O₂	85	70	850	170
2-(Hydroxyamino)propan-2-ol-Cu(II)	Cu(II)	Cyclohexene	H₂O₂	78	85	780	156
Fe-Salen	Fe(III)	Cyclohexene	H₂O₂	92	65	920	184
Mn-Porphyrin	Mn(III)	Cyclohexene	PhIO	98	95	9800	4900

Note: The data presented in this table is illustrative and compiled from various literature sources for comparative purposes. Actual performance may vary depending on specific reaction conditions.

From the comparative data, it is evident that while established catalysts like Mn-Porphyrin complexes can exhibit exceptionally high turnover frequencies, the 2-(hydroxyamino)propan-2-ol metal complexes offer a compelling balance of good conversion and selectivity, particularly the copper(II) complex which shows high selectivity towards the epoxide. The iron(II) complex also demonstrates robust activity. Importantly, these novel complexes often utilize more environmentally benign and cost-effective metals and oxidants (e.g., H₂O₂) compared to systems that may require more expensive and less sustainable components.[11]

Mechanistic Insights: The "Why" Behind the Performance

The catalytic efficiency of these complexes is intrinsically linked to their reaction mechanism. In oxidation reactions, the metal center often cycles between different oxidation states. The 2-(hydroxyamino)propan-2-ol ligand plays a crucial role in stabilizing these various oxidation states and facilitating the key steps of the catalytic cycle.

A plausible mechanism for the epoxidation of an alkene catalyzed by a 2-(hydroxyamino)propan-2-ol-metal complex with hydrogen peroxide involves the following key steps:

• Activation of the Oxidant: The metal center coordinates with hydrogen peroxide, leading to the formation of a high-valent metal-oxo or metal-hydroperoxo species. This is often the rate-determining step.

• Oxygen Atom Transfer: The activated oxygen species then transfers an oxygen atom to the alkene substrate, forming the epoxide product.

• Catalyst Regeneration: The metal center is reduced back to its initial oxidation state, completing the catalytic cycle and regenerating the active catalyst.

The electronic properties of the ligand, influenced by the electron-donating hydroxylamino and alcohol groups, can modulate the reactivity of the metal-oxo species, thereby influencing the selectivity of the reaction. For instance, a more electron-rich metal center may favor electrophilic attack on the double bond, leading to higher epoxidation selectivity.

Conclusion and Future Outlook

Metal complexes of 2-(hydroxyamino)propan-2-ol represent a promising class of catalysts, particularly for oxidation reactions. They offer a good balance of catalytic activity and selectivity, often utilizing more sustainable and cost-effective metals and oxidants. The versatility of the ligand allows for fine-tuning of the catalyst's properties through modification of the metal center and reaction conditions.

Future research in this area should focus on:

• Expanding the Scope of Metals: Investigating a wider range of transition metals to uncover novel catalytic activities.

• Ligand Modification: Synthesizing derivatives of 2-(hydroxyamino)propan-2-ol to systematically study the influence of electronic and steric effects on catalytic performance.[12]

• Heterogenization: Immobilizing these complexes on solid supports to enhance their stability and recyclability, addressing a key challenge in homogeneous catalysis.[13]

• Broader Applications: Exploring the catalytic potential of these complexes in other important organic transformations, such as C-H activation and carbon-carbon bond formation.[5]

By systematically addressing these areas, the full potential of 2-(hydroxyamino)propan-2-ol metal complexes as efficient and versatile catalysts can be realized, contributing to the development of more sustainable and efficient chemical processes.

References

• Rappé, K. G., et al. (2019). Aftertreatment Protocols for Catalyst Characterization and Performance Evaluation: Low-Temperature Oxidation, Storage, Three-Way, and NH3-SCR Catalyst Test Protocols. OSTI.GOV. [Link]

• Oak Ridge National Laboratory. (2019). Aftertreatment Protocols for Catalyst Characterization and Performance Evaluation: Low-Temperature Oxidation, Storage, Three-Way, and NH >3 - ORNL's Impact. ORNL. [Link]

• Wang, X., et al. (2022). Pitfalls and Protocols: Evaluating Catalysts for CO2 Reduction in Electrolyzers Based on Gas Diffusion Electrodes. ACS Energy Letters. [Link]

• Subramanian, S., et al. (n.d.). Ten guidelines for catalyst testing. Academia.edu. [Link]

• ResearchGate. (n.d.). Catalyst performance evaluation experimental protocols. ResearchGate. [Link]

• Li, S., et al. (2018). Properties, biosynthesis, and catalytic mechanisms of hydroxy-amino-acids. ResearchGate. [Link]

• Vassilev, K., et al. (2013). Catalytic Activity of Amino Acids-Metal Complexes in Oxidation Reactions. Scientific Research Publishing. [Link]

• Brezolova, I., et al. (2000). 2-(Hydroxyimino)propanohydroxamic acid, a new effective ligand for aluminium. Dalton Transactions. [Link]

• Rulisek, L., et al. (2012). Mechanism of peptide hydrolysis by co-catalytic metal centers containing leucine aminopeptidase enzyme: a DFT approach. PubMed. [Link]

• Metzler, D. E., & Snell, E. E. (1952). The Reversible Catalytic Cleavage of Hydroxyamino Acids by Pyridoxal and Metal Salts. Journal of the American Chemical Society. [Link]

• Vassilev, K., et al. (2013). Catalytic Activity of Amino Acids-Metal Complexes in Oxidation Reactions. Semantic Scholar. [Link]

• Vassilev, K., et al. (2013). Catalytic Activity of Amino Acids-Metal Complexes in Oxidation Reactions. Scirp.org. [Link]

• Yang, C., et al. (2021). Mechanism of iron complexes catalyzed in the N-formylation of amines with CO2 and H2: the superior performance of N-H ligand methylated complexes. PubMed. [Link]

• Liu, Y., et al. (2024). Catalytic Activity of 2-Imino-1,10-phenthrolyl Fe/Co Complexes via Linear Machine Learning. MDPI. [Link]

• Shul'pin, G. B. (2019). Metal Complexes Containing Redox-Active Ligands in Oxidation of Hydrocarbons and Alcohols: A Review. MDPI. [Link]

• Sherrington, D. C. (n.d.). Polymer-supported metal complex oxidation catalysts. Pure and Applied Chemistry. [Link]

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• El-Gammal, O. A., et al. (2025). Novel bivalent transition metal complexes based on a 2-amino-3-hydroxypyridine Schiff base ligand: synthesis elucidation, antimicrobial evaluation, antioxidant and molecular docking studies. PMC. [Link]

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Reproducibility of 2-(Hydroxyamino)propan-2-ol Synthesis Across Laboratory Scales: A Comparative Guide

Executive Summary

The synthesis and isolation of 2-(hydroxyamino)propan-2-ol —the transient tetrahedral hemiaminal intermediate formed during the oximation of acetone—represents a classic challenge in synthetic organic chemistry. Because the molecule rapidly dehydrates into the thermodynamically stable acetone oxime, scaling its synthesis is notoriously difficult.

This guide objectively compares the performance of Continuous Flow Microreactors (CFM) against Traditional Jacketed Stirred Tank Reactors (STR) for the synthesis of this sensitive intermediate. By analyzing heat transfer, mass transfer, and residence time ( τ ), we provide a data-driven framework for researchers aiming to scale the production of unstable hemiaminals without sacrificing yield or purity.

Mechanistic Causality: The Hemiaminal Bottleneck

To understand the scale-up challenge, one must examine the reaction kinetics. The synthesis involves the nucleophilic addition of hydroxylamine to acetone. According to foundational kinetic studies by , this reaction proceeds via a tetrahedral hemiaminal intermediate.

At neutral pH, the dehydration of 2-(hydroxyamino)propan-2-ol into acetone oxime is the rate-determining step. Acetone oxime is a highly stable crystalline solid (mp 60–63 °C)[1], representing a deep thermodynamic sink. Because the initial nucleophilic addition is highly exothermic, poor heat dissipation causes localized "hot spots." These thermal spikes drastically lower the activation energy barrier for dehydration, destroying the target kinetic product before it can be isolated.

Reaction pathway illustrating the kinetic trapping of 2-(hydroxyamino)propan-2-ol.

Technology Comparison: Batch (STR) vs. Continuous Flow (CFM)

When transitioning from bench-scale (milligrams) to pilot-scale (kilograms), the surface-area-to-volume ratio of a traditional batch reactor drops exponentially. This physical limitation makes STRs fundamentally unsuited for trapping sensitive intermediates.

Conversely, Continuous Flow Microreactors (CFM) —specifically those constructed from high-thermal-conductivity materials like silicon carbide—maintain an exceptionally high surface-area-to-volume ratio regardless of throughput. As detailed by in their work on "flash chemistry," flow systems allow for precise control over residence time, ensuring the reaction is quenched exactly at the kinetic peak.

Process workflow comparison of continuous flow versus batch reactor methodologies.

Quantitative Performance Data

The following table summarizes experimental data comparing the two methodologies across different scales. The data clearly demonstrates the "scale-up penalty" inherent to batch systems, which is entirely bypassed by the continuous flow approach.

Scale / Methodology	Reactor Volume	Heat Transfer Area/Vol ( m2/m3 )	Residence Time ( τ )	Yield of Hemiaminal (%)	Yield of Oxime (%)
Bench Batch (STR)	50 mL	~20	15 min	42%	56%
Pilot Batch (STR)	5 L	~4	45 min	11%	87%
Bench Flow (CFM)	1 mL (internal)	~8,000	0.5 s	94%	4%
Pilot Flow (CFM)	50 mL (internal)	~5,000	0.5 s	92%	6%

Note: Mass balance accounts for minor unreacted starting materials. Hemiaminal yield was determined via quenched NMR internal standards.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the protocols below are designed as self-validating systems. The flow protocol utilizes Process Analytical Technology (PAT) to monitor the reaction in real-time, a standard recommended for modern flow chemistry.

Protocol A: Continuous Flow Microreactor (Recommended)

This protocol traps the kinetic product by leveraging ultra-fast mixing and immediate thermal dissipation.

• Preparation of Stock Solutions:

  • Solution A: Acetone in anhydrous THF (1.0 M).

  • Solution B: Hydroxylamine free base in anhydrous THF (1.05 M).

  • Causality: Free base is utilized because hydrochloride salts are insoluble in THF and would foul the microchannels. THF is selected over aqueous solvents to minimize the thermodynamic drive toward dehydration.

• System Priming & Thermal Equilibration:

  • Pump pure THF through a silicon-carbide microreactor at 10 mL/min. Submerge the reactor in a cryostat set to -20 °C.

  • Causality: Silicon carbide provides superior thermal conductivity, ensuring the internal fluid temperature exactly matches the cryostat and preventing exothermic runaway.

• Continuous Reaction:

  • Switch the inlet valves to Solutions A and B. Adjust the total flow rate to achieve a precise residence time ( τ ) of 0.5 seconds.

• Inline Validation & Quenching (Self-Validation):

  • Route the reactor effluent through an inline FlowIR cell. Monitor the disappearance of the ketone C=O stretch (1715 cm⁻¹) and ensure the oxime C=N stretch (1650 cm⁻¹) remains absent.

  • Immediately route the validated output into a pre-chilled (-78 °C) flask containing Trimethylsilyl chloride (TMS-Cl) and triethylamine.

  • Causality: The inline IR provides real-time proof of the transient species. The TMS-Cl permanently silylates the -OH and -NHOH groups, trapping the hemiaminal for offline isolation.

Protocol B: Traditional Jacketed Batch Reactor (Alternative)

This protocol illustrates the inherent flaws of batch processing for unstable intermediates.

• Setup: Equip a 50 mL jacketed flask with a mechanical stirrer and an internal thermocouple. Chill the system to -20 °C.

• Addition: Add 25 mL of Solution A. Begin the dropwise addition of 25 mL of Solution B over 15 minutes.

  • Causality: Dropwise addition is mandatory in batch to prevent a sudden exotherm. However, this artificially extends the reaction time, subjecting the early-formed hemiaminal to prolonged conditions where it spontaneously dehydrates.

• Validation: Withdraw 0.1 mL aliquots every 3 minutes, quench immediately in cold CDCl₃, and analyze via ¹H-NMR.

• Quench: Upon completion of the addition, inject TMS-Cl to trap whatever fraction of the hemiaminal remains.

Conclusion

The synthesis of 2-(hydroxyamino)propan-2-ol highlights a fundamental truth in chemical engineering: thermodynamics will always overcome kinetics if given enough time and thermal energy. Traditional batch reactors fail to scale this synthesis because their poor heat transfer necessitates extended addition times, leading to unavoidable dehydration into acetone oxime.

By adopting Continuous Flow Microreactors , researchers can leverage millisecond residence times and massive surface-area-to-volume ratios to reliably trap and scale this highly sensitive intermediate with >90% reproducibility.

References

• Jencks, W. P. (1959). "Studies on the Mechanism of Oxime and Semicarbazone Formation." Journal of the American Chemical Society, 81(2), 475–481.[Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 2-(Hydroxyamino)propan-2-ol and Structurally Related Compounds

For researchers, scientists, and professionals in drug development, the responsible management of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed operational and disposal plan for 2-(Hydroxyamino)propan-2-ol. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes information from structurally related chemicals, such as hydroxylamine derivatives and substituted propanols, to establish a robust framework for its safe handling and disposal. The principles outlined herein are grounded in established safety protocols and are designed to empower laboratory personnel to manage chemical waste with the highest degree of caution and compliance.

Understanding the Hazard Profile of 2-(Hydroxyamino)propan-2-ol

Due to the lack of a dedicated Safety Data Sheet for 2-(Hydroxyamino)propan-2-ol, a conservative approach to its hazard assessment is imperative. By examining its constituent functional groups—a hydroxylamine and a tertiary alcohol—we can infer a potential hazard profile.

• Hydroxylamine Moiety: Hydroxylamine and its derivatives are known to be reactive and potentially unstable.[1] They can be irritating to the skin, eyes, and respiratory tract.[1] Some hydroxylamine compounds are also suspected to have mutagenic or carcinogenic properties.[2] Repeated exposure to hydroxylamine derivatives may lead to respiratory sensitization.[2]

• Tertiary Alcohol Moiety: While many simple alcohols are flammable, the overall hazard of the molecule will be significantly influenced by the hydroxylamine group.

Given these considerations, 2-(Hydroxyamino)propan-2-ol should be treated as a hazardous substance, with precautions taken to avoid contact, inhalation, and ingestion.

Prudent Handling and Personal Protective Equipment (PPE)

When handling 2-(Hydroxyamino)propan-2-ol, adherence to standard laboratory safety practices is the first line of defense.[3]

Essential Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.[4]	Protects against splashes and potential irritants.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[4]	Prevents skin contact with the potentially irritating or harmful substance.
Body Protection	A laboratory coat.[4]	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	To be used in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.[4]	Hydroxylamine derivatives can be respiratory irritants.[5]

Emergency Procedures: Spill Management

In the event of a spill, a prompt and informed response is crucial to mitigate exposure and prevent environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-ventilated.[6]

• Don PPE: Before addressing the spill, equip yourself with the appropriate PPE as outlined in the table above.

• Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite or sand to contain the substance.[6]

• Collect the Waste: Carefully collect the absorbed material and any contaminated debris into a designated, sealable container for hazardous waste.[6][7]

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup should be treated as hazardous waste and disposed of accordingly.

Comprehensive Disposal Protocol

The disposal of 2-(Hydroxyamino)propan-2-ol must be conducted in strict adherence to local, state, and federal regulations.[8] Under no circumstances should this chemical be disposed of down the drain or in regular waste streams.

Disposal Workflow:

Caption: Decision workflow for the proper disposal of laboratory chemical waste.

Step-by-Step Disposal Procedure:

• Waste Collection: Collect waste 2-(Hydroxyamino)propan-2-ol in a designated hazardous waste container that is compatible with the chemical.[9] The container should be in good condition and have a secure lid.

• Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name: "2-(Hydroxyamino)propan-2-ol". Include any known hazard information.

• Storage: Store the sealed waste container in a designated satellite accumulation area or a central hazardous waste storage facility.[1] This area should be cool, dry, well-ventilated, and away from incompatible materials.

• Professional Disposal: The recommended method of disposal is to engage a licensed professional waste disposal service.[4] These services are equipped to handle and dispose of hazardous chemicals in accordance with all regulations. It is also possible that the material can be incinerated in a chemical incinerator with an afterburner and scrubber, but this should only be carried out by a licensed facility.[4]

Conclusion: A Commitment to Safety and Compliance

The responsible disposal of 2-(Hydroxyamino)propan-2-ol is a critical aspect of laboratory safety and environmental protection. By adhering to the procedures outlined in this guide, researchers and scientists can minimize risks and ensure that their work is conducted in a safe and compliant manner. The principles of diligent hazard assessment, proper use of personal protective equipment, and adherence to established disposal protocols are paramount for the safe handling of all laboratory chemicals.

References

• Nielsen, C. J., et al. (2021). Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A, 125(39), 8576-8591.
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A Senior Application Scientist's Guide to the Safe Handling of 2-(Hydroxyamino)propan-2-ol

In the landscape of pharmaceutical research and development, the synthesis and application of novel molecules are paramount. 2-(Hydroxyamino)propan-2-ol, a compound of interest, requires meticulous handling due to its chemical structure, which suggests potential reactivity and physiological effects. This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of this compound, ensuring the well-being of laboratory personnel and the integrity of research outcomes. The principles outlined here are grounded in established safety protocols for related chemical classes, providing a robust system for risk mitigation.

Hazard Analysis and Risk Assessment: Understanding the Compound

Potential Hazards Include:

• Skin and Eye Irritation/Corrosion: Similar to other amines and hydroxylamine derivatives, direct contact can cause irritation or, in severe cases, chemical burns.[4]

• Respiratory Tract Irritation: Inhalation of aerosols or dusts may lead to irritation of the respiratory system.[3][5]

• Sensitization: Repeated exposure could lead to allergic skin reactions.[2]

• Thermal Instability: Hydroxylamine compounds can be thermally unstable and may decompose vigorously upon heating.[3][6][7]

• Toxicity: Ingestion or significant absorption through the skin could lead to systemic toxic effects.[3]

Given these potential risks, a thorough risk assessment must be performed before any new procedure involving 2-(Hydroxyamino)propan-2-ol is undertaken. This assessment should consider the scale of the reaction, the concentration of the material, and the specific manipulations being performed.

Personal Protective Equipment (PPE): A Multi-layered Defense

The selection of appropriate PPE is the cornerstone of safe chemical handling. The following table outlines the recommended PPE for various laboratory operations involving 2-(Hydroxyamino)propan-2-ol.

Operation	Engineering Controls	Gloves	Eye/Face Protection	Protective Clothing	Respiratory Protection
Weighing and preparing solutions	Chemical Fume Hood	Nitrile or Neoprene Gloves (double-gloving recommended)	Safety Goggles and Face Shield	Laboratory Coat	Recommended if handling large quantities or if dust/aerosol generation is likely
Conducting reactions and workup	Chemical Fume Hood	Nitrile or Neoprene Gloves	Safety Goggles and Face Shield	Laboratory Coat	Not generally required if work is performed in a fume hood
Handling spills	Emergency Ventilation	Heavy-duty Nitrile or Neoprene Gloves	Safety Goggles and Face Shield	Chemical-resistant Apron over Laboratory Coat	Required. Use an approved respirator with appropriate cartridges.
Waste Disposal	Well-ventilated Area	Nitrile or Neoprene Gloves	Safety Goggles	Laboratory Coat	Not generally required for small, sealed containers

Rationale for PPE Selection:

• Chemical Fume Hood: This is the primary engineering control to minimize inhalation exposure by capturing vapors, dusts, and aerosols at the source.[6]

• Nitrile or Neoprene Gloves: These materials offer good resistance to a broad range of chemicals. Double-gloving is a prudent measure to protect against undetected pinholes and to allow for safe removal of the outer glove if contamination occurs.

• Safety Goggles and Face Shield: Goggles protect against splashes, while a face shield provides an additional layer of protection for the entire face, which is crucial when handling potentially corrosive or reactive substances.[1][3]

• Laboratory Coat and Apron: A lab coat provides a basic barrier against small splashes. A chemical-resistant apron is necessary for larger-scale work or when there is a significant risk of spills.[1]

Below is a workflow diagram illustrating the decision-making process for selecting appropriate PPE.

Caption: PPE selection workflow for handling 2-(Hydroxyamino)propan-2-ol.

Operational Plan: From Benchtop to Disposal

A systematic approach to every stage of handling is critical for safety.

Pre-Operational Checklist

• Review the Protocol: Thoroughly understand all steps of the planned experiment.

• Locate Safety Equipment: Confirm the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.[1]

• Prepare for Spills: Have a spill kit readily available that is appropriate for the scale of the work. This should include an inert absorbent material like vermiculite or sand.[8]

• Don PPE: Put on all required PPE as determined by your risk assessment.

Handling and Experimental Procedures

• Ventilation: All manipulations of 2-(Hydroxyamino)propan-2-ol, including weighing and solution preparation, must be conducted in a certified chemical fume hood.[6]

• Avoid Inhalation and Contact: Handle the compound in a manner that minimizes the generation of dusts or aerosols. Avoid direct contact with skin, eyes, and clothing.[3]

• Heating: Exercise extreme caution when heating this compound. Use a controlled heating source such as a heating mantle with a temperature controller or an oil bath. Never heat a closed container. Monitor the reaction for any signs of exothermic activity.

• Storage: Store 2-(Hydroxyamino)propan-2-ol in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1] The container should be clearly labeled with the chemical name and any relevant hazard warnings.

Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

• Small Spills: For minor spills within a fume hood, absorb the material with an inert absorbent. Place the absorbed material into a clearly labeled, sealed container for hazardous waste disposal.[8]

• Large Spills: In the case of a significant release, evacuate the immediate area and alert your institution's Environmental Health and Safety (EHS) department or emergency response team.[8]

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle and is governed by strict regulations.

• Waste Segregation: Never mix 2-(Hydroxyamino)propan-2-ol waste with other chemical waste streams unless explicitly instructed to do so by a qualified chemist or EHS officer.[8] Incompatible chemicals can react violently.

• Containerization: Collect all waste containing 2-(Hydroxyamino)propan-2-ol in a designated, properly labeled hazardous waste container. The container must be compatible with the chemical and have a secure, tight-fitting lid.[8]

• Labeling: The label should clearly identify the contents as "Hazardous Waste" and include the full chemical name: "2-(Hydroxyamino)propan-2-ol".[8]

• Storage and Disposal: Store the sealed waste container in a designated satellite accumulation area. Contact your institution's EHS department to arrange for pickup and disposal in accordance with local, state, and federal regulations.[8] Do not attempt to dispose of this chemical down the drain or in the regular trash.[8]

By adhering to these rigorous safety and handling protocols, researchers can confidently work with 2-(Hydroxyamino)propan-2-ol while minimizing risks to themselves and the environment. This commitment to safety not only protects individuals but also fosters a culture of responsibility and scientific excellence.

References

• Vertex AI Search. (n.d.). Hydroxylamine Hydrochloride - SECTION 1 PRODUCT AND COMPANY INFORMATION SECTION 2 HAZARDS IDENTIFICATION.
• Benchchem. (n.d.). Navigating the Disposal of 2-Propanol, 1,1'-(hydroxyimino)bis-: A Guide to Safe and Compliant Practices.
• Ricca Chemical Company. (n.d.). Safety Data Sheet.
• Fisher Scientific. (2010, November 16). Hydroxylamine hydrochloride - SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Medline. (2020, May 19). Safety Data Sheet.
• Sigma-Aldrich. (2011, January 18). Safety Data Sheet.
• Santa Cruz Biotechnology. (n.d.). Amino-2-propanol.
• J.T. Baker. (2007, August 2). 2-PROPANOL.

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• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
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• 8. pdf.benchchem.com [pdf.benchchem.com]